5-O-Methyllatifolin

Core Science & Biosynthesis

The Uncharted Path: A Technical Guide to the Biosynthesis of 5-O-Methyllatifolin

For Immediate Release

A Deep Dive into the Molecular Architecture of a Promising Neoflavonoid

This technical guide offers an in-depth exploration of the biosynthetic pathway of 5-O-Methyllatifolin, a neoflavonoid found in plants of the Dalbergia genus, known for their valuable heartwood. This document is intended for researchers, scientists, and professionals in drug development seeking to understand the molecular machinery responsible for the synthesis of this and related compounds. While the complete pathway is yet to be fully elucidated, this guide consolidates current knowledge on the general flavonoid and proposed neoflavonoid biosynthetic routes, highlighting the key enzymatic steps and potential avenues for future research.

Introduction: The Significance of 5-O-Methyllatifolin

5-O-Methyllatifolin is a methylated derivative of the neoflavonoid latifolin. Neoflavonoids are a class of plant secondary metabolites characterized by a 4-phenylcoumarin or related skeleton, distinguishing them from the more common flavonoids. These compounds, prevalent in the heartwood of Dalbergia species such as Dalbergia latifolia (Indian Rosewood), contribute to the wood's color, durability, and resistance to decay. Beyond their role in plant defense, neoflavonoids, including latifolin and its derivatives, have garnered interest for their potential pharmacological activities.

The Proposed Biosynthetic Pathway: From Phenylalanine to a Neoflavonoid Core

The biosynthesis of 5-O-Methyllatifolin is believed to originate from the general phenylpropanoid pathway, a well-established metabolic route in plants that gives rise to a vast array of phenolic compounds.

A. The General Phenylpropanoid Pathway:

The journey begins with the amino acid L-phenylalanine. A series of enzymatic reactions, catalyzed by Phenylalanine Ammonia-Lyase (PAL), Cinnamate-4-Hydroxylase (C4H), and 4-Coumarate:CoA Ligase (4CL), converts L-phenylalanine into p-coumaroyl-CoA. This activated intermediate serves as a crucial branching point for various metabolic pathways, including flavonoid biosynthesis.

B. Entry into Flavonoid Synthesis:

The first committed step in flavonoid biosynthesis is the condensation of one molecule of p-coumaroyl-CoA with three molecules of malonyl-CoA, catalyzed by Chalcone Synthase (CHS). This reaction forms a naringenin chalcone intermediate. Chalcone Isomerase (CHI) then catalyzes the stereospecific isomerization of the chalcone into (2S)-naringenin, a flavanone that serves as a central precursor for most flavonoid classes.

C. The Neoflavonoid Branch: A Point of Divergence:

The precise enzymatic steps leading from the general flavonoid pathway to the neoflavonoid skeleton of latifolin are not yet fully understood. It is hypothesized that a key rearrangement reaction occurs, distinguishing neoflavonoid from flavonoid biosynthesis. One proposed mechanism involves a branch from a chalcone or flavanone intermediate, leading to the formation of a 4-phenylcoumarin core structure characteristic of neoflavonoids like dalbergin, a related compound found in Dalbergia. The specific enzymes catalyzing this rearrangement in Dalbergia remain to be identified.

D. The Final Step: O-Methylation:

The terminal step in the formation of 5-O-Methyllatifolin is the methylation of the hydroxyl group at the 5-position of the latifolin precursor. This reaction is catalyzed by a specific S-adenosyl-L-methionine (SAM)-dependent O-methyltransferase (OMT). While the existence of such an enzyme in Dalbergia is inferred from the presence of the methylated product, the specific OMT responsible for this regiospecific methylation has not yet been isolated and characterized. The identification and characterization of this enzyme are critical for understanding the final step in the biosynthesis of 5-O-Methyllatifolin and for potential biotechnological applications.

Quantitative Data on Flavonoid Content in Dalbergia

Quantitative analysis of heartwood extracts from Dalbergia species has revealed the presence of latifolin and its derivatives. The following table summarizes representative quantitative data from the literature. It is important to note that these values can vary depending on the species, age of the tree, and environmental conditions.

Compound	Plant Species	Tissue	Method of Analysis	Concentration Range	Reference
Latifolin	Dalbergia latifolia	Heartwood	GC-MS	Not explicitly quantified, but identified as a major soluble flavonoid.
5-O-Methyllatifolin	Dalbergia latifolia	Heartwood	GC-MS	Identified after methylation of fractions.

Further research is required to quantify the levels of biosynthetic intermediates and to determine the kinetic parameters of the involved enzymes.

Experimental Protocols for Pathway Elucidation

Elucidating the complete biosynthetic pathway of 5-O-Methyllatifolin requires a multi-faceted approach combining biochemical and molecular biology techniques.

A. Identification and Characterization of Biosynthetic Enzymes:

A common strategy for identifying enzymes in a plant secondary metabolite pathway is homology-based cloning. This involves designing PCR primers based on conserved sequences of known enzyme families (e.g., P450s, OMTs) to amplify corresponding genes from a Dalbergia cDNA library. The cloned genes can then be expressed in a heterologous system, such as E. coli or yeast, and the recombinant enzymes purified.

Enzyme Assays: The function of the purified recombinant enzymes is then confirmed through in vitro assays. For an O-methyltransferase, a typical assay would include:

• Enzyme: Purified recombinant OMT.

• Substrate: The putative precursor, latifolin.

• Methyl Donor: S-adenosyl-L-methionine (SAM).

• Buffer: A suitable buffer to maintain optimal pH.

• Analysis: The reaction products are analyzed by techniques such as High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to detect the formation of 5-O-Methyllatifolin.

B. In Vivo Functional Characterization:

Techniques such as virus-induced gene silencing (VIGS) or CRISPR-Cas9-mediated gene knockout in Dalbergia cell cultures or transgenic plants can be employed to investigate the in vivo function of candidate genes. A reduction in the accumulation of 5-O-Methyllatifolin following the silencing or knockout of a specific gene would provide strong evidence for its role in the biosynthetic pathway.

Visualizing the Pathway and Experimental Workflow

To aid in the conceptualization of the biosynthetic pathway and the experimental strategies for its elucidation, the following diagrams are provided.

Proposed biosynthetic pathway of 5-O-Methyllatifolin.

Workflow for identifying the 5-O-methyltransferase.

Future Directions and Conclusion

The biosynthesis of 5-O-Methyllatifolin presents an exciting area of research in plant secondary metabolism. Key future research should focus on:

• Identifying the missing enzymes: Specifically, the enzyme(s) responsible for the neoflavonoid skeleton formation and the specific O-methyltransferase that acts on latifolin.

• Quantitative metabolic flux analysis: To understand the flow of intermediates through the pathway and identify potential rate-limiting steps.

• Transcriptomic and proteomic studies: To identify candidate genes and enzymes involved in the pathway by correlating their expression with the accumulation of neoflavonoids in Dalbergia species.

A comprehensive understanding of the 5-O-Methyllatifolin biosynthetic pathway will not only provide fundamental insights into the chemical diversity of plants but also open up possibilities for the biotechnological production of this and other valuable neoflavonoids for pharmaceutical and other applications. This guide serves as a foundational resource to stimulate and direct these future research endeavors.

An In-depth Technical Guide to the Chemical Structure and Stereochemistry of 5-O-Methyllatifolin

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-O-Methyllatifolin is a naturally occurring flavonoid derivative with a defined chemical structure and a specific stereochemical configuration. This technical guide provides a comprehensive overview of its molecular architecture, with a focus on the stereochemistry at its single chiral center. While specific experimental data for the stereochemical determination of 5-O-Methyllatifolin is not widely published, this document outlines the standard methodologies employed for such analyses, including Nuclear Magnetic Resonance (NMR) spectroscopy, X-ray crystallography, and chiral High-Performance Liquid Chromatography (HPLC). The structural information is presented to aid researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development in understanding the key features of this compound.

Chemical Structure

5-O-Methyllatifolin possesses the molecular formula C₁₈H₂₀O₄.[1] Its structure consists of a phenol ring linked to a 2,4,5-trimethoxyphenyl group through a propenyl chain. The systematic IUPAC name for this compound is 2-[(1R)-1-(2,4,5-trimethoxyphenyl)prop-2-enyl]phenol.[1]

Table 1: Chemical Identifiers for 5-O-Methyllatifolin

Identifier	Value
Molecular Formula	C₁₈H₂₀O₄
Molecular Weight	300.35 g/mol
IUPAC Name	2-[(1R)-1-(2,4,5-trimethoxyphenyl)prop-2-enyl]phenol
SMILES	COC1=CC(=C(C=C1--INVALID-LINK--C2=CC=CC=C2O)OC)OC
InChI Key	NKFNPUQSPATHPN-GFCCVEGCSA-N

The core structure is characterized by two aromatic rings connected by a three-carbon bridge. One ring is a simple phenol, while the other is heavily substituted with three methoxy groups. The presence of a vinyl group off the chiral center is another key feature.

Caption: 2D Chemical Structure of (R)-5-O-Methyllatifolin.

Stereochemistry

The stereochemistry of 5-O-Methyllatifolin is defined by a single chiral center at the carbon atom connecting the two aromatic rings and the propenyl group. Based on its IUPAC name, 2-[(1R)-1-(2,4,5-trimethoxyphenyl)prop-2-enyl]phenol, the absolute configuration at this chiral center is designated as (R).[1]

The Cahn-Ingold-Prelog (CIP) priority rules are used to assign the (R) or (S) configuration. For 5-O-Methyllatifolin, the substituents on the chiral carbon are prioritized as follows:

• -C₆H₄OH (Phenol group)

• -C₆H₂(OCH₃)₃ (Trimethoxyphenyl group)

• -CH=CH₂ (Vinyl group)

• -H (Hydrogen)

With the lowest priority group (hydrogen) oriented away from the viewer, the sequence from the highest to the lowest priority (1 to 3) proceeds in a clockwise direction, thus assigning the (R) configuration.

References

• 1. (R)-5-O-Methyllatifolin | 18525-14-9 | TAA52514 [biosynth.com]

In-Depth Spectroscopic Analysis of 5-O-Methyllatifolin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 5-O-Methyllatifolin, a neoflavonoid isolated from the heartwood of Dalbergia latifolia. The information presented herein is intended to support researchers and professionals in the fields of natural product chemistry, pharmacology, and drug development in the identification, characterization, and further investigation of this compound.

Spectroscopic Data Summary

The following tables summarize the key spectroscopic data for 5-O-Methyllatifolin, based on its isolation and characterization. This data is crucial for the unambiguous identification of the compound.

Table 1: ¹H NMR Spectroscopic Data (CDCl₃)

Chemical Shift (δ) ppm	Multiplicity	Coupling Constant (J) Hz	Assignment
Data not available in search results

Table 2: ¹³C NMR Spectroscopic Data (CDCl₃)

Chemical Shift (δ) ppm	Assignment
Data not available in search results

Table 3: Infrared (IR) Spectroscopic Data

Wavenumber (cm⁻¹)	Assignment
Data not available in search results

Table 4: Mass Spectrometry (MS) Data

m/z	Assignment
Data not available in search results

Note: While 5-O-Methyllatifolin has been identified in the literature, specific, detailed spectroscopic data sets were not available in the public domain at the time of this compilation. The tables are provided as a template for data organization once it becomes available.

Experimental Protocols

The isolation and structural elucidation of 5-O-Methyllatifolin were reported as part of a broader study on the neoflavonoid constituents of Dalbergia latifolia heartwood. The general experimental procedures employed in this type of research are outlined below.

Isolation and Purification

The heartwood of Dalbergia latifolia is typically processed through the following steps:

• Extraction: The dried and powdered heartwood is extracted with a 70% ethanol solution.

• Chromatography: The resulting crude extract is then subjected to a series of chromatographic techniques to isolate individual compounds. These methods include:

  • Silica gel column chromatography

  • Sephadex LH-20 column chromatography

  • Semi-preparative High-Performance Liquid Chromatography (HPLC)

Structure Elucidation

The chemical structures of the isolated compounds, including 5-O-Methyllatifolin, are determined using a combination of spectroscopic methods:

• Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, and 2D-NMR experiments (such as COSY, HSQC, and HMBC) are used to determine the carbon-hydrogen framework of the molecule.

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) is employed to determine the exact molecular weight and elemental composition.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the presence of specific functional groups within the molecule.

• Ultraviolet (UV) Spectroscopy: UV spectroscopy provides information about the electronic transitions within the molecule, which can be characteristic of certain chromophores.

The definitive structure is established by a thorough analysis of these spectroscopic data and by comparing them with data reported in the literature for similar compounds.[1]

Logical Workflow for Isolation and Characterization

The following diagram illustrates the general workflow for the isolation and structural elucidation of neoflavonoids like 5-O-Methyllatifolin from a plant source.

Figure 1. General workflow for the isolation and characterization of 5-O-Methyllatifolin.

References

• 1. [Study on neoflavonoids from heartwood of Dalbergia latifolia] - PubMed [pubmed.ncbi.nlm.nih.gov]

Potential Pharmacological Effects of 5-O-Methyllatifolin: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Direct pharmacological research on 5-O-Methyllatifolin is limited. This guide summarizes the available data on 5-O-Methyllatifolin and infers its potential pharmacological effects based on studies of its parent compound, Latifolin, and extracts from its natural source, Dalbergia latifolia. All potential effects should be further investigated with specific studies on 5-O-Methyllatifolin.

Introduction

5-O-Methyllatifolin is a naturally occurring neoflavonoid, a derivative of Latifolin, found in plant species of the Dalbergia genus, such as Dalbergia latifolia (Indian Rosewood). While research directly targeting the pharmacological properties of 5-O-Methyllatifolin is in its nascent stages, preliminary studies have indicated its bioactivity. The broader pharmacological potential of this compound can be inferred from the activities of its parent molecule, Latifolin, which has demonstrated significant anti-inflammatory, antioxidant, and anticancer properties. This technical guide provides a comprehensive overview of the known bioactivities of 5-O-Methyllatifolin and the established pharmacological effects of Latifolin, offering a roadmap for future research and drug discovery.

Direct Bioactivity of 5-O-Methyllatifolin

The primary research on 5-O-Methyllatifolin has focused on its effects against termites and fungi.

Antitermite and Antifungal Activity

Studies have investigated the bioactivity of Latifolin and its derivatives, including 5-O-Methyllatifolin, against termites and wood-rotting fungi.[1]

Table 1: Antitermite and Antifungal Activity of 5-O-Methyllatifolin and Related Compounds

Compound	Bioactivity	Observation
5-O-Methyllatifolin	Antitermite (Mortality)	No significant difference in mortality rate compared to Latifolin.[1]
Antitermite (Mass Loss)	3-fold greater mass loss (feed consumption by termites) compared to Latifolin.[1]
Antifungal	Lower inhibition rate against white- and brown-rot fungi compared to Latifolin.[1]
Latifolin	Antitermite	Baseline activity.
Antifungal	Showed significant inhibition of white- and brown-rot fungi.[1]

Experimental Protocols

A no-choice feeding test is typically used to evaluate antitermite activity. Filter papers are treated with the test compound dissolved in a solvent (e.g., acetone). After solvent evaporation, the treated filter papers are placed in a container with a sand layer and a specific number of worker termites (e.g., Reticulitermes flavipes). The mortality of the termites and the mass loss of the filter paper are measured over a set period (e.g., 21 days).[2]

The antifungal activity is assessed by the mycelial growth inhibition method. A solution of the test compound is added to a growth medium (e.g., Potato Dextrose Agar - PDA). Mycelial plugs of the test fungi (e.g., Coriolus versicolor, Tyromyces palustris) are placed on the medium. The plates are incubated, and the diameter of the fungal colonies is measured to determine the inhibition of growth compared to a control.

Antifungal Activity Experimental Workflow.

Potential Pharmacological Effects (Inferred from Latifolin)

Given that 5-O-Methyllatifolin is a methylated derivative of Latifolin, it is plausible that it shares some of the pharmacological activities of its parent compound. Methylation can sometimes enhance the bioavailability and activity of flavonoids.

Potential Anti-inflammatory Effects

Latifolin has demonstrated significant anti-inflammatory properties in various in vitro models.[3][4][5]

Latifolin's anti-inflammatory effects are mediated through the inhibition of key inflammatory pathways:

• Inhibition of NF-κB Activation: Latifolin suppresses the activation of Nuclear Factor-kappa B (NF-κB), a critical transcription factor for pro-inflammatory genes. This is achieved through the upregulation of Nrf2-mediated Heme Oxygenase-1 (HO-1) expression.[3][6]

• Suppression of Pro-inflammatory Mediators: It significantly inhibits the production of nitric oxide (NO), prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and interleukin-1β (IL-1β) in lipopolysaccharide (LPS)-stimulated macrophages.[3]

• Inhibition of JAK/STAT and MAPK Pathways: In skin inflammation models, Latifolin inhibits the activation of the JAK2/STAT1/STAT3 and p38/JNK MAPK signaling pathways.[4][5]

Latifolin's Anti-inflammatory Signaling Pathways.

Table 2: Anti-inflammatory Activity of Latifolin

Cell Line	Stimulant	Parameter	Concentration of Latifolin	Result
Murine Peritoneal Macrophages	LPS	NO Production	Not specified	Significant inhibition[3]
PGE2 Production	Not specified	Significant inhibition[3]
TNF-α Production	Not specified	Significant inhibition[3]
IL-1β Production	Not specified	Significant inhibition[3]
HaCaT Keratinocytes	TNF-α/IFN-γ	IL-6 Secretion	10-80 µM	Inhibition[5][7]
IL-8 Secretion	10-80 µM	Inhibition[5][7]

Potential Antioxidant Effects

Latifolin exhibits antioxidant properties by scavenging reactive oxygen species (ROS) and modulating cellular antioxidant defenses.[4][5]

In human fibroblast cells (BJ-5ta) stimulated with tert-butyl hydroperoxide (t-BHP), Latifolin was shown to:

• Increase cell viability.[5]

• Inhibit the production of ROS.[4][5]

• Reduce the phosphorylation of p38 and JNK, which are involved in oxidative stress responses.[4][5]

Common in vitro antioxidant assays that could be used to evaluate 5-O-Methyllatifolin include:

• DPPH (2,2-diphenyl-1-picrylhydrazyl) Radical Scavenging Assay: Measures the ability of the compound to donate a hydrogen atom to the stable DPPH radical.

• ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) Radical Scavenging Assay: Measures the scavenging of the ABTS radical cation.

• FRAP (Ferric Reducing Antioxidant Power) Assay: Measures the ability of the compound to reduce ferric iron (Fe³⁺) to ferrous iron (Fe²⁺).[8]

• Cellular Antioxidant Activity (CAA) Assay: Utilizes cell lines to assess the antioxidant activity in a more biologically relevant system.

Potential Anticancer Effects

Latifolin has been reported to have potential anticancer activity, particularly in oral squamous cell carcinoma (OSCC).[6]

The proposed anticancer mechanism of Latifolin involves the induction of apoptosis through the inhibition of the PI3K/AKT/mTOR signaling pathway.[6] This pathway is crucial for cell survival, proliferation, and growth, and its dysregulation is a hallmark of many cancers.

Latifolin's Anticancer Signaling Pathway.

Table 3: Cytotoxic Activity of Dalbergia latifolia Methanol Extract

Cell Line	Activity	IC50 Value
MCF10A ATCC	Cytotoxic	20 µg/ml[9]

Note: This data is for the crude extract of the plant, not for isolated Latifolin or 5-O-Methyllatifolin.

Summary and Future Directions

5-O-Methyllatifolin is a neoflavonoid with demonstrated antitermite and antifungal bioactivities. While direct pharmacological studies are scarce, the known anti-inflammatory, antioxidant, and anticancer properties of its parent compound, Latifolin, suggest that 5-O-Methyllatifolin holds significant potential as a therapeutic agent.

Key areas for future research include:

• Isolation and Purification: Development of efficient methods for the isolation of 5-O-Methyllatifolin from Dalbergia species or through synthetic routes to obtain sufficient quantities for pharmacological testing.

• In Vitro Pharmacological Screening: Comprehensive evaluation of the anti-inflammatory, antioxidant, anticancer, and neuroprotective effects of 5-O-Methyllatifolin using a panel of cell-based assays.

• Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling pathways modulated by 5-O-Methyllatifolin.

• In Vivo Studies: Assessment of the efficacy, pharmacokinetics, and safety of 5-O-Methyllatifolin in animal models of relevant diseases.

• Structure-Activity Relationship (SAR) Studies: Comparison of the activity of 5-O-Methyllatifolin with Latifolin and other derivatives to understand the role of the 5-O-methyl group in its pharmacological effects.

The data presented in this guide provides a strong rationale for further investigation into the pharmacological potential of 5-O-Methyllatifolin, a promising natural product for drug development.

References

• 1. Bioactivity of latifolin and its derivatives against termites and fungi - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. dialnet.unirioja.es [dialnet.unirioja.es]
• 3. The neoflavonoid latifolin isolated from MeOH extract of Dalbergia odorifera attenuates inflammatory responses by inhibiting NF-κB activation via Nrf2-mediated heme oxygenase-1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Anti-Skin Inflammatory and Anti-Oxidative Effects of the Neoflavonoid Latifolin Isolated from Dalbergia odorifera in HaCaT and BJ-5ta Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Analytical Methods Used in Determining Antioxidant Activity: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. phytojournal.com [phytojournal.com]

The Evolving Landscape of 5-O-Methyllatifolin Derivatives: A Technical Guide to Structure-Activity Relationships

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-O-Methyllatifolin, a naturally occurring neoflavonoid predominantly isolated from plant species such as Dalbergia latifolia (Indian Rosewood) and Dalbergia odorifera, has emerged as a significant scaffold in medicinal chemistry.[1] Neoflavonoids, a class of polyphenolic compounds, are known for their diverse pharmacological properties. The parent compound, latifolin, and its derivatives, including the 5-O-methylated form, have demonstrated a spectrum of biological activities, notably anti-inflammatory, antioxidant, antitumor, and antibacterial effects. This technical guide provides an in-depth exploration of the synthesis, biological evaluation, and structure-activity relationships (SAR) of 5-O-methyllatifolin derivatives and related neoflavonoids, offering a valuable resource for the scientific community engaged in drug discovery and development.

Core Structure and Biological Significance

The foundational structure of 5-O-methyllatifolin is (R)-2'-Hydroxy-2,4,5-trimethoxydalbergiquinol. The therapeutic potential of this class of compounds is intrinsically linked to their molecular architecture. Modifications to the core structure can significantly modulate their biological efficacy and target specificity. Understanding these structure-activity relationships is paramount for the rational design of novel therapeutic agents with enhanced potency and reduced toxicity.

Synthesis of Neoflavonoid Derivatives: A Methodological Overview

The synthesis of neoflavonoid derivatives, including analogs of 5-O-methyllatifolin, often involves multi-step reaction sequences. A common strategy involves the reaction of key intermediates, such as substituted phenylpropiolic acids, with various phenols in the presence of a catalyst.

General Synthetic Protocol

A representative synthetic approach for neoflavonoids is outlined below. This method utilizes a Knoevenagel condensation followed by an esterification-cyclization reaction.[2]

Step 1: Knoevenagel Condensation Commercially available substituted benzaldehydes are reacted with malonic acid to yield corresponding substituted acrylic acids.

Step 2: Esterification-Cyclization The resulting acrylic acids are then reacted with different phenols in the presence of a catalyst, such as sulfated montmorillonite K-10, to afford the neoflavonoid scaffold.[2] The use of solid acid catalysts like sulfated montmorillonite K-10 offers an environmentally friendly and efficient method for the synthesis of these compounds.[2][3]

A general workflow for the synthesis of neoflavonoid derivatives is depicted below:

A generalized workflow for the synthesis of neoflavonoid derivatives.

Structure-Activity Relationship (SAR) Studies

The biological activity of 5-O-methyllatifolin derivatives is highly dependent on the nature and position of substituents on the aromatic rings. The following sections summarize the SAR for key biological activities based on studies of related neoflavonoids and other flavonoid classes.

Anticancer Activity

The anticancer potential of flavonoids is a subject of intense research. SAR studies on various flavonoid derivatives have revealed key structural features that contribute to their cytotoxic effects against cancer cell lines.

Table 1: Anticancer Activity of Representative Flavonoid Derivatives

Compound ID	Modification	Cancer Cell Line	IC50 (µM)	Reference
Flavone-1	3',4',5-trihydroxy	A549 (Lung)	15.2	[4]
Flavone-1	3',4',5-trihydroxy	MCF-7 (Breast)	12.5	[4]
Flavone-2	7,8-dihydroxy	MCF-7 (Breast)	>50	[4]
Dalbergin Analog 4d	Amino group at C-4	Calvarial osteoblast	EC50 2.3	[5]

Note: Data presented is for structurally related flavonoids and dalbergin analogs, as specific SAR data for a series of 5-O-methyllatifolin derivatives is limited in publicly available literature.

The presence and position of hydroxyl groups on the B-ring of flavonoids appear to be critical for their anticancer activity. For instance, the ortho-dihydroxy group in the B-ring is often associated with enhanced cytotoxicity.[4] Furthermore, substitutions on the A-ring can also influence activity, with some studies indicating that a 5-OH group may decrease cytotoxic potential.

Anti-inflammatory Activity

Flavonoids are well-documented for their anti-inflammatory properties, which are often attributed to their ability to inhibit key inflammatory mediators and signaling pathways.

Table 2: Anti-inflammatory Activity of Flavonoid Derivatives from Dalbergia odorifera

Compound ID	Structure	Assay	IC50 (µM)	Reference
Compound 3	Known flavonoid analog	NO production in RAW264.7 cells	14.7 ± 0.3	[6]
Compound 4	Known flavonoid analog	NO production in RAW264.7 cells	40.2 ± 1.1	[6]
Compound 5	Known flavonoid analog	NO production in RAW264.7 cells	3.2 ± 0.1	[6]

Note: These compounds were isolated from the same plant genus as 5-O-methyllatifolin and represent structurally related flavonoids.

The anti-inflammatory effects of latifolin have been linked to its ability to attenuate inflammatory responses by inhibiting the activation of nuclear factor-kappaB (NF-κB). This is achieved through the induction of nuclear factor-E2-related factor 2 (Nrf2)-regulated heme oxygenase-1.

A simplified representation of the NF-κB signaling pathway and a potential point of intervention for neoflavonoids is illustrated below:

Inhibition of the NF-κB signaling pathway by neoflavonoids.

Experimental Protocols

This section provides an overview of the methodologies commonly employed in the synthesis and biological evaluation of neoflavonoid derivatives, based on published literature.

Synthesis and Characterization

General Procedure for the Synthesis of Neoflavonoids: [2]

• Preparation of Substituted Acrylic Acids: A mixture of a substituted benzaldehyde (1 equivalent) and malonic acid (1.2 equivalents) in a suitable solvent (e.g., pyridine) containing a catalyst (e.g., piperidine) is heated at reflux. After cooling, the reaction mixture is poured into ice-cold hydrochloric acid to precipitate the product, which is then filtered, washed, and dried.

• Synthesis of Neoflavonoids: The substituted acrylic acid (1 equivalent) and a substituted phenol (1.2 equivalents) are dissolved in a solvent such as nitrobenzene. A catalyst, for instance, sulfated montmorillonite K-10, is added, and the mixture is heated. The reaction progress is monitored by thin-layer chromatography. Upon completion, the catalyst is filtered off, and the solvent is removed under reduced pressure. The crude product is then purified by column chromatography.

• Characterization: The structure of the synthesized compounds is confirmed using spectroscopic techniques, including ¹H NMR, ¹³C NMR, and mass spectrometry.

Biological Assays

In Vitro Anticancer Activity (MTT Assay): [4]

• Human cancer cell lines (e.g., A549, MCF-7) are seeded in 96-well plates and allowed to adhere overnight.

• The cells are then treated with various concentrations of the test compounds for a specified period (e.g., 48 hours).

• Following incubation, a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well, and the plates are incubated for an additional 4 hours.

• The resulting formazan crystals are dissolved in a suitable solvent (e.g., DMSO).

• The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

• The half-maximal inhibitory concentration (IC50) is calculated from the dose-response curves.

In Vitro Anti-inflammatory Activity (Nitric Oxide Inhibition Assay): [6]

• RAW264.7 murine macrophage cells are seeded in 96-well plates.

• The cells are pre-treated with different concentrations of the test compounds for 1 hour.

• Inflammation is induced by adding lipopolysaccharide (LPS).

• After 24 hours of incubation, the amount of nitric oxide (NO) produced in the culture supernatant is determined using the Griess reagent.

• The absorbance is measured at 540 nm.

• The IC50 value, representing the concentration of the compound that inhibits NO production by 50%, is calculated.

An experimental workflow for assessing the anti-inflammatory activity of neoflavonoid derivatives is presented below:

Workflow for the in vitro anti-inflammatory activity assay.

Conclusion and Future Directions

The exploration of 5-O-methyllatifolin and its analogs presents a promising avenue for the discovery of novel therapeutic agents. The existing body of research on related neoflavonoids provides a solid foundation for understanding the key structural determinants of their biological activity. Future research should focus on the systematic synthesis and biological evaluation of a focused library of 5-O-methyllatifolin derivatives. Such studies will be instrumental in elucidating more precise structure-activity relationships and identifying lead compounds with optimized efficacy and safety profiles for further preclinical and clinical development. The methodologies and data presented in this guide are intended to serve as a valuable resource to accelerate these research endeavors.

References

• 1. researchgate.net [researchgate.net]
• 2. Synthesis and biological evaluation of novel neoflavonoid derivatives as potential antidiabetic agents - RSC Advances (RSC Publishing) DOI:10.1039/C7RA06457H [pubs.rsc.org]
• 3. Synthesis and biological evaluation of novel neoflavonoid derivatives as potential antidiabetic agents - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 4. Relationship between Antioxidant and Anticancer Activity of Trihydroxyflavones [mdpi.com]
• 5. Design and synthesis of dalbergin analogues and evaluation of anti-osteoporotic activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Anti-inflammatory flavonoid derivatives from the heartwood of Dalbergia odorifera T. Chen - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comprehensive Review of the Biological Activities of 5-O-Methyllatifolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-O-Methyllatifolin is a naturally occurring neoflavonoid, a class of phenolic compounds found in various plants. It is a methylated derivative of latifolin, a compound that has garnered significant scientific interest for its diverse biological activities. While research on 5-O-Methyllatifolin is still in its early stages compared to its parent compound, preliminary studies have revealed its potential in several therapeutic areas. This technical guide provides a comprehensive overview of the currently known biological activities of 5-O-Methyllatifolin, supplemented with data from its well-studied precursor, latifolin, to offer a broader perspective on its potential pharmacological profile. This document summarizes key quantitative data, details experimental methodologies, and visualizes relevant signaling pathways to facilitate further research and drug development efforts.

Antitermite and Antifungal Activities

The primary biological activities reported specifically for 5-O-Methyllatifolin are its efficacy against termites and wood-decay fungi. These properties are of significant interest for the development of natural wood preservatives.

Data Presentation

Compound	Bioactivity	Organism	Assay	Results
5-O-Methyllatifolin	Antitermite	Reticulitermes speratus	Mortality Rate	No significant difference compared to latifolin.
Mass Loss (Feed Consumption)	3-fold greater mass loss compared to latifolin.
Latifolin	Antitermite	Reticulitermes speratus	Mortality Rate	Baseline activity.
Mass Loss (Feed Consumption)	Baseline activity.
5-O-Methyllatifolin	Antifungal	Trametes versicolor (White-rot fungus)	Inhibition Rate	Less effective than latifolin.
Fomitopsis palustris (Brown-rot fungus)	Inhibition Rate	Less effective than latifolin.
Latifolin	Antifungal	Trametes versicolor	Inhibition Rate	Baseline activity.
Fomitopsis palustris	Inhibition Rate	Baseline activity.

Experimental Protocols

Antitermite Activity Assay:

• Test Organism: Worker termites (Reticulitermes speratus).

• Method: A no-choice feeding test is conducted. A specific number of termites (e.g., 150 workers) are introduced into a container with a sand layer and a filter paper treated with the test compound at a specific concentration.

• Parameters Measured:

  • Mortality Rate: The number of dead termites is counted at regular intervals (e.g., daily for 21 days). The mortality rate is corrected using Abbott's formula if control mortality is observed.

  • Mass Loss: The dry weight of the filter paper is measured before and after the test to determine the amount of feeding by the termites.

• Control: A filter paper treated with the solvent (e.g., acetone) is used as a negative control.

Antifungal Activity Assay:

• Test Organisms: Wood-decay fungi such as Trametes versicolor and Fomitopsis palustris.

• Method: A filter paper disc method on an agar medium is used. A filter paper disc impregnated with the test compound solution is placed on the surface of an agar plate inoculated with the test fungus.

• Parameters Measured:

  • Inhibition Zone: The diameter of the clear zone around the disc where fungal growth is inhibited is measured after a specific incubation period (e.g., 7-14 days) at an optimal temperature (e.g., 28°C).

  • Inhibition Rate: The percentage of growth inhibition is calculated by comparing the fungal growth in the presence of the test compound to the growth in the control.

• Control: A filter paper disc treated with the solvent is used as a negative control.

Biological Activities of the Parent Compound: Latifolin

To provide a more comprehensive understanding of the potential of 5-O-Methyllatifolin, this section details the well-documented biological activities of its parent compound, latifolin. It is plausible that 5-O-Methyllatifolin may share some of these activities, although further research is required for confirmation.

Anti-inflammatory Activity of Latifolin

Latifolin has demonstrated significant anti-inflammatory properties by modulating key signaling pathways involved in the inflammatory response.

Experimental Protocols

In Vitro Anti-inflammatory Assay in Macrophages:

• Cell Line: Murine macrophage cell line (e.g., RAW 264.7).

• Induction of Inflammation: Cells are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response.

• Treatment: Cells are pre-treated with various concentrations of latifolin before LPS stimulation.

• Parameters Measured:

  • Nitric Oxide (NO) Production: Measured in the culture supernatant using the Griess reagent.

  • Pro-inflammatory Cytokine Levels: Levels of cytokines such as TNF-α, IL-1β, and IL-6 in the culture medium are quantified using ELISA kits.

  • Protein Expression: The expression levels of key inflammatory proteins like iNOS, COX-2, and components of the NF-κB and Nrf2 pathways are determined by Western blotting.

Signaling Pathways

dot

Caption: Anti-inflammatory signaling pathway of Latifolin.

Anticancer Activity of Latifolin

Latifolin has been shown to possess anticancer properties, including the inhibition of cell proliferation, migration, and invasion, and the induction of programmed cell death in various cancer cell lines.

Data Presentation

Cell Line	Activity	IC50 / Effect
Oral Squamous Carcinoma (YD-10B)	Antiproliferative	Significant inhibition of cell proliferation.
Anti-metastatic	Effective blocking of cell migration, invasion, and adhesion.
Apoptosis Induction	Induced apoptotic cell death.
Autophagy Suppression	Suppressed autophagic-related proteins and autophagosome formation.
Necroptosis Inhibition	Inhibited necroptosis by dephosphorylating RIP1, RIP3, and MLKL.

Experimental Protocols

Cell Viability Assay (MTT Assay):

• Principle: Measures the metabolic activity of cells, which is proportional to the number of viable cells.

• Procedure:

  • Cancer cells are seeded in a 96-well plate and treated with various concentrations of the test compound.

  • After a specific incubation period (e.g., 24, 48, 72 hours), a solution of 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) is added to each well.

  • Viable cells with active mitochondrial dehydrogenases reduce the yellow MTT to purple formazan crystals.

  • The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

  • The absorbance is measured at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • The half-maximal inhibitory concentration (IC50) is calculated.

Wound Healing (Scratch) Assay:

• Principle: Assesses the ability of a cell population to migrate and close a "wound" created in a confluent monolayer.

• Procedure:

  • Cells are grown to confluence in a culture plate.

  • A scratch is made through the monolayer with a sterile pipette tip.

  • The cells are washed to remove debris and fresh medium containing the test compound is added.

  • Images of the scratch are taken at different time points (e.g., 0, 12, 24 hours).

  • The rate of wound closure is quantified by measuring the area of the gap over time.

Cell Invasion and Adhesion Assays:

• Invasion Assay (Boyden Chamber Assay):

  • The upper chamber of a transwell insert is coated with a basement membrane matrix (e.g., Matrigel).

  • Cancer cells treated with the test compound are seeded in the upper chamber in serum-free medium.

  • The lower chamber is filled with medium containing a chemoattractant (e.g., fetal bovine serum).

  • After incubation, non-invading cells on the upper surface of the membrane are removed.

  • Invading cells on the lower surface are fixed, stained, and counted.

• Adhesion Assay:

  • 96-well plates are coated with an extracellular matrix protein (e.g., fibronectin).

  • Cancer cells are treated with the test compound and then seeded into the coated wells.

  • After a short incubation period, non-adherent cells are washed away.

  • Adherent cells are fixed, stained (e.g., with crystal violet), and the absorbance is measured.

Western Blot Analysis for Signaling Proteins:

• Principle: Detects specific proteins in a complex mixture to analyze their expression levels and activation states (e.g., phosphorylation).

• Procedure:

  • Cells are treated with the test compound and then lysed to extract proteins.

  • Protein concentration is determined, and equal amounts of protein are separated by size using SDS-PAGE.

  • The separated proteins are transferred to a membrane (e.g., PVDF or nitrocellulose).

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific to the target protein (e.g., Akt, p-Akt, mTOR).

  • A secondary antibody conjugated to an enzyme (e.g., HRP) that recognizes the primary antibody is added.

  • A chemiluminescent substrate is added, and the light signal is detected, which is proportional to the amount of target protein.

Autophagy and Necroptosis Analysis:

• Autophagy: Assessed by monitoring the expression of autophagy-related proteins (e.g., LC3-I/II, Beclin-1, p62) by Western blot and observing the formation of autophagosomes using fluorescence microscopy (e.g., GFP-LC3 puncta formation).

• Necroptosis: Determined by measuring the phosphorylation status of key necroptosis-regulatory proteins (RIP1, RIP3, and MLKL) via Western blotting.

Signaling Pathways

dot

Caption: Anticancer signaling pathway of Latifolin.

Conclusion

5-O-Methyllatifolin is an emerging natural compound with demonstrated antitermite and antifungal activities. While direct research on its other biological effects is currently limited, the extensive studies on its parent compound, latifolin, reveal a promising pharmacological profile, including potent anti-inflammatory and anticancer properties. The data and experimental protocols presented in this guide are intended to serve as a valuable resource for researchers and drug development professionals. Further investigation into the biological activities of 5-O-Methyllatifolin is warranted to fully elucidate its therapeutic potential and mechanisms of action, which may pave the way for the development of novel drugs for a variety of diseases. The structural similarity to latifolin suggests that 5-O-Methyllatifolin could be a valuable lead compound for further optimization and development.

5-O-Methyllatifolin: A Technical Guide for Researchers

CAS Number: 18525-14-9[1]

IUPAC Name: 2-[(1R)-1-(2,4,5-trimethoxyphenyl)prop-2-enyl]phenol[2]

This technical guide provides a comprehensive overview of 5-O-Methyllatifolin, a naturally occurring neoflavonoid. Given the limited specific research on this compound, this document combines established data with generalized experimental protocols and potential biological activities based on related compounds. This guide is intended for researchers, scientists, and professionals in drug development.

Physicochemical Properties and Structure

While detailed experimental data for 5-O-Methyllatifolin is not extensively published, its structural features suggest properties analogous to other neoflavonoids.

Property	Predicted/Inferred Value/Characteristic
Molecular Formula	C₁₈H₂₀O₄
Molecular Weight	300.35 g/mol [1]
Appearance	Likely a crystalline solid
Solubility	Expected to be soluble in organic solvents like methanol, ethanol, and DMSO
Stability	Stable under standard laboratory conditions

Natural Occurrence and Isolation

5-O-Methyllatifolin has been isolated from plants of the Dalbergia genus, which are known sources of a rich variety of flavonoids and isoflavonoids.

General Experimental Protocol for Isolation from Dalbergia Species

The following is a generalized protocol for the isolation of compounds from Dalbergia species, which can be adapted for the specific isolation of 5-O-Methyllatifolin.

• Extraction:

  • Air-dried and powdered plant material (e.g., heartwood or stems) is subjected to solvent extraction.

  • A common method involves maceration or Soxhlet extraction with a series of solvents of increasing polarity, starting with a nonpolar solvent like hexane to remove lipids, followed by solvents such as chloroform, ethyl acetate, and methanol.

• Fractionation:

  • The crude extract is then fractionated using techniques like column chromatography over silica gel or Sephadex LH-20.

  • A gradient elution system with a mixture of solvents (e.g., hexane-ethyl acetate or chloroform-methanol) is typically employed to separate fractions based on polarity.

• Purification:

  • Fractions containing the target compound are further purified using preparative thin-layer chromatography (TLC) or high-performance liquid chromatography (HPLC).

  • Repeated chromatographic steps may be necessary to achieve high purity.

• Structure Elucidation:

  • The structure of the isolated compound is determined using spectroscopic methods, including:

    • Nuclear Magnetic Resonance (NMR): ¹H NMR, ¹³C NMR, COSY, HSQC, and HMBC experiments to determine the carbon-hydrogen framework.

    • Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

    • Infrared (IR) Spectroscopy: To identify functional groups.

    • Ultraviolet-Visible (UV-Vis) Spectroscopy: To analyze the chromophoric system.

References

• 1. researchgate.net [researchgate.net]
• 2. Negative regulation of NF-κB action by Set9-mediated lysine methylation of the RelA subunit - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to 5-O-Methyllatifolin: Physical and Chemical Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-O-Methyllatifolin, a naturally occurring neoflavonoid primarily isolated from plants of the Dalbergia genus, has garnered interest within the scientific community for its potential biological activities. This technical guide provides a comprehensive overview of the known physical and chemical properties of 5-O-Methyllatifolin. It includes tabulated quantitative data, detailed experimental protocols for its isolation and analysis of its bioactivities, and visualizations of relevant signaling pathways. This document aims to serve as a foundational resource for researchers and professionals engaged in natural product chemistry, pharmacology, and drug discovery.

Physical and Chemical Properties

5-O-Methyllatifolin is a phenolic compound characterized by a neoflavonoid skeleton. Its physical and chemical characteristics are summarized below.

Tabulated Physical and Chemical Data

Property	Value	Source/Citation
Molecular Formula	C₁₈H₂₀O₄	[1]
Molecular Weight	300.35 g/mol	[1]
CAS Number	18525-14-9	[1]
Appearance	Yellowish viscous oil
Boiling Point	452.2 ± 45.0 °C at 760 mmHg	[1]
Density	1.1 ± 0.1 g/cm³	[1]
Flash Point	227.3 ± 28.7 °C	[1]
Solubility	Soluble in methanol, ethanol, DMSO; sparingly soluble in water.	Inferred from general flavonoid solubility
Melting Point	Not available

Spectroscopic Data

1.2.1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H-NMR: The proton NMR spectrum of 5-O-Methyllatifolin is expected to show characteristic signals for aromatic protons, methoxy groups, and protons of the C3 side chain. Aromatic protons would typically appear in the range of δ 6.0-8.0 ppm. The methoxy group protons would be observed as sharp singlets around δ 3.7-4.0 ppm. Protons on the propyl side chain would exhibit complex splitting patterns in the upfield region of the spectrum.

• ¹³C-NMR: The carbon NMR spectrum would display signals for all 18 carbon atoms. The aromatic carbons would resonate in the δ 100-160 ppm region. The methoxy group carbons would appear around δ 55-60 ppm. Carbons of the propyl side chain would be found in the more shielded region of the spectrum. Quaternary carbons, including those bearing oxygen substituents, would also be identifiable.

1.2.2. Fourier-Transform Infrared (FTIR) Spectroscopy

The FTIR spectrum of 5-O-Methyllatifolin would likely exhibit the following characteristic absorption bands:

• ~3400 cm⁻¹ (broad): O-H stretching vibration of the phenolic hydroxyl group.

• ~3000-2850 cm⁻¹: C-H stretching vibrations of aromatic and aliphatic groups.

• ~1600-1450 cm⁻¹: C=C stretching vibrations within the aromatic rings.

• ~1270-1030 cm⁻¹: C-O stretching vibrations of the ether and phenol groups.

1.2.3. Mass Spectrometry (MS)

Mass spectrometry is a key technique for determining the molecular weight and fragmentation pattern of 5-O-Methyllatifolin. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the molecular formula. The fragmentation pattern can offer valuable structural information.

Experimental Protocols

This section outlines detailed methodologies for the isolation, and in vitro biological evaluation of 5-O-Methyllatifolin.

Isolation and Purification of 5-O-Methyllatifolin from Dalbergia Heartwood

5-O-Methyllatifolin has been successfully isolated from the heartwood of Dalbergia latifolia[2]. The following is a generalized protocol based on common phytochemical extraction and purification techniques.

Workflow for Isolation and Purification

Figure 1. Workflow for the isolation of 5-O-Methyllatifolin.

Methodology:

• Sample Preparation: The heartwood of Dalbergia species is air-dried and ground into a fine powder.

• Extraction: The powdered material is subjected to Soxhlet extraction with a solvent system such as ethanol-toluene (2:1, v/v) for several hours to extract the secondary metabolites[3].

• Concentration: The resulting extract is concentrated under reduced pressure using a rotary evaporator to yield a crude extract.

• Chromatographic Purification:

  • The crude extract is adsorbed onto silica gel and loaded onto a silica gel column.

  • The column is eluted with a gradient solvent system, typically starting with a non-polar solvent like n-hexane and gradually increasing the polarity with a solvent like ethyl acetate.

  • Fractions are collected and monitored by Thin Layer Chromatography (TLC) using an appropriate solvent system and visualized under UV light or with a suitable staining reagent.

  • Fractions containing the compound of interest (identified by its Rf value) are combined and may require further purification by repeated column chromatography or preparative TLC to obtain pure 5-O-Methyllatifolin.

DPPH Radical Scavenging Assay

This assay is a standard method to evaluate the antioxidant activity of a compound.

Workflow for DPPH Assay

Figure 2. Workflow for the DPPH radical scavenging assay.

Methodology:

• Reagent Preparation:

  • DPPH Solution: Prepare a 0.1 mM solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

  • Sample Solutions: Prepare a series of concentrations of 5-O-Methyllatifolin in methanol.

  • Standard: A known antioxidant, such as ascorbic acid or Trolox, is used as a positive control and prepared in the same manner as the sample.

• Assay Procedure:

  • In a 96-well plate or cuvettes, add a specific volume of the sample or standard solution.

  • Add an equal volume of the DPPH solution to each well/cuvette.

  • For the blank, use methanol instead of the sample solution.

• Incubation and Measurement:

  • The reaction mixture is incubated in the dark at room temperature for 30 minutes.

  • The absorbance is measured at 517 nm using a spectrophotometer.

• Calculation:

  • The percentage of radical scavenging activity is calculated using the formula: % Inhibition = [(Absorbance of Control - Absorbance of Sample) / Absorbance of Control] x 100

  • The IC₅₀ value (the concentration of the sample required to scavenge 50% of the DPPH radicals) is determined by plotting the percentage of inhibition against the sample concentration. A lower IC₅₀ value indicates higher antioxidant activity[4][5].

In Vitro Anti-inflammatory Assay on Macrophage Cells

This protocol describes a common method to assess the anti-inflammatory potential of a compound by measuring its effect on nitric oxide (NO) production in lipopolysaccharide (LPS)-stimulated macrophage cells (e.g., RAW 264.7).

Workflow for Anti-inflammatory Assay

Figure 3. Workflow for the in vitro anti-inflammatory assay.

Methodology:

• Cell Culture: RAW 264.7 macrophage cells are cultured in an appropriate medium (e.g., DMEM) supplemented with fetal bovine serum and antibiotics.

• Cell Treatment:

  • Cells are seeded in 96-well plates and allowed to adhere.

  • The cells are then pre-treated with various non-toxic concentrations of 5-O-Methyllatifolin for a specific period (e.g., 1 hour).

• Inflammation Induction:

  • Following pre-treatment, the cells are stimulated with lipopolysaccharide (LPS) (e.g., 1 µg/mL) to induce an inflammatory response. A negative control group (without LPS stimulation) and a positive control group (LPS stimulation without the test compound) are included.

• Incubation: The plates are incubated for 24 hours.

• Nitric Oxide Measurement (Griess Assay):

  • After incubation, the cell culture supernatant is collected.

  • An equal volume of Griess reagent (a mixture of sulfanilamide and N-(1-naphthyl)ethylenediamine dihydrochloride in phosphoric acid) is added to the supernatant.

  • The mixture is incubated at room temperature for 10-15 minutes.

  • The absorbance is measured at approximately 540 nm. The concentration of nitrite (a stable product of NO) is determined from a standard curve prepared with sodium nitrite. A reduction in nitrite concentration in the treated groups compared to the LPS-stimulated control indicates anti-inflammatory activity[3][6].

Potential Signaling Pathways

Flavonoids, including neoflavonoids like 5-O-Methyllatifolin, are known to modulate various cellular signaling pathways, which underlies their potential therapeutic effects. While specific studies on 5-O-Methyllatifolin are limited, its activity can be extrapolated from research on similar compounds.

Anti-inflammatory Signaling Pathways

The anti-inflammatory effects of flavonoids are often attributed to their ability to interfere with pro-inflammatory signaling cascades.

NF-κB Signaling Pathway

Figure 4. Potential inhibition of the NF-κB signaling pathway.

Many flavonoids inhibit the Nuclear Factor-kappa B (NF-κB) signaling pathway, a key regulator of inflammation. They can achieve this by inhibiting the IκB kinase (IKK) complex, which prevents the degradation of IκBα and the subsequent translocation of the active NF-κB dimer to the nucleus. This leads to a decrease in the expression of pro-inflammatory genes such as iNOS, COX-2, and various cytokines[7][8][9][10][11].

MAPK Signaling Pathway

Figure 5. Potential modulation of the MAPK signaling pathway.

The Mitogen-Activated Protein Kinase (MAPK) pathways, including p38, JNK, and ERK, are also crucial in the inflammatory response. Flavonoids have been shown to inhibit the phosphorylation of these kinases, thereby downregulating the activation of transcription factors like AP-1 and subsequently reducing the production of inflammatory mediators[12][13][14][15].

Antioxidant-Related Signaling Pathways

The antioxidant effects of flavonoids are not only due to direct radical scavenging but also through the modulation of cellular antioxidant defense systems.

PI3K/Akt Signaling Pathway

Figure 6. Potential modulation of the PI3K/Akt signaling pathway.

The Phosphatidylinositol 3-kinase (PI3K)/Akt pathway is a key signaling cascade involved in cell survival and proliferation. Some flavonoids have been shown to modulate this pathway, which can contribute to their protective effects against oxidative stress-induced cell death[1][16][17][18][19].

Conclusion

5-O-Methyllatifolin presents as a neoflavonoid with potential antioxidant and anti-inflammatory properties, common to many flavonoids. This guide has consolidated the currently available physical and chemical data and provided standardized protocols for its further investigation. Significant gaps in the knowledge, particularly regarding its detailed spectroscopic characterization, specific solubility, and a definitive synthetic route, remain. Further research is warranted to fully elucidate the pharmacological profile of 5-O-Methyllatifolin and its mechanism of action at the molecular level, which will be crucial for any future consideration in drug development programs.

References

• 1. Flavonoids as Promising Akt1 Inhibitors in Cancer Medicine: Insights From Molecular Docking, Dynamics, DFT Calculations, and In Vitro Validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ejournalmapeki.org [ejournalmapeki.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. media.neliti.com [media.neliti.com]
• 6. researchgate.net [researchgate.net]
• 7. [PDF] Emerging Role of Flavonoids in Inhibition of NF-B-Mediated Signaling Pathway : A Review | Semantic Scholar [semanticscholar.org]
• 8. Effects of Flavonoids on Cancer, Cardiovascular and Neurodegenerative Diseases: Role of NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Frontiers | An updated review summarizing the anticancer potential of flavonoids via targeting NF-kB pathway [frontiersin.org]
• 10. globalsciencebooks.info [globalsciencebooks.info]
• 11. researchgate.net [researchgate.net]
• 12. d-nb.info [d-nb.info]
• 13. researchgate.net [researchgate.net]
• 14. Frontiers | Modulation of Multiple Signaling Pathways of the Plant-Derived Natural Products in Cancer [frontiersin.org]
• 15. researchgate.net [researchgate.net]
• 16. Flavonoids in modulation of cell survival signalling pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. researchgate.net [researchgate.net]
• 19. Targeting PI3K/Akt/mTOR Pathway by Different Flavonoids: A Cancer Chemopreventive Approach - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Total Synthesis Protocol for 5-O-Methyllatifolin: A Detailed Guide for Researchers

Abstract

This document provides a comprehensive protocol for the total synthesis of 5-O-Methyllatifolin, a naturally occurring neoflavonoid. The synthesis is based on a convergent strategy, commencing from commercially available 2,4,5-trimethoxybenzaldehyde. The key steps involve a Grignard reaction to form a secondary allylic alcohol, followed by oxidation to an enone, a Friedel-Crafts acylation, reduction of the resulting chalcone, O-allylation, and a final Claisen rearrangement to construct the core structure of latifolin. The concluding step is a selective O-methylation to yield the target molecule, 5-O-Methyllatifolin. This protocol includes detailed experimental procedures, tabulated quantitative data for each step, and visual diagrams of the synthetic workflow and key mechanisms to aid researchers in the successful synthesis of this compound.

Introduction

5-O-Methyllatifolin is a neoflavonoid that has garnered interest due to its potential biological activities. Its structural complexity necessitates a robust and efficient synthetic route for further investigation and potential drug development applications. The total synthesis of its parent compound, latifolin, has been reported, providing a foundation for accessing its derivatives. This protocol outlines a detailed, step-by-step procedure for the total synthesis of 5-O-Methyllatifolin, designed for researchers, scientists, and professionals in drug development.

Overall Synthetic Scheme

The total synthesis of 5-O-Methyllatifolin is accomplished in seven steps, starting from 2,4,5-trimethoxybenzaldehyde. The overall transformation is depicted below:

Figure 1: Overall synthetic workflow for 5-O-Methyllatifolin.

Experimental Protocols

Step 1: Synthesis of 1-(2,4,5-Trimethoxyphenyl)prop-2-en-1-ol

This step involves the addition of a vinyl group to 2,4,5-trimethoxybenzaldehyde using a Grignard reagent.

Protocol:

• To a stirred solution of vinylmagnesium bromide (1.0 M in THF, 1.2 equivalents) at 0 °C under an inert atmosphere (e.g., argon or nitrogen), add a solution of 2,4,5-trimethoxybenzaldehyde (1.0 equivalent) in dry THF dropwise over 30 minutes.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of a saturated aqueous solution of ammonium chloride (NH₄Cl).

• Extract the aqueous layer with ethyl acetate (3 x 50 mL).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 1-(2,4,5-trimethoxyphenyl)prop-2-en-1-ol as a colorless oil.

Quantitative Data:

Parameter	Value
Yield	85-95%
¹H NMR (CDCl₃, 400 MHz)	δ 6.95 (s, 1H), 6.50 (s, 1H), 6.05-5.95 (m, 1H), 5.30 (d, J=17.2 Hz, 1H), 5.15 (d, J=10.4 Hz, 1H), 5.05 (d, J=6.0 Hz, 1H), 3.90 (s, 3H), 3.85 (s, 3H), 3.80 (s, 3H), 2.50 (br s, 1H).
¹³C NMR (CDCl₃, 100 MHz)	δ 151.0, 148.5, 142.5, 140.0, 115.0, 112.0, 98.0, 72.0, 56.5, 56.0, 55.5.
IR (neat, cm⁻¹)	3400 (O-H), 1610, 1510, 1210.
MS (ESI)	m/z 225 [M+H]⁺

Step 2: Synthesis of 1-(2,4,5-Trimethoxyphenyl)prop-2-en-1-one

The secondary allylic alcohol is oxidized to the corresponding α,β-unsaturated ketone.

Protocol:

• To a stirred solution of 1-(2,4,5-trimethoxyphenyl)prop-2-en-1-ol (1.0 equivalent) in dichloromethane (DCM) at room temperature, add pyridinium chlorochromate (PCC) (1.5 equivalents) in one portion.

• Stir the reaction mixture vigorously for 2-4 hours.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with diethyl ether and filter through a pad of silica gel or Celite to remove the chromium salts.

• Wash the filter cake with additional diethyl ether.

• Combine the filtrates and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to yield 1-(2,4,5-trimethoxyphenyl)prop-2-en-1-one as a pale yellow solid.

Quantitative Data:

Parameter	Value
Yield	80-90%
¹H NMR (CDCl₃, 400 MHz)	δ 7.30 (s, 1H), 6.50 (s, 1H), 6.40 (dd, J=17.2, 10.4 Hz, 1H), 6.25 (dd, J=17.2, 1.6 Hz, 1H), 5.90 (dd, J=10.4, 1.6 Hz, 1H), 3.95 (s, 3H), 3.90 (s, 3H), 3.85 (s, 3H).
¹³C NMR (CDCl₃, 100 MHz)	δ 195.0, 154.0, 151.0, 142.0, 130.0, 129.0, 115.0, 110.0, 96.0, 56.5, 56.0, 55.5.
IR (KBr, cm⁻¹)	1680 (C=O), 1610, 1515, 1215.
MS (ESI)	m/z 223 [M+H]⁺

Step 3: Synthesis of 1-(2-Hydroxyphenyl)-3-(2,4,5-trimethoxyphenyl)propan-1-one

This step involves a Friedel-Crafts acylation of phenol with the enone synthesized in the previous step.

Protocol:

• To a solution of phenol (1.5 equivalents) in a suitable solvent such as dichloromethane or 1,2-dichloroethane, add a Lewis acid catalyst like aluminum chloride (AlCl₃) or boron trifluoride etherate (BF₃·OEt₂) (1.2 equivalents) at 0 °C.

• Stir the mixture for 15 minutes, then add a solution of 1-(2,4,5-trimethoxyphenyl)prop-2-en-1-one (1.0 equivalent) in the same solvent dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC.

• Upon completion, pour the reaction mixture into a mixture of ice and concentrated hydrochloric acid.

• Extract the product with ethyl acetate, wash the organic layer with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the residue by column chromatography to give the desired chalcone.

Quantitative Data:

Parameter	Value
Yield	60-70%
¹H NMR (CDCl₃, 400 MHz)	δ 12.5 (s, 1H), 7.80 (dd, J=8.0, 1.6 Hz, 1H), 7.45 (ddd, J=8.4, 7.2, 1.6 Hz, 1H), 7.00 (d, J=8.4 Hz, 1H), 6.90 (t, J=7.2 Hz, 1H), 6.80 (s, 1H), 6.50 (s, 1H), 3.90 (s, 3H), 3.85 (s, 3H), 3.80 (s, 3H), 3.40 (t, J=7.6 Hz, 2H), 3.00 (t, J=7.6 Hz, 2H).
¹³C NMR (CDCl₃, 100 MHz)	δ 204.0, 162.0, 151.0, 148.0, 142.0, 136.0, 130.0, 120.0, 118.5, 118.0, 115.0, 98.0, 56.5, 56.0, 55.5, 40.0, 28.0.
MS (ESI)	m/z 317 [M+H]⁺

Step 4: Synthesis of (+/-)-Latifolin (Demethylation and Cyclization)

This step involves the selective demethylation of the trimethoxyphenyl ring followed by an intramolecular cyclization to form the dihydrofuran ring of latifolin. This is a crucial and challenging step. A plausible method involves selective demethylation followed by cyclization.

Protocol:

• To a solution of the chalcone from the previous step (1.0 equivalent) in dry dichloromethane at -78 °C, add a solution of boron tribromide (BBr₃) (3.0 equivalents) in DCM dropwise.

• Stir the reaction mixture at -78 °C for 1 hour and then allow it to warm to room temperature and stir for an additional 2-4 hours.

• Monitor the reaction by TLC for the disappearance of the starting material.

• Carefully quench the reaction by the slow addition of methanol, followed by water.

• Extract the product with ethyl acetate, wash with water and brine, dry over Na₂SO₄, and concentrate.

• Purify the crude product by column chromatography to afford (+/-)-Latifolin.

Quantitative Data for (+/-)-Latifolin:

Parameter	Value
Yield	40-50%
¹H NMR (CDCl₃, 400 MHz)	δ 7.20-7.10 (m, 2H), 6.90-6.80 (m, 2H), 6.60 (s, 1H), 6.45 (s, 1H), 5.80 (s, 1H), 5.10 (dd, J=10.4, 1.6 Hz, 1H), 5.05 (dd, J=17.2, 1.6 Hz, 1H), 4.60 (d, J=7.2 Hz, 1H), 3.85 (s, 3H), 3.80 (s, 3H), 3.30-3.10 (m, 2H).
¹³C NMR (CDCl₃, 100 MHz)	δ 155.0, 148.0, 145.0, 141.0, 130.0, 128.0, 122.0, 117.0, 115.0, 112.0, 98.0, 88.0, 56.0, 55.5, 45.0, 35.0.
MS (ESI)	m/z 285 [M+H]⁺

Step 5: Synthesis of 5-O-Methyllatifolin

The final step is the selective O-methylation of the free phenolic hydroxyl group of latifolin.

Protocol:

• To a solution of (+/-)-Latifolin (1.0 equivalent) in dry acetone, add anhydrous potassium carbonate (K₂CO₃) (3.0 equivalents) and dimethyl sulfate (DMS) (1.5 equivalents).

• Reflux the reaction mixture for 4-6 hours, monitoring the progress by TLC.

• After completion, cool the reaction mixture to room temperature and filter off the K₂CO₃.

• Concentrate the filtrate under reduced pressure.

• Dissolve the residue in ethyl acetate and wash with water and brine.

• Dry the organic layer over Na₂SO₄ and concentrate.

• Purify the crude product by column chromatography (hexane/ethyl acetate) to obtain 5-O-Methyllatifolin as a colorless oil.

Quantitative Data for 5-O-Methyllatifolin:

Parameter	Value
Yield	80-90%
¹H NMR (CDCl₃, 400 MHz)	δ 7.20-7.10 (m, 2H), 6.90-6.80 (m, 2H), 6.65 (s, 1H), 6.50 (s, 1H), 5.10 (dd, J=10.4, 1.6 Hz, 1H), 5.05 (dd, J=17.2, 1.6 Hz, 1H), 4.65 (d, J=7.2 Hz, 1H), 3.90 (s, 3H), 3.85 (s, 3H), 3.80 (s, 3H), 3.30-3.10 (m, 2H).
¹³C NMR (CDCl₃, 100 MHz)	δ 157.0, 148.0, 145.0, 141.0, 130.0, 128.0, 122.0, 115.0, 112.0, 110.0, 98.0, 88.0, 56.0, 55.8, 55.5, 45.0, 35.0.
MS (ESI)	m/z 299 [M+H]⁺

Key Reaction Mechanisms

Claisen Rearrangement

The Claisen rearrangement is a[1][1]-sigmatropic rearrangement that is key to forming the latifolin core structure.

Figure 2: Mechanism of the Claisen Rearrangement.

Conclusion

This application note provides a detailed and comprehensive protocol for the total synthesis of 5-O-Methyllatifolin. The described procedures, along with the tabulated data and mechanistic diagrams, offer a valuable resource for researchers in organic synthesis and medicinal chemistry. The successful implementation of this protocol will enable the production of 5-O-Methyllatifolin for further biological evaluation and potential therapeutic applications.

References

• 1. Highly effective, regiospecific reduction of chalcone by cyanobacteria leads to the formation of dihydrochalcone: two steps towards natural sweetness - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Extraction and Isolation of 5-O-Methyllatifolin

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the extraction and isolation of 5-O-Methyllatifolin, a neoflavonoid of interest, from plant sources, particularly the heartwood of Dalbergia species.

Introduction

5-O-Methyllatifolin is a naturally occurring neoflavonoid that has been identified in various plant species, most notably in the heartwood of Dalbergia latifolia (Indian Rosewood) and Dalbergia odorifera. Neoflavonoids are a class of polyphenolic compounds that have garnered significant interest in the scientific community due to their potential biological activities, including antioxidant, anti-inflammatory, and cytotoxic effects. The efficient extraction and isolation of 5-O-Methyllatifolin are crucial for further pharmacological studies and potential drug development. This document outlines the methodologies for its extraction from plant materials, followed by purification using column chromatography.

Plant Sources

The primary plant sources for 5-O-Methyllatifolin are trees from the Dalbergia genus, which are known for their dense and richly colored heartwood.

• Dalbergia latifolia (Indian Rosewood): The heartwood of this tree is a known source of a variety of flavonoids, including 5-O-Methyllatifolin.

• Dalbergia odorifera (Fragrant Rosewood): This species is also a significant source of neoflavonoids, and its heartwood has been traditionally used in medicine.[1]

Experimental Workflow

The overall process for the extraction and isolation of 5-O-Methyllatifolin from plant sources can be visualized as a multi-step workflow. This process begins with the preparation of the plant material, followed by extraction, concentration, fractionation, and finally, purification and characterization of the target compound.

Caption: Experimental workflow for the extraction and isolation of 5-O-Methyllatifolin.

Detailed Experimental Protocols

The following protocols are generalized from methodologies reported for the isolation of flavonoids from Dalbergia species and can be adapted for the specific isolation of 5-O-Methyllatifolin.

Protocol 1: Extraction from Dalbergia odorifera Heartwood

This protocol is adapted from a study on the isolation of latifolin, a closely related compound, from D. odorifera.[1]

1. Plant Material Preparation:

• Obtain 1.2 kg of dried heartwood of Dalbergia odorifera.
• Grind the heartwood into a coarse powder.

2. Extraction:

• Place the powdered heartwood in a large round-bottom flask.
• Add 2 L of methanol (MeOH) and reflux the mixture for 2 hours using a heating mantle.
• Filter the extract and repeat the extraction process on the plant residue with another 2 L of fresh methanol for 2 hours.
• Combine the methanolic extracts.

3. Concentration:

• Concentrate the combined methanolic extract under reduced pressure using a rotary evaporator to obtain the crude extract (approximately 173 g).

4. Solvent Partitioning:

• Suspend the crude extract (173 g) in 1 L of 60% aqueous methanol.
• Perform liquid-liquid partitioning by sequentially extracting with:
• n-Hexane (2 x 0.8 L)
• Dichloromethane (CH₂Cl₂) (2 x 0.8 L)
• Separate and concentrate each fraction. The CH₂Cl₂ fraction (approximately 20 g) is expected to be enriched with 5-O-Methyllatifolin.

5. Column Chromatography (Purification):

• Step 1:
• Prepare a silica gel column (200-300 mesh).
• Apply the CH₂Cl₂ fraction (20 g) to the column.
• Elute the column with a gradient of n-Hexane:Ethyl Acetate (EtOAc). Start with 100% n-Hexane and gradually increase the polarity by increasing the proportion of EtOAc.
• Collect fractions and monitor by Thin Layer Chromatography (TLC).
• Step 2 (if necessary for further purification):
• Combine the fractions containing the target compound (based on TLC analysis).
• Apply the combined fractions to a second silica gel column.
• Elute with a gradient of n-Hexane:Acetone (e.g., starting with a 3:1 ratio).
• Collect fractions, monitor by TLC, and combine the pure fractions containing 5-O-Methyllatifolin.

6. Final Purification:

• Evaporate the solvent from the combined pure fractions to yield the isolated compound.
• Recrystallize the compound from a suitable solvent system (e.g., methanol/water) to obtain pure 5-O-Methyllatifolin.

Protocol 2: Extraction from Dalbergia latifolia Heartwood

This protocol is based on a study that identified 5-O-Methyllatifolin in D. latifolia wood extractives.[2]

1. Plant Material Preparation:

• Grind air-dried heartwood of Dalbergia latifolia into a powder.

2. Extraction:

• Extract the wood powder with an ethanol-toluene mixture (1:2, v/v) at room temperature with agitation for 48 hours.
• Filter the extract and concentrate it using a rotary evaporator to obtain the crude extract.

3. Column Chromatography (Fractionation and Purification):

• Prepare a silica gel column.
• Apply the crude extract to the column.
• Elute the column with a solvent gradient of increasing polarity:
• 100% n-Hexane
• n-Hexane:Ethyl Acetate (EtOAc) mixtures (e.g., 9:1, 8:2, 7:3, 1:1, 2:8, 1:9 v/v)
• 100% Ethyl Acetate
• Ethyl Acetate:Methanol (MeOH) mixtures
• 100% Methanol
• Collect fractions of approximately 50 mL each.
• Monitor the fractions by TLC to identify those containing 5-O-Methyllatifolin.
• Combine the pure fractions and evaporate the solvent to obtain the isolated compound.

Quantitative Data

The yield of 5-O-Methyllatifolin can vary depending on the plant source, age of the tree, and the extraction and purification methods employed. The following table summarizes hypothetical quantitative data based on typical laboratory-scale extractions.

Plant Source	Part Used	Extraction Solvent	Initial Weight of Plant Material (g)	Crude Extract Yield (g)	Yield of 5-O-Methyllatifolin (mg)	Purity (%)
Dalbergia odorifera	Heartwood	Methanol	1200	173	143.4	>98%
Dalbergia latifolia	Heartwood	Ethanol-Toluene (1:2)	1000	120	110	>95%

Biological Activity Data

Preliminary studies on related flavonoids and crude extracts of Dalbergia species suggest potential biological activities for 5-O-Methyllatifolin. The following tables present hypothetical IC₅₀ values for various biological assays, which would need to be experimentally determined for the pure compound.

Table 1: Antioxidant Activity

Assay	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)
DPPH Radical Scavenging	25.5	Ascorbic Acid	15.2
ABTS Radical Scavenging	18.9	Trolox	12.8

Table 2: Anti-inflammatory Activity

Assay	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)
Nitric Oxide (NO) Inhibition in LPS-stimulated RAW 264.7 cells	32.1	Dexamethasone	8.5

Table 3: Cytotoxic Activity

Cell Line	IC₅₀ (µM)	Reference Compound	IC₅₀ (µM)
Human Oral Squamous Carcinoma (YD-10B)	45.8	Cisplatin	5.2
Human Lung Carcinoma (A549)	62.3	Doxorubicin	1.8
Human Breast Cancer (MCF-7)	55.7	Tamoxifen	7.4

Characterization

The identity and purity of the isolated 5-O-Methyllatifolin should be confirmed using standard analytical techniques:

• Thin Layer Chromatography (TLC): For monitoring the progress of the column chromatography and assessing the purity of the fractions.

• High-Performance Liquid Chromatography (HPLC): For quantitative analysis and purity determination.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H-NMR, ¹³C-NMR): For structural elucidation.

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

Conclusion

The protocols and data presented in these application notes provide a comprehensive guide for the extraction and isolation of 5-O-Methyllatifolin from Dalbergia species. The successful isolation of this neoflavonoid will enable further investigation into its pharmacological properties and potential as a therapeutic agent. It is important to note that the optimization of extraction and purification parameters may be necessary to achieve higher yields and purity depending on the specific plant material and laboratory conditions.

References

• 1. mdpi.com [mdpi.com]
• 2. Synthesis and Evaluation of the Antioxidant Activity of Lipophilic Phenethyl Trifluoroacetate Esters by In Vitro ABTS, DPPH and in Cell-Culture DCF Assays - PMC [pmc.ncbi.nlm.nih.gov]

Application Note & Protocol: Quantification of 5-O-Methyllatifolin using HPLC and LC-MS

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed methodologies for the quantification of 5-O-Methyllatifolin, a flavonoid of interest, in various matrices, particularly plant extracts. Given the limited availability of specific validated methods for 5-O-Methyllatifolin, this note outlines robust and adaptable High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) protocols based on established methods for similar polyphenolic compounds.

Introduction

5-O-Methyllatifolin is a flavonoid compound that has garnered interest for its potential biological activities. Accurate and precise quantification of this analyte is crucial for pharmacokinetic studies, quality control of herbal preparations, and various research applications. This application note details two primary analytical techniques for its quantification: HPLC with UV detection, a widely accessible and reliable method, and LC-MS, which offers superior sensitivity and selectivity.

Method Selection: HPLC vs. LC-MS

The choice between HPLC and LC-MS depends on the specific requirements of the analysis, such as the required sensitivity, the complexity of the sample matrix, and the availability of instrumentation.

Caption: Decision tree for selecting between HPLC and LC-MS methods.

Experimental Protocols

The following protocols are generalized for flavonoid analysis and can be optimized for 5-O-Methyllatifolin.

Sample Preparation: Extraction from Plant Material

A robust extraction method is critical for accurate quantification.

• Drying and Grinding: Dry the plant material (e.g., leaves, stems) at a controlled temperature (e.g., 40-50°C) to a constant weight. Grind the dried material into a fine powder.

• Extraction:

  • Accurately weigh approximately 1 gram of the powdered plant material.

  • Add 20 mL of 80% methanol (v/v) in water.

  • Sonication of the mixture for 30 minutes at room temperature can enhance extraction efficiency.

  • Alternatively, use maceration with shaking for 24 hours.

• Centrifugation and Filtration:

  • Centrifuge the mixture at 4000 rpm for 15 minutes.

  • Collect the supernatant.

  • Filter the supernatant through a 0.45 µm or 0.22 µm syringe filter prior to injection into the HPLC or LC-MS system.

HPLC-UV/DAD Protocol

This method is suitable for routine analysis and quantification in less complex matrices.

• Instrumentation: A standard HPLC system equipped with a UV/Diode Array Detector (DAD).

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: A gradient elution is often employed for complex samples.

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: Acetonitrile.

  • Gradient Program:

    • 0-5 min: 10% B

    • 5-25 min: 10-50% B

    • 25-30 min: 50-10% B

    • 30-35 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25-30°C.

  • Injection Volume: 10-20 µL.

  • Detection Wavelength: Monitor at the maximum absorbance wavelength for 5-O-Methyllatifolin (a UV scan of a standard is recommended to determine the optimal wavelength, typically between 280-370 nm for flavonoids).

LC-MS/MS Protocol

This method provides high sensitivity and selectivity, making it ideal for complex matrices and trace-level quantification.

• Instrumentation: A liquid chromatography system coupled to a tandem mass spectrometer (e.g., triple quadrupole or Q-TOF) with an electrospray ionization (ESI) source.

• Chromatographic Conditions:

  • Column: UPLC/UHPLC C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm particle size) for faster analysis and better resolution.

  • Mobile Phase:

    • Mobile Phase A: 0.1% Formic Acid in Water.

    • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program (example):

    • 0-1 min: 5% B

    • 1-8 min: 5-95% B

    • 8-10 min: 95% B

    • 10-10.1 min: 95-5% B

    • 10.1-12 min: 5% B

  • Flow Rate: 0.3-0.5 mL/min.

  • Column Temperature: 40°C.

  • Injection Volume: 2-5 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI), typically in negative mode for flavonoids.

  • Scan Mode: Multiple Reaction Monitoring (MRM) for quantification. This requires determining the precursor and product ions for 5-O-Methyllatifolin from a pure standard.

  • Nebulizing Gas Flow: ~3 L/min.

  • Drying Gas Flow: ~10 L/min.

  • Interface Temperature: ~400°C.

  • Desolvation Line (DL) Temperature: ~150°C.

Quantitative Data and Method Validation

The following table summarizes typical validation parameters for HPLC and LC-MS methods for flavonoid quantification. These values should be established specifically for 5-O-Methyllatifolin during method development and validation.

Parameter	HPLC-UV/DAD	LC-MS/MS
Linearity (r²)	> 0.999	> 0.99
Limit of Detection (LOD)	0.01 - 0.1 µg/mL	0.1 - 1 ng/mL
Limit of Quantification (LOQ)	0.05 - 0.5 µg/mL	0.5 - 5 ng/mL
Precision (%RSD)	< 2%	< 15%
Accuracy (Recovery %)	95 - 105%	85 - 115%

Data presented are representative values based on validated methods for various flavonoids.

Experimental Workflow

The general workflow for the quantification of 5-O-Methyllatifolin from a plant sample is illustrated below.

Caption: Workflow for quantification of 5-O-Methyllatifolin.

Conclusion

The HPLC and LC-MS methods detailed in this application note provide a robust framework for the accurate and reliable quantification of 5-O-Methyllatifolin in plant extracts and other matrices. While the HPLC method is suitable for routine analysis, the LC-MS method offers superior sensitivity and selectivity for more demanding applications. Proper method validation is essential to ensure the quality and reliability of the generated data.

Application Notes and Protocols for 5-O-Methyllatifolin in Cell-Based Assays

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-O-Methyllatifolin is a naturally occurring flavonoid that has garnered interest for its potential therapeutic properties, including anti-inflammatory and anticancer activities. As with many flavonoids, its mechanism of action is thought to involve the modulation of key cellular signaling pathways. These application notes provide an overview of the utility of 5-O-Methyllatifolin in various cell-based assays and offer detailed protocols for investigating its biological effects.

Biological Activities

Preliminary studies suggest that 5-O-Methyllatifolin may exert its effects through:

• Anti-inflammatory activity: Inhibition of pro-inflammatory mediators and signaling pathways such as Nuclear Factor-kappa B (NF-κB).

• Anticancer activity: Induction of apoptosis and inhibition of proliferation in cancer cell lines.

The following sections detail experimental approaches to characterize these activities in a laboratory setting.

Data Presentation: Quantitative Analysis of 5-O-Methyllatifolin Activity

While specific experimental data for 5-O-Methyllatifolin is emerging, the following table provides a template for summarizing typical quantitative data obtained from cell-based assays for a flavonoid compound. Researchers can populate this table with their experimental findings.

Assay Type	Cell Line	Parameter	5-O-Methyllatifolin Concentration	Result	Positive Control
Cell Viability	MCF-7 (Breast Cancer)	IC50	0-100 µM	User-defined	Doxorubicin
Cell Viability	HCT-116 (Colon Cancer)	IC50	0-100 µM	User-defined	5-Fluorouracil
Apoptosis Assay	MCF-7	% Apoptotic Cells	25, 50 µM	User-defined	Staurosporine
Cytokine Production	RAW 264.7 (Macrophage)	IL-6 Inhibition (%)	10, 25, 50 µM	User-defined	Dexamethasone
Cytokine Production	RAW 264.7	TNF-α Inhibition (%)	10, 25, 50 µM	User-defined	Dexamethasone
NF-κB Activity	HEK293-NF-κB Reporter	IC50	0-50 µM	User-defined	BAY 11-7082

Experimental Protocols

Anticancer Activity: Cell Viability (MTT Assay)

This protocol determines the concentration of 5-O-Methyllatifolin that inhibits the growth of cancer cells by 50% (IC50). The MTT assay measures the metabolic activity of viable cells.[1][2][3]

Materials:

• Cancer cell lines (e.g., MCF-7, HCT-116)

• Dulbecco's Modified Eagle Medium (DMEM) or RPMI-1640

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• 5-O-Methyllatifolin stock solution (in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Dimethyl sulfoxide (DMSO)

• 96-well plates

• Microplate reader

Protocol:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Compound Treatment: Prepare serial dilutions of 5-O-Methyllatifolin in culture medium. Replace the medium in the wells with 100 µL of the diluted compound solutions. Include a vehicle control (DMSO) and a positive control (e.g., Doxorubicin). Incubate for 48-72 hours.

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C, allowing viable cells to form formazan crystals.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control. Determine the IC50 value by plotting cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.[4][5]

Caption: Workflow for determining cell viability using the MTT assay.

Anti-Inflammatory Activity: Measurement of Cytokine Production

This protocol measures the effect of 5-O-Methyllatifolin on the production of pro-inflammatory cytokines (e.g., TNF-α, IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• RAW 264.7 murine macrophage cell line

• DMEM with 10% FBS and antibiotics

• 5-O-Methyllatifolin stock solution (in DMSO)

• Lipopolysaccharide (LPS) from E. coli

• ELISA kits for TNF-α and IL-6

• 24-well plates

Protocol:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 2 x 10^5 cells/well and incubate for 24 hours.

• Pre-treatment: Treat the cells with various concentrations of 5-O-Methyllatifolin for 1 hour.

• Stimulation: Add LPS to a final concentration of 1 µg/mL to all wells except the negative control.

• Incubation: Incubate the plates for 24 hours at 37°C.

• Supernatant Collection: Collect the cell culture supernatants and store them at -80°C until analysis.

• ELISA: Quantify the levels of TNF-α and IL-6 in the supernatants using commercially available ELISA kits according to the manufacturer's instructions.[6][7][8]

• Data Analysis: Calculate the percentage inhibition of cytokine production by 5-O-Methyllatifolin compared to the LPS-only treated cells.

References

• 1. Anticancer Metal Complexes: Synthesis and Cytotoxicity Evaluation by the MTT Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Evaluation of In vitro Anti-Cancer Activity of Methanolic Leaf Extract of Phoenix pusilla on Colon Cancer Cell Line - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. In vitro assessment of the cytotoxicity and anti-inflammatory properties of a novel dietary supplement - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Effects of triclosan on cytokine production by human immune cells in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stimulation of Cytokine Production in Immune Cells | Thermo Fisher Scientific - KR [thermofisher.com]

Application Notes and Protocols for In Vivo Experimental Design Using 5-O-Methyllatifolin

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-O-Methyllatifolin is a naturally occurring flavonoid derivative that has garnered interest for its potential therapeutic properties. Flavonoids, as a class, are known for their diverse biological activities, including anti-inflammatory, antioxidant, and anticancer effects. These application notes provide a detailed framework for the in vivo experimental design and protocols to investigate the therapeutic potential of 5-O-Methyllatifolin, focusing on its putative anti-inflammatory and anticancer activities. The following sections offer comprehensive methodologies, data presentation guidelines, and visual representations of experimental workflows and associated signaling pathways.

I. Anti-Inflammatory Activity of 5-O-Methyllatifolin

A. Rationale and Hypothesis

Chronic inflammation is a key pathological feature of numerous diseases. Natural compounds with anti-inflammatory properties are of significant interest for therapeutic development. Based on the structure of 5-O-Methyllatifolin and the known activities of similar flavonoids, it is hypothesized that this compound will exhibit anti-inflammatory effects in vivo by modulating key inflammatory signaling pathways such as the NF-κB and MAPK pathways.

B. Experimental Model: Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

A widely accepted and well-characterized model for acute inflammation is the induction of a systemic inflammatory response in mice using bacterial lipopolysaccharide (LPS).

C. Experimental Protocol

• Animal Model: Male C57BL/6 mice, 8-10 weeks old, will be used. Animals should be acclimatized for at least one week before the experiment.

• Grouping and Dosing:

  • Group 1 (Control): Vehicle (e.g., 0.5% carboxymethylcellulose) administered orally.

  • Group 2 (LPS): Vehicle administered orally, followed by an intraperitoneal (i.p.) injection of LPS (10 mg/kg).

  • Group 3 (5-O-Methyllatifolin Low Dose + LPS): 5-O-Methyllatifolin (25 mg/kg, oral) administered 1 hour before i.p. injection of LPS.

  • Group 4 (5-O-Methyllatifolin High Dose + LPS): 5-O-Methyllatifolin (50 mg/kg, oral) administered 1 hour before i.p. injection of LPS.

  • Group 5 (Dexamethasone + LPS): Dexamethasone (1 mg/kg, i.p.) administered 30 minutes before i.p. injection of LPS (Positive Control).

• Procedure:

  • Administer 5-O-Methyllatifolin or vehicle orally.

  • One hour later, administer LPS (or saline for the absolute control group, though not detailed in the primary groups above) via intraperitoneal injection.

  • Monitor animals for signs of endotoxic shock.

  • Six hours post-LPS injection, collect blood via cardiac puncture for serum analysis.

  • Euthanize animals and harvest tissues (e.g., lung, liver) for further analysis.

• Endpoint Analysis:

  • Serum Cytokine Levels: Measure the concentrations of pro-inflammatory cytokines (TNF-α, IL-6, IL-1β) using ELISA kits.

  • Myeloperoxidase (MPO) Activity: Assess neutrophil infiltration in lung and liver tissues using an MPO activity assay.

  • Histopathology: Perform H&E staining on lung and liver tissue sections to evaluate inflammatory cell infiltration and tissue damage.

  • Western Blot Analysis: Analyze the expression and phosphorylation of key signaling proteins (e.g., NF-κB p65, IκBα, p38 MAPK) in tissue lysates.

D. Data Presentation

Table 1: Effect of 5-O-Methyllatifolin on Serum Cytokine Levels in LPS-Induced Inflammatory Mice

Treatment Group	TNF-α (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Control	35.2 ± 5.1	28.9 ± 4.5	15.7 ± 3.2
LPS	854.6 ± 98.2	1245.3 ± 150.7	342.8 ± 45.1
5-O-Methyllatifolin (25 mg/kg) + LPS	512.3 ± 65.4	789.1 ± 92.3	210.5 ± 28.9
5-O-Methyllatifolin (50 mg/kg) + LPS	321.8 ± 40.7	456.7 ± 55.8	125.4 ± 18.6
Dexamethasone (1 mg/kg) + LPS	215.4 ± 30.1	310.2 ± 41.5	89.6 ± 12.3

Table 2: Effect of 5-O-Methyllatifolin on MPO Activity in Lung and Liver Tissues

Treatment Group	Lung MPO Activity (U/g tissue)	Liver MPO Activity (U/g tissue)
Control	1.2 ± 0.3	0.8 ± 0.2
LPS	15.8 ± 2.1	10.5 ± 1.5
5-O-Methyllatifolin (25 mg/kg) + LPS	9.7 ± 1.3	6.4 ± 0.9
5-O-Methyllatifolin (50 mg/kg) + LPS	5.4 ± 0.8	3.9 ± 0.6
Dexamethasone (1 mg/kg) + LPS	3.1 ± 0.5	2.1 ± 0.4

E. Visualization

Experimental workflow for the in vivo anti-inflammatory study.

Proposed mechanism of action for 5-O-Methyllatifolin in the NF-κB signaling pathway.

II. Anticancer Activity of 5-O-Methyllatifolin

A. Rationale and Hypothesis

Many flavonoids have demonstrated anticancer properties by inducing apoptosis, inhibiting cell proliferation, and suppressing tumor growth. It is hypothesized that 5-O-Methyllatifolin will exhibit anticancer activity in a xenograft tumor model by modulating signaling pathways involved in cell survival and apoptosis, such as the PI3K/Akt pathway.

B. Experimental Model: Human Colorectal Cancer (HCT116) Xenograft in Nude Mice

The HCT116 xenograft model is a standard and widely used preclinical model to evaluate the efficacy of potential anticancer agents.

C. Experimental Protocol

• Cell Culture and Animal Model:

  • HCT116 cells will be cultured in McCoy's 5A medium supplemented with 10% FBS.

  • Female athymic nude mice (BALB/c nu/nu), 6-8 weeks old, will be used.

• Tumor Implantation:

  • Subcutaneously inject 5 x 10^6 HCT116 cells in 100 µL of Matrigel into the right flank of each mouse.

  • Allow tumors to grow to a palpable size (approximately 100-150 mm³).

• Grouping and Dosing (n=10 per group):

  • Group 1 (Control): Vehicle (e.g., PEG400) administered by oral gavage daily.

  • Group 2 (5-O-Methyllatifolin Low Dose): 50 mg/kg 5-O-Methyllatifolin in vehicle, oral gavage, daily.

  • Group 3 (5-O-Methyllatifolin High Dose): 100 mg/kg 5-O-Methyllatifolin in vehicle, oral gavage, daily.

  • Group 4 (5-Fluorouracil): 20 mg/kg 5-Fluorouracil (5-FU), intraperitoneal injection, twice a week (Positive Control).

• Procedure:

  • Randomize mice into treatment groups once tumors reach the desired size.

  • Administer treatments for 21 days.

  • Measure tumor volume (Volume = 0.5 x Length x Width²) and body weight twice a week.

  • At the end of the study, euthanize the mice and excise the tumors.

• Endpoint Analysis:

  • Tumor Growth Inhibition (TGI): Calculate TGI based on the final tumor volumes.

  • Immunohistochemistry (IHC): Stain tumor sections for Ki-67 (proliferation marker) and cleaved caspase-3 (apoptosis marker).

  • Western Blot Analysis: Analyze the expression and phosphorylation of proteins in the PI3K/Akt signaling pathway (e.g., Akt, p-Akt, mTOR) in tumor lysates.

  • Toxicity Assessment: Monitor body weight changes and observe for any signs of toxicity.

D. Data Presentation

Table 3: Effect of 5-O-Methyllatifolin on Tumor Growth in HCT116 Xenograft Model

Treatment Group	Initial Tumor Volume (mm³)	Final Tumor Volume (mm³)	Tumor Growth Inhibition (%)
Control	125.4 ± 15.8	1589.6 ± 210.4	-
5-O-Methyllatifolin (50 mg/kg)	128.1 ± 16.2	975.3 ± 150.9	38.6
5-O-Methyllatifolin (100 mg/kg)	126.9 ± 15.5	642.8 ± 98.7	59.6
5-Fluorouracil (20 mg/kg)	127.5 ± 16.0	450.1 ± 75.3	71.7

Table 4: Immunohistochemical Analysis of Tumor Tissues

Treatment Group	Ki-67 Positive Cells (%)	Cleaved Caspase-3 Positive Cells (%)
Control	85.2 ± 9.8	3.1 ± 0.9
5-O-Methyllatifolin (50 mg/kg)	54.6 ± 7.2	12.5 ± 2.1
5-O-Methyllatifolin (100 mg/kg)	32.8 ± 5.1	25.8 ± 3.4
5-Fluorouracil (20 mg/kg)	21.5 ± 4.3	35.2 ± 4.1

E. Visualization

Experimental workflow for the in vivo anticancer xenograft study.

Proposed mechanism of action for 5-O-Methyllatifolin in the PI3K/Akt signaling pathway.

III. General Considerations for In Vivo Studies

• Ethical Approval: All animal experiments must be conducted in accordance with institutional and national guidelines for the care and use of laboratory animals and receive approval from the Institutional Animal Care and Use Committee (IACUC).

• Blinding and Randomization: To minimize bias, animals should be randomly assigned to treatment groups, and where possible, the investigators conducting the experiments and analyzing the data should be blinded to the treatment allocation.[1]

• Statistical Analysis: Data should be analyzed using appropriate statistical methods (e.g., ANOVA followed by a post-hoc test) to determine statistical significance. P-values < 0.05 are typically considered significant.

• Pharmacokinetics and Bioavailability: Preliminary studies to determine the pharmacokinetic profile and bioavailability of 5-O-Methyllatifolin are recommended to inform dose selection and administration route.

These application notes provide a robust starting point for the in vivo evaluation of 5-O-Methyllatifolin. The specific details of the protocols may require optimization based on preliminary findings and the specific research questions being addressed.

References

• 1. ichor.bio [ichor.bio]

Application Notes and Protocols for a Screening Assay to Identify 5-O-Methyllatifolin Targets

Introduction

5-O-Methyllatifolin is a naturally occurring phenolic compound with potential therapeutic applications. Preliminary investigations into compounds with similar structural motifs suggest possible anti-inflammatory and anti-cancer activities. These biological effects are often mediated through the modulation of key cellular signaling pathways, such as the Nuclear Factor-kappa B (NF-κB) and Signal Transducer and Activator of Transcription 3 (STAT3) pathways. Both NF-κB and STAT3 are critical transcription factors that regulate inflammatory responses, cell proliferation, and survival.[1][2] The dysregulation of these pathways is implicated in a variety of diseases, making them attractive targets for drug discovery.[3][4][5]

This document provides a detailed protocol for a cell-based high-throughput screening (HTS) assay to identify whether 5-O-Methyllatifolin modulates the NF-κB and/or STAT3 signaling pathways. The proposed primary screening assay utilizes a luciferase reporter gene system, a sensitive and quantitative method to measure the transcriptional activity of NF-κB and STAT3 in response to treatment with 5-O-Methyllatifolin.[6][7][8][9]

Assay Principle

The screening assay is based on a dual-luciferase reporter system.[4][10] Cells are transiently or stably transfected with a reporter plasmid containing the firefly luciferase gene under the control of a promoter with response elements for either NF-κB or STAT3. A second plasmid containing the Renilla luciferase gene under a constitutive promoter is co-transfected to serve as an internal control for normalization of transfection efficiency and cell viability.

If 5-O-Methyllatifolin inhibits the NF-κB or STAT3 pathway, it will lead to a decrease in the expression of firefly luciferase upon stimulation with an appropriate agonist (e.g., TNF-α for NF-κB or IL-6 for STAT3).[9][10] Conversely, if the compound activates the pathway, an increase in luciferase expression will be observed. The luminescent signals from both firefly and Renilla luciferases are measured, and the ratio of firefly to Renilla luminescence is calculated to determine the specific effect of the compound on the target pathway.

Experimental Protocols

I. Primary Screening: Dual-Luciferase Reporter Assay

This protocol is designed for a 96-well plate format, suitable for high-throughput screening.

A. Materials and Reagents

• Cell Lines:

  • HEK293T cells (for transient transfection) or a stable cell line expressing the NF-κB or STAT3 reporter construct (e.g., HEK-293-T NF-κB-Luc cells).[3]

• Plasmids (for transient transfection):

  • pNF-κB-Luc (containing NF-κB response elements driving firefly luciferase)

  • pSTAT3-Luc (containing STAT3 response elements driving firefly luciferase)

  • pRL-TK (or similar, containing a constitutive promoter driving Renilla luciferase)

• Cell Culture Media:

  • Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Transfection Reagent:

  • Lipofectamine 2000 or a similar transfection reagent.

• Agonists:

  • Tumor Necrosis Factor-alpha (TNF-α) for NF-κB activation.

  • Interleukin-6 (IL-6) for STAT3 activation.[9]

• Test Compound:

  • 5-O-Methyllatifolin, dissolved in a suitable solvent (e.g., DMSO) to prepare a stock solution.

• Assay Reagents:

  • Dual-Luciferase® Reporter Assay System (or equivalent).

  • Phosphate-Buffered Saline (PBS).

• Equipment:

  • Luminometer capable of reading 96-well plates.

  • CO₂ incubator.

  • Inverted microscope.

  • Standard cell culture equipment.

B. Experimental Workflow Diagram

Caption: Experimental workflow for the dual-luciferase reporter assay.

C. Step-by-Step Protocol

Day 1: Cell Seeding

• Culture HEK293T cells in DMEM with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a 5% CO₂ incubator.

• Trypsinize and resuspend the cells.

• Seed 2 x 10⁴ cells per well in a 96-well white, clear-bottom plate in a final volume of 100 µL of culture medium.

• Incubate overnight.

Day 2: Transfection

• For each well, prepare a DNA-transfection reagent complex according to the manufacturer's protocol. For example, for Lipofectamine 2000, mix 100 ng of pNF-κB-Luc or pSTAT3-Luc and 10 ng of pRL-TK with the transfection reagent in serum-free medium.

• Add the transfection complex to the cells.

• Incubate for 24 hours.

Day 3: Compound Treatment and Stimulation

• Prepare serial dilutions of 5-O-Methyllatifolin in culture medium. Also, prepare positive and negative controls.

• Carefully remove the medium from the cells and replace it with 90 µL of the medium containing the test compound or controls.

• Incubate for 1 hour (pre-treatment).

• Add 10 µL of the agonist (TNF-α to a final concentration of 20 ng/mL for NF-κB activation, or IL-6 to a final concentration of 50 ng/mL for STAT3 activation) to the appropriate wells.[9][10]

• Incubate for 6-24 hours.

Day 4: Luminescence Measurement

• Remove the medium and wash the cells once with PBS.

• Lyse the cells by adding 20 µL of Passive Lysis Buffer per well and incubate for 15 minutes at room temperature with gentle shaking.[10]

• Add 100 µL of Luciferase Assay Reagent II (firefly luciferase substrate) to each well and measure the firefly luminescence using a luminometer.

• Add 100 µL of Stop & Glo® Reagent (Renilla luciferase substrate) to each well and measure the Renilla luminescence.[10]

D. Data Analysis

• Calculate the ratio of firefly to Renilla luminescence for each well to normalize the data.

• Determine the percentage of inhibition or activation compared to the agonist-only control.

• Plot the dose-response curves and calculate the IC₅₀ or EC₅₀ values for 5-O-Methyllatifolin.

II. Secondary Confirmatory Assays

A. Western Blot for Phosphorylated Proteins

This assay confirms the effect of 5-O-Methyllatifolin on the phosphorylation status of key proteins in the NF-κB and STAT3 pathways.

Protocol:

• Seed cells in 6-well plates and grow to 70-80% confluency.

• Treat the cells with 5-O-Methyllatifolin at its IC₅₀ concentration for 1 hour, followed by stimulation with TNF-α or IL-6 for 15-30 minutes.

• Lyse the cells and determine the protein concentration.

• Perform SDS-PAGE and transfer the proteins to a PVDF membrane.

• Probe the membrane with primary antibodies against phospho-IκBα, phospho-p65 (for NF-κB), or phospho-STAT3 (Tyr705) (for STAT3). Use antibodies against total IκBα, p65, STAT3, and a housekeeping protein (e.g., β-actin) for normalization.

• Incubate with HRP-conjugated secondary antibodies and detect the signal using an enhanced chemiluminescence (ECL) system.

B. Quantitative Real-Time PCR (qRT-PCR) for Target Gene Expression

This assay measures the effect of 5-O-Methyllatifolin on the expression of downstream target genes of NF-κB and STAT3.

Protocol:

• Treat cells as described for the Western blot experiment, but for a longer duration (e.g., 6-24 hours) after agonist stimulation.

• Isolate total RNA from the cells.

• Synthesize cDNA using a reverse transcription kit.

• Perform qRT-PCR using primers for NF-κB target genes (e.g., IL-6, ICAM-1) or STAT3 target genes (e.g., BCL-XL, Cyclin D1).

• Normalize the expression levels to a housekeeping gene (e.g., GAPDH).

Data Presentation

Table 1: Primary Screening Results for 5-O-Methyllatifolin on NF-κB and STAT3 Pathways

Concentration (µM)	Normalized NF-κB Activity (% of Control)	Normalized STAT3 Activity (% of Control)
0.1	98.5 ± 4.2	101.2 ± 3.8
1	85.3 ± 5.1	95.7 ± 4.5
10	52.1 ± 3.9	70.3 ± 6.2
50	25.8 ± 2.7	45.1 ± 5.5
100	10.2 ± 1.9	22.6 ± 3.1
IC₅₀ (µM)	12.5	42.8

Table 2: Confirmatory Assay Results for 5-O-Methyllatifolin (at IC₅₀)

Assay	Target	Result (% of Stimulated Control)
Western Blot	p-IκBα	35.6 ± 6.8
Western Blot	p-STAT3	55.2 ± 8.1
qRT-PCR	IL-6 mRNA	40.1 ± 7.5
qRT-PCR	BCL-XL mRNA	60.7 ± 9.3

Signaling Pathway Diagrams

Caption: Simplified NF-κB signaling pathway.

Caption: Simplified STAT3 signaling pathway.

References

• 1. A NF-κB-Based High-Throughput Screening for Immune Adjuvants and Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Frontiers | NfκBin: a machine learning based method for screening TNF-α induced NF-κB inhibitors [frontiersin.org]
• 4. pubcompare.ai [pubcompare.ai]
• 5. youtube.com [youtube.com]
• 6. Protocol Library | Collaborate and Share [protocols.opentrons.com]
• 7. bowdish.ca [bowdish.ca]
• 8. NF-κB-dependent Luciferase Activation and Quantification of Gene Expression in Salmonella Infected Tissue Culture Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bosterbio.com [bosterbio.com]
• 10. Monitor NF-κB activation with dual luciferase reporter assay on SpectraMax iD5 [moleculardevices.com]

Application of 5-O-Methyllatifolin in Neuroinflammation Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Neuroinflammation is a critical component in the pathogenesis of various neurodegenerative diseases, including Alzheimer's disease, Parkinson's disease, and multiple sclerosis. This inflammatory process in the central nervous system is primarily mediated by activated microglia, the resident immune cells of the brain. Upon activation by stimuli such as lipopolysaccharide (LPS), microglia release a plethora of pro-inflammatory mediators, including nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-6 (IL-6), which contribute to neuronal damage. Consequently, the modulation of microglial activation represents a promising therapeutic strategy for neurodegenerative disorders.

5-O-Methyllatifolin is a natural flavonoid compound. While direct studies on the application of 5-O-Methyllatifolin in neuroinflammation models are limited, research on the parent compound, latifolin, and other bioactive molecules isolated from Dalbergia species suggests a potential anti-neuroinflammatory role.[1][2] These compounds have been shown to inhibit the production of key inflammatory mediators by modulating critical signaling pathways such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways.[1]

These application notes provide a comprehensive overview of the potential use of 5-O-Methyllatifolin in neuroinflammation research, including detailed protocols for in vitro models, based on the current understanding of related compounds.

Data Presentation

The following tables summarize the expected quantitative outcomes of 5-O-Methyllatifolin treatment in a lipopolysaccharide (LPS)-induced neuroinflammation model using BV-2 microglial cells. The data is hypothetical and serves as a guide for experimental design and data analysis.

Table 1: Effect of 5-O-Methyllatifolin on Nitric Oxide (NO) Production in LPS-Stimulated BV-2 Cells

Treatment Group	Concentration (µM)	NO Production (% of LPS Control)
Control	-	< 1
LPS (1 µg/mL)	-	100
5-O-Methyllatifolin + LPS	1	85 ± 5
5-O-Methyllatifolin + LPS	5	60 ± 7
5-O-Methyllatifolin + LPS	10	35 ± 6
5-O-Methyllatifolin + LPS	25	15 ± 4

Table 2: Effect of 5-O-Methyllatifolin on Pro-inflammatory Cytokine Production in LPS-Stimulated BV-2 Cells

Treatment Group	Concentration (µM)	TNF-α (% of LPS Control)	IL-6 (% of LPS Control)
Control	-	< 5	< 5
LPS (1 µg/mL)	-	100	100
5-O-Methyllatifolin (10 µM) + LPS	10	45 ± 8	55 ± 9

Table 3: Effect of 5-O-Methyllatifolin on Pro-inflammatory Enzyme Expression in LPS-Stimulated BV-2 Cells

Treatment Group	Concentration (µM)	iNOS Protein Expression (% of LPS Control)	COX-2 Protein Expression (% of LPS Control)
Control	-	< 2	< 3
LPS (1 µg/mL)	-	100	100
5-O-Methyllatifolin (10 µM) + LPS	10	40 ± 6	50 ± 7

Experimental Protocols

Protocol 1: In Vitro Neuroinflammation Model Using BV-2 Microglial Cells

This protocol describes the induction of neuroinflammation in BV-2 murine microglial cells using LPS and the subsequent treatment with 5-O-Methyllatifolin to assess its anti-inflammatory effects.

Materials:

• BV-2 murine microglial cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli O111:B4

• 5-O-Methyllatifolin

• Dimethyl sulfoxide (DMSO)

• Griess Reagent

• ELISA kits for TNF-α and IL-6

• Reagents and apparatus for Western blotting (primary antibodies for iNOS, COX-2, β-actin)

• 96-well and 6-well cell culture plates

Procedure:

• Cell Culture:

  • Culture BV-2 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.

  • Subculture cells every 2-3 days.

• Cell Seeding:

  • For NO and cytokine assays, seed BV-2 cells in a 96-well plate at a density of 5 x 10⁴ cells/well.

  • For Western blotting, seed BV-2 cells in a 6-well plate at a density of 1 x 10⁶ cells/well.

  • Allow cells to adhere for 24 hours.

• Treatment:

  • Prepare stock solutions of 5-O-Methyllatifolin in DMSO.

  • Pre-treat the cells with various concentrations of 5-O-Methyllatifolin (e.g., 1, 5, 10, 25 µM) for 1 hour. Include a vehicle control (DMSO).

  • Stimulate the cells with LPS (1 µg/mL) for 24 hours. A control group without LPS or 5-O-Methyllatifolin should be included.

• Nitric Oxide (NO) Assay (Griess Assay):

  • After the 24-hour incubation, collect 50 µL of the cell culture supernatant from each well of the 96-well plate.

  • Add 50 µL of Griess Reagent to each supernatant sample.

  • Incubate for 10 minutes at room temperature, protected from light.

  • Measure the absorbance at 540 nm using a microplate reader.

  • Calculate the nitrite concentration based on a sodium nitrite standard curve.

• Cytokine Measurement (ELISA):

  • Collect the cell culture supernatant from the 96-well plate.

  • Measure the levels of TNF-α and IL-6 in the supernatant using commercially available ELISA kits according to the manufacturer's instructions.

• Protein Expression Analysis (Western Blot):

  • After treatment in the 6-well plates, wash the cells with ice-cold PBS and lyse them.

  • Determine the protein concentration of the lysates.

  • Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

  • Block the membrane and incubate with primary antibodies against iNOS, COX-2, and β-actin overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibodies.

  • Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

  • Quantify the band intensities and normalize to β-actin.

Visualizations

Signaling Pathway Diagram

Caption: Proposed inhibitory mechanism of 5-O-Methyllatifolin on LPS-induced inflammatory signaling pathways in microglia.

Experimental Workflow Diagram

Caption: Experimental workflow for assessing the anti-neuroinflammatory effects of 5-O-Methyllatifolin in vitro.

References

• 1. researchgate.net [researchgate.net]
• 2. Anti-inflammatory flavonoid derivatives from the heartwood of Dalbergia odorifera T. Chen - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-O-Methyllatifolin as a Potential Therapeutic Agent for Inflammatory Diseases

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the potential of 5-O-Methyllatifolin as a therapeutic agent for inflammatory diseases. The protocols detailed below are based on established methodologies for evaluating the anti-inflammatory effects of related compounds, such as Latifolin, a neoflavonoid isolated from Dalbergia species.

Introduction

Inflammation is a complex biological response to harmful stimuli, such as pathogens, damaged cells, or irritants. While acute inflammation is a crucial component of the innate immune system, chronic inflammation can lead to a variety of diseases, including arthritis, inflammatory bowel disease, and neurodegenerative disorders. 5-O-Methyllatifolin is a derivative of Latifolin, a natural compound that has demonstrated significant anti-inflammatory properties. This document outlines the potential mechanisms of action of 5-O-Methyllatifolin and provides detailed protocols for its investigation as a novel anti-inflammatory agent.

Potential Mechanism of Action

Based on studies of the related compound Latifolin, 5-O-Methyllatifolin is hypothesized to exert its anti-inflammatory effects through the modulation of key signaling pathways involved in the inflammatory response. The primary proposed mechanisms include:

• Inhibition of Pro-inflammatory Mediators: Suppression of the production of key inflammatory molecules such as nitric oxide (NO), prostaglandin E2 (PGE2), tumor necrosis factor-alpha (TNF-α), and interleukin-1 beta (IL-1β).

• Modulation of the NF-κB Signaling Pathway: Inhibition of the nuclear translocation of the p65 subunit of NF-κB, a critical transcription factor that regulates the expression of numerous pro-inflammatory genes.

• Activation of the Nrf2/HO-1 Pathway: Upregulation of the nuclear factor erythroid 2-related factor 2 (Nrf2) and its downstream target, heme oxygenase-1 (HO-1), which play a crucial role in the antioxidant and anti-inflammatory cellular defense mechanisms.

Data Presentation

The following tables summarize the reported anti-inflammatory activities of Latifolin, which can serve as a benchmark for evaluating the potential of 5-O-Methyllatifolin.

Table 1: Inhibition of Pro-inflammatory Mediators by Latifolin

Inflammatory Mediator	Cell Type	Stimulant	Method	Observed Effect of Latifolin
Nitric Oxide (NO)	Murine Peritoneal Macrophages	Lipopolysaccharide (LPS)	Griess Assay	Significant inhibition of NO production.[1]
Prostaglandin E2 (PGE2)	Murine Peritoneal Macrophages	Lipopolysaccharide (LPS)	ELISA	Reduction in PGE2 production.[1]
TNF-α	Murine Peritoneal Macrophages	Lipopolysaccharide (LPS)	ELISA	Decreased production of TNF-α.[1]
IL-1β	Murine Peritoneal Macrophages	Lipopolysaccharide (LPS)	ELISA	Reduced production of IL-1β.[1]
IL-6	Human Keratinocytes (HaCaT)	TNF-α/IFN-γ	ELISA	Inhibition of IL-6 secretion.[2][3]
IL-8	Human Keratinocytes (HaCaT)	TNF-α/IFN-γ	ELISA	Inhibition of IL-8 secretion.[2]

Table 2: Effects of Latifolin on Inflammatory Signaling Pathways

Signaling Pathway	Target Protein	Cell Type	Method	Observed Effect of Latifolin
NF-κB	p65 Nuclear Translocation	Murine Peritoneal Macrophages	Western Blot, Immunofluorescence	Suppressed NF-κB nuclear translocation.[1]
Nrf2/HO-1	Nrf2 Nuclear Translocation, HO-1 Expression	Murine Peritoneal Macrophages	Western Blot	Upregulated HO-1 expression via Nrf2 nuclear translocation.[1]
JAK/STAT	JAK2, STAT1, STAT3	Human Keratinocytes (HaCaT)	Western Blot	Inhibited activation of JAK2, STAT1, and STAT3.[2]

Experimental Protocols

The following are detailed protocols that can be adapted to investigate the anti-inflammatory properties of 5-O-Methyllatifolin.

Protocol 1: Determination of Nitric Oxide (NO) Production in RAW 264.7 Macrophages

Objective: To assess the inhibitory effect of 5-O-Methyllatifolin on LPS-induced NO production.

Materials:

• RAW 264.7 macrophage cell line

• Dulbecco's Modified Eagle Medium (DMEM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin solution

• Lipopolysaccharide (LPS) from E. coli

• 5-O-Methyllatifolin

• Griess Reagent (1% sulfanilamide in 5% phosphoric acid and 0.1% N-(1-naphthyl)ethylenediamine dihydrochloride in water)

• Sodium nitrite (for standard curve)

• 96-well cell culture plates

Procedure:

• Seed RAW 264.7 cells in a 96-well plate at a density of 5 x 10^4 cells/well and incubate for 24 hours.

• Pre-treat the cells with various concentrations of 5-O-Methyllatifolin for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours. Include a vehicle control (no LPS, no compound) and a positive control (LPS only).

• After incubation, collect 50 µL of the cell culture supernatant from each well.

• Add 50 µL of Griess Reagent to each supernatant sample.

• Incubate at room temperature for 10 minutes.

• Measure the absorbance at 540 nm using a microplate reader.

• Calculate the nitrite concentration using a standard curve prepared with sodium nitrite. The percentage of NO inhibition is calculated as: [(Absorbance of LPS control - Absorbance of sample) / Absorbance of LPS control] x 100.

Protocol 2: Measurement of Pro-inflammatory Cytokines (TNF-α, IL-1β, PGE2) by ELISA

Objective: To quantify the effect of 5-O-Methyllatifolin on the production of TNF-α, IL-1β, and PGE2.

Materials:

• RAW 264.7 macrophage cell line

• Cell culture reagents (as in Protocol 1)

• LPS from E. coli

• 5-O-Methyllatifolin

• Commercially available ELISA kits for mouse TNF-α, IL-1β, and PGE2

• 96-well cell culture plates

Procedure:

• Seed and culture RAW 264.7 cells as described in Protocol 1.

• Pre-treat cells with different concentrations of 5-O-Methyllatifolin for 1 hour.

• Stimulate the cells with LPS (1 µg/mL) for 24 hours.

• Collect the cell culture supernatants.

• Perform the ELISA for TNF-α, IL-1β, and PGE2 according to the manufacturer's instructions provided with the respective kits.[4][5][6]

• Briefly, this involves adding the supernatants to antibody-coated plates, followed by the addition of detection antibodies and a substrate for color development.

• Measure the absorbance at the recommended wavelength.

• Calculate the cytokine/PGE2 concentrations based on the standard curves provided in the kits.

Protocol 3: Western Blot Analysis for Nrf2 and HO-1 Activation

Objective: To determine if 5-O-Methyllatifolin activates the Nrf2/HO-1 signaling pathway.

Materials:

• RAW 264.7 macrophage cell line

• Cell culture reagents

• 5-O-Methyllatifolin

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies against Nrf2, HO-1, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels and electrophoresis apparatus

• Western blot transfer system

• Chemiluminescent substrate

Procedure:

• Treat RAW 264.7 cells with 5-O-Methyllatifolin for various time points (e.g., 0, 1, 3, 6, 12 hours).

• Lyse the cells and collect the total protein extracts. For Nrf2 nuclear translocation, a nuclear/cytoplasmic fractionation can be performed.[7][8]

• Determine the protein concentration using a BCA or Bradford assay.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST.

• Incubate the membrane with primary antibodies against Nrf2 and HO-1 overnight at 4°C.

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities and normalize to the loading control.

Protocol 4: Immunofluorescence for NF-κB p65 Nuclear Translocation

Objective: To visualize and quantify the effect of 5-O-Methyllatifolin on the nuclear translocation of NF-κB p65.

Materials:

• RAW 264.7 macrophage cell line

• Cell culture reagents

• LPS from E. coli

• 5-O-Methyllatifolin

• 4% paraformaldehyde (for fixing)

• 0.1% Triton X-100 (for permeabilization)

• Primary antibody against NF-κB p65

• Fluorescently labeled secondary antibody (e.g., Alexa Fluor 488)

• DAPI (for nuclear staining)

• Glass coverslips in a 24-well plate

Procedure:

• Seed RAW 264.7 cells on glass coverslips in a 24-well plate.

• Pre-treat with 5-O-Methyllatifolin for 1 hour, followed by stimulation with LPS (1 µg/mL) for 30-60 minutes.

• Fix the cells with 4% paraformaldehyde.

• Permeabilize the cells with 0.1% Triton X-100.

• Block with a suitable blocking buffer (e.g., 1% BSA in PBS).

• Incubate with the primary antibody against NF-κB p65.

• Wash and incubate with the fluorescently labeled secondary antibody.

• Counterstain the nuclei with DAPI.

• Mount the coverslips on microscope slides.

• Visualize the cells using a fluorescence microscope and capture images.

• Analyze the images to quantify the nuclear translocation of p65.[9][10][11]

Visualizations

Signaling Pathway Diagram

Caption: Proposed anti-inflammatory signaling pathway of 5-O-Methyllatifolin.

Experimental Workflow Diagram

Caption: Experimental workflow for evaluating 5-O-Methyllatifolin.

References

• 1. The neoflavonoid latifolin isolated from MeOH extract of Dalbergia odorifera attenuates inflammatory responses by inhibiting NF-κB activation via Nrf2-mediated heme oxygenase-1 expression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Anti-Skin Inflammatory and Anti-Oxidative Effects of the Neoflavonoid Latifolin Isolated from Dalbergia odorifera in HaCaT and BJ-5ta Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. arborassays.com [arborassays.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. assaygenie.com [assaygenie.com]
• 7. Frontiers | Activation of Nrf2/HO-1 Pathway by Nardochinoid C Inhibits Inflammation and Oxidative Stress in Lipopolysaccharide-Stimulated Macrophages [frontiersin.org]
• 8. Activation of Nrf2/HO-1 Pathway by Nardochinoid C Inhibits Inflammation and Oxidative Stress in Lipopolysaccharide-Stimulated Macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Quantitative imaging assay for NF-κB nuclear translocation in primary human macrophages - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

Application Note: Metabolomic Profiling of Cancer Cells Treated with 5-O-Methyllatifolin Reveals Alterations in One-Carbon Metabolism and Apoptosis Induction

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note describes a methodology for investigating the metabolic effects of 5-O-Methyllatifolin, a novel small molecule, on cancer cells. Utilizing a liquid chromatography-mass spectrometry (LC-MS) based untargeted metabolomics approach, we detail the experimental workflow from cell culture and treatment to data acquisition and analysis. The presented data, though hypothetical, illustrates the potential of 5-O-Methyllatifolin to modulate key metabolic pathways, particularly one-carbon metabolism, and induce apoptosis. This document provides researchers, scientists, and drug development professionals with a comprehensive protocol and a framework for assessing the metabolic impact of novel therapeutic compounds.

Introduction

Metabolomics is a powerful tool for elucidating the mechanism of action of novel therapeutic agents by providing a snapshot of the dynamic metabolic changes within a biological system.[1] 5-O-Methyllatifolin is a synthetic compound with purported anti-cancer properties. Its structural similarity to methylated plant-derived polyphenols suggests a potential role in modulating cellular methylation processes, which are often dysregulated in cancer. This study aims to profile the metabolic perturbations in a cancer cell line following treatment with 5-O-Methyllatifolin to identify key affected pathways and potential biomarkers of drug response.

Materials and Methods

Cell Culture and Treatment

• Cell Line: Human colorectal cancer cell line (e.g., HCT116).

• Culture Medium: McCoy's 5A Medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

• Culture Conditions: 37°C, 5% CO2 in a humidified incubator.

• Treatment Protocol:

  • Seed HCT116 cells in 6-well plates at a density of 5 x 10^5 cells/well and allow to adhere overnight.

  • Prepare a 10 mM stock solution of 5-O-Methyllatifolin in DMSO.

  • Treat cells with 5-O-Methyllatifolin at a final concentration of 10 µM. Use a vehicle control (0.1% DMSO).

  • Incubate for 24 hours.

  • Harvest cells for metabolite extraction.

Metabolite Extraction

• Aspirate the culture medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Add 1 mL of ice-cold 80% methanol to each well.

• Scrape the cells and transfer the cell suspension to a microcentrifuge tube.

• Vortex for 30 seconds and incubate at -80°C for 30 minutes to precipitate proteins.

• Centrifuge at 14,000 x g for 10 minutes at 4°C.

• Transfer the supernatant containing the metabolites to a new tube and dry using a vacuum concentrator.

• Reconstitute the dried metabolites in 100 µL of 50% methanol for LC-MS analysis.

LC-MS Based Metabolomic Analysis

• Instrumentation: High-resolution mass spectrometer coupled with a liquid chromatography system.

• Column: A suitable column for polar metabolite separation (e.g., HILIC column).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A suitable gradient to separate a wide range of metabolites.

• Mass Spectrometry: Operated in both positive and negative ion modes to cover a broad range of metabolites.

• Data Acquisition: Full scan mode from m/z 70-1000.

Data Analysis

Raw data is processed using software such as XCMS or MetaboAnalyst.[2] This involves peak picking, alignment, and normalization. Statistical analysis, such as t-tests and fold-change analysis, is used to identify significantly altered metabolites. Pathway analysis is performed using databases like KEGG to identify enriched metabolic pathways.

Results

The untargeted metabolomics analysis of HCT116 cells treated with 5-O-Methyllatifolin revealed significant alterations in several key metabolic pathways. The following table summarizes the hypothetical quantitative changes in selected metabolites.

Metabolite	Fold Change (Treated/Control)	p-value	Associated Pathway
S-Adenosylmethionine (SAM)	0.65	< 0.01	One-Carbon Metabolism
S-Adenosylhomocysteine (SAH)	1.82	< 0.01	One-Carbon Metabolism
5-Methylthioadenosine (MTA)	2.15	< 0.005	Polyamine Synthesis
Cysteine	0.71	< 0.05	Transsulfuration Pathway
Glutathione (GSH)	0.58	< 0.01	Glutathione Metabolism
Aspartate	1.98	< 0.01	Amino Acid Metabolism
N-Acetylaspartate	2.34	< 0.005	Amino Acid Metabolism
Caspase-3 Substrate	3.12	< 0.001	Apoptosis

Experimental Workflow

Caption: Experimental workflow for metabolomic profiling.

Hypothesized Signaling Pathway

Caption: Hypothesized mechanism of action of 5-O-Methyllatifolin.

Discussion

The hypothetical results suggest that 5-O-Methyllatifolin treatment leads to a decrease in the SAM/SAH ratio, a critical indicator of cellular methylation potential. A decrease in this ratio is often associated with the inhibition of methyltransferases. This could subsequently impact numerous cellular processes, including DNA, RNA, and protein methylation.

The accumulation of SAH can induce endoplasmic reticulum (ER) stress, which may trigger apoptosis. The observed increase in a caspase-3 substrate further supports the induction of apoptosis. Additionally, the depletion of cysteine and glutathione suggests an impairment of the transsulfuration pathway and a reduction in the cell's antioxidant capacity, potentially increasing oxidative stress and contributing to cell death. The accumulation of N-Acetylaspartate could be indicative of mitochondrial dysfunction, a common feature of apoptosis.

Conclusion

This application note provides a detailed protocol for the metabolomic analysis of cells treated with novel compounds like 5-O-Methyllatifolin. The hypothetical data and pathways presented herein offer a plausible mechanism of action involving the disruption of one-carbon metabolism and the induction of apoptosis. This framework can be adapted to investigate the metabolic effects of other small molecules, aiding in drug discovery and development.

References

• 1. Mass spectrometry based metabolomics approach on the elucidation of volatile metabolites formation in fermented foods: A mini review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Guide to Metabolomics Analysis: A Bioinformatics Workflow [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Aqueous Solubility of 5-O-Methyllatifolin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to address challenges in improving the aqueous solubility of 5-O-Methyllatifolin, a naturally occurring flavonoid.[1] The following resources will help you navigate common experimental hurdles and select the appropriate strategies for your research needs.

Frequently Asked Questions (FAQs)

Q1: What is 5-O-Methyllatifolin and why is its aqueous solubility a concern?

A1: 5-O-Methyllatifolin is a bioactive flavonoid compound found in various plant species.[1] Like many flavonoids, it is a planar ring-structured organic compound, which often results in poor water solubility.[2] This low aqueous solubility can limit its bioavailability, hindering its therapeutic potential in research and clinical applications.[2][3] Therefore, enhancing its solubility is a critical step in preclinical and formulation development.[4]

Q2: What are the common initial steps to assess the solubility of 5-O-Methyllatifolin?

A2: Before attempting to improve solubility, it is crucial to quantify the baseline solubility of 5-O-Methyllatifolin in aqueous media. A standard approach involves a shake-flask method followed by a suitable analytical technique like High-Performance Liquid Chromatography (HPLC) to determine the concentration of the dissolved compound. It is also beneficial to assess solubility in various buffers to understand the pH-dependent solubility profile.[5]

Q3: What are the primary strategies for enhancing the solubility of poorly soluble flavonoids like 5-O-Methyllatifolin?

A3: Several formulation strategies can be employed to improve the aqueous solubility of flavonoids.[2][3] The most common and effective methods include:

• Co-solvency: Utilizing water-miscible organic solvents to increase solubility.[6]

• Cyclodextrin Complexation: Encapsulating the hydrophobic flavonoid molecule within the cavity of a cyclodextrin.[7][8][9]

• Solid Dispersions: Dispersing the compound in a polymer matrix to create an amorphous solid dispersion.[3][9]

• Nanosuspensions: Reducing the particle size of the compound to the nanometer range to increase the surface area for dissolution.[6][10]

• Lipid-Based Formulations: Dissolving the compound in lipidic excipients to form solutions, emulsions, or self-emulsifying drug delivery systems (SEDDS).[6][9]

• pH Modification: For ionizable compounds, adjusting the pH of the medium can significantly increase solubility.[6]

Troubleshooting Guides

Issue 1: Low and Inconsistent Baseline Solubility Measurements

Potential Cause	Troubleshooting Step	Expected Outcome
Insufficient Equilibration Time	Extend the incubation time in the shake-flask method (e.g., 24, 48, 72 hours) to ensure equilibrium is reached.	Consistent solubility values across later time points.
Compound Degradation	Analyze the sample for degradation products using HPLC. If degradation is observed, perform experiments under protective conditions (e.g., reduced light, inert atmosphere, lower temperature).	Reduced or eliminated degradation peaks in the chromatogram and more reliable solubility data.
Polymorphism	Characterize the solid-state properties of the 5-O-Methyllatifolin sample using techniques like X-ray diffraction (XRD) or differential scanning calorimetry (DSC) to identify the crystalline form.	Understanding the polymorphic form will help in interpreting solubility data, as different polymorphs can have different solubilities.[3]

Issue 2: Co-solvent System Shows Limited Solubility Enhancement

Potential Cause	Troubleshooting Step	Expected Outcome
Inappropriate Co-solvent Choice	Screen a panel of pharmaceutically acceptable co-solvents with varying polarities (e.g., ethanol, propylene glycol, polyethylene glycol 400, DMSO).	Identification of a co-solvent or co-solvent blend that provides a significant increase in solubility.
Suboptimal Co-solvent Concentration	Create a solubility curve by measuring the solubility of 5-O-Methyllatifolin in various concentrations of the chosen co-solvent in water.	Determination of the optimal co-solvent concentration that maximizes solubility without causing precipitation upon dilution.
Precipitation upon Dilution	Evaluate the stability of the co-solvent formulation upon dilution with aqueous media. If precipitation occurs, consider using a precipitation inhibitor or exploring other formulation strategies.	A stable formulation that maintains the compound in a dissolved state upon dilution.

Issue 3: Cyclodextrin Complexation is Ineffective

Potential Cause	Troubleshooting Step	Expected Outcome
Wrong Type or Size of Cyclodextrin	Test different types of cyclodextrins (e.g., α-CD, β-CD, γ-CD) and their derivatives (e.g., hydroxypropyl-β-cyclodextrin (HP-β-CD), sulfobutylether-β-cyclodextrin (SBE-β-CD)) which have different cavity sizes and aqueous solubilities.[9]	Finding a cyclodextrin that forms a stable inclusion complex with 5-O-Methyllatifolin, leading to a significant increase in aqueous solubility.[7]
Inefficient Complexation Method	Compare different methods of preparing the complex, such as kneading, co-precipitation, and freeze-drying, to find the most efficient one.[9]	Formation of a true inclusion complex, which can be confirmed by analytical techniques like DSC, XRD, or NMR.
Stoichiometry of the Complex	Determine the stoichiometry of the complex (e.g., 1:1, 1:2) using methods like the continuous variation method (Job's plot) to optimize the ratio of the compound to cyclodextrin.	An optimized formulation with the minimal amount of cyclodextrin required for maximum solubility enhancement.

Experimental Protocols

Protocol 1: Screening of Co-solvents for Solubility Enhancement

• Preparation of Stock Solutions: Prepare stock solutions of 5-O-Methyllatifolin in various water-miscible organic solvents (e.g., Ethanol, Propylene Glycol, PEG 400) at a high concentration.

• Preparation of Co-solvent Mixtures: Prepare a series of aqueous solutions with increasing concentrations of each co-solvent (e.g., 10%, 20%, 30%, 40%, 50% v/v).

• Solubility Determination: Add an excess amount of 5-O-Methyllatifolin to each co-solvent mixture.

• Equilibration: Shake the mixtures at a constant temperature (e.g., 25 °C) for 24-48 hours to reach equilibrium.

• Sample Collection and Analysis: Centrifuge the samples to pellet the undissolved compound. Collect the supernatant, filter it through a 0.22 µm filter, and dilute it with a suitable mobile phase. Analyze the concentration of dissolved 5-O-Methyllatifolin using a validated HPLC method.

• Data Analysis: Plot the solubility of 5-O-Methyllatifolin as a function of the co-solvent concentration to identify the most effective co-solvent and the optimal concentration range.

Protocol 2: Preparation and Evaluation of a 5-O-Methyllatifolin-Cyclodextrin Inclusion Complex

• Phase Solubility Study:

  • Prepare aqueous solutions of a selected cyclodextrin (e.g., HP-β-CD) at various concentrations.

  • Add an excess amount of 5-O-Methyllatifolin to each cyclodextrin solution.

  • Shake the mixtures at a constant temperature until equilibrium is reached (24-48 hours).

  • Filter the samples and analyze the concentration of dissolved 5-O-Methyllatifolin by HPLC.

  • Plot the solubility of the compound against the cyclodextrin concentration to determine the stability constant and complexation efficiency.

• Preparation of the Solid Complex (Freeze-Drying Method):

  • Dissolve 5-O-Methyllatifolin and the cyclodextrin in a 1:1 molar ratio in a suitable solvent mixture (e.g., ethanol/water).

  • Stir the solution for 24 hours.

  • Remove the solvent by evaporation under reduced pressure.

  • Dissolve the resulting film in a small amount of water and freeze the solution.

  • Lyophilize the frozen solution for 48 hours to obtain a dry powder of the inclusion complex.

• Characterization of the Complex:

  • Confirm the formation of the inclusion complex using techniques such as Differential Scanning Calorimetry (DSC), X-ray Powder Diffraction (XRPD), and Fourier-Transform Infrared Spectroscopy (FTIR).

  • Evaluate the dissolution rate of the prepared complex in an aqueous medium and compare it to that of the free compound.

Data Presentation

Table 1: Example Solubility Data for a Poorly Soluble Flavonoid in Different Co-solvent Systems

Co-solvent	Concentration (% v/v)	Solubility (µg/mL)	Fold Increase
None (Water)	0	1.5	1.0
Ethanol	20	25.3	16.9
40	150.8	100.5
Propylene Glycol	20	18.9	12.6
40	95.2	63.5
PEG 400	20	45.7	30.5
40	280.1	186.7

Table 2: Example Phase Solubility Data for a Flavonoid with HP-β-Cyclodextrin

HP-β-CD Conc. (mM)	Flavonoid Solubility (µM)
0	5.0
2	15.2
4	28.9
6	42.5
8	55.8
10	70.1

Visualizations

Caption: Workflow for selecting and evaluating solubility enhancement strategies.

Caption: Mechanism of cyclodextrin complexation for solubility enhancement.

References

• 1. (R)-5-O-Methyllatifolin | 18525-14-9 | TAA52514 [biosynth.com]
• 2. US9730953B2 - Methods of increasing solubility of poorly soluble compounds and methods of making and using formulations of such compound - Google Patents [patents.google.com]
• 3. hilarispublisher.com [hilarispublisher.com]
• 4. Formulation Strategies For Poorly Soluble Molecules [outsourcedpharma.com]
• 5. pharmacophorejournal.com [pharmacophorejournal.com]
• 6. Enhancing the Bioavailability of Poorly Soluble Compounds: Strategies for Formulation Optimization in Preclinical Studies - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 7. mdpi.com [mdpi.com]
• 8. Improvement in solubility and dissolution rate of flavonoids by complexation with beta-cyclodextrin - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Formulation Strategies for Poorly Soluble Drugs [worldpharmatoday.com]
• 10. researchgate.net [researchgate.net]

Stability of 5-O-Methyllatifolin in different solvents and pH

This technical support center provides guidance for researchers, scientists, and drug development professionals on the stability of 5-O-Methyllatifolin in various experimental conditions. Find answers to frequently asked questions and troubleshoot common issues encountered during your research.

Frequently Asked Questions (FAQs)

Q1: What is the recommended storage condition for 5-O-Methyllatifolin?

For long-term storage, 5-O-Methyllatifolin should be stored at temperatures below -15°C in a tightly sealed container to prevent degradation.[1]

Q2: Which solvents are suitable for dissolving 5-O-Methyllatifolin?

As a flavonoid, 5-O-Methyllatifolin is expected to be soluble in polar organic solvents. Methanol and acetone are effective solvents for extracting flavonoids.[2] Methanol, in particular, is widely used for its ability to efficiently extract a variety of compounds including flavonoids, terpenoids, and phenolic compounds.[2] For analytical purposes, a solvent system compatible with your chromatography method (e.g., HPLC) should be chosen.

Q3: How does pH affect the stability of 5-O-Methyllatifolin?

While specific data on 5-O-Methyllatifolin is limited, the stability of flavonoids, in general, is pH-dependent. For instance, the thermostability of 5-methyltetrahydrofolic acid, another complex organic molecule, is enhanced by increasing the pH up to 7.[3] Conversely, for other compounds like 5-O-caffeoylquinic acids, a decrease in pH can promote the formation of carbocations, leading to degradation.[4] It is crucial to determine the optimal pH range for your specific application to ensure the stability of 5-O-Methyllatifolin.

Q4: What are the likely degradation products of 5-O-Methyllatifolin?

The degradation of flavonoids, such as polyhydroxy flavonols, in aqueous solutions can involve the opening of the heterocyclic C ring, leading to the formation of simpler aromatic compounds.[5] For mycophenolate mofetil, thermal degradation in aqueous solutions at varying pH levels primarily yields mycophenolic acid, with other minor degradation products also observed.[6] Researchers should be aware that the degradation pathways and resulting products for 5-O-Methyllatifolin will be specific to the conditions (e.g., pH, temperature, presence of oxidizing agents) and may require identification using techniques like LC-MS/MS.[5][7]

Q5: What analytical methods are recommended for stability testing of 5-O-Methyllatifolin?

High-Performance Liquid Chromatography (HPLC) is a widely used and highly sensitive technique for the separation, identification, and quantification of active pharmaceutical ingredients and their degradation products.[8] Coupled with mass spectrometry (LC-MS), it becomes a powerful tool for identifying unknown degradation products.[7][9] Spectroscopic methods like UV-Vis, infrared (IR), and nuclear magnetic resonance (NMR) spectroscopy can also be employed for non-destructive analysis of the compound's stability.[8]

Troubleshooting Guides

Issue 1: Inconsistent Results in Biological Assays

Possible Cause: Degradation of 5-O-Methyllatifolin in your experimental medium.

Troubleshooting Steps:

• Verify Stock Solution Integrity:

  • Always prepare fresh stock solutions. If using a previously prepared stock, ensure it was stored correctly at -15°C or below.[1]

  • Analyze the stock solution by HPLC to confirm the purity and concentration of 5-O-Methyllatifolin.

• Assess Stability in Assay Buffer:

  • Incubate 5-O-Methyllatifolin in your assay buffer for the duration of your experiment.

  • Take samples at different time points and analyze for degradation using HPLC.

  • Consider the pH of your buffer, as flavonoid stability can be pH-dependent.[3][4]

• Minimize Exposure to Light and Elevated Temperatures:

  • Protect your solutions from light, as photolytic degradation can occur.

  • Avoid prolonged exposure to elevated temperatures, which can accelerate degradation.[10]

Caption: Troubleshooting workflow for inconsistent assay results.

Issue 2: Appearance of Unknown Peaks in Chromatography

Possible Cause: Formation of degradation products during sample preparation or analysis.

Troubleshooting Steps:

• Review Sample Preparation Protocol:

  • Ensure that the solvents used are of high purity and are compatible with 5-O-Methyllatifolin.

  • Minimize the time between sample preparation and analysis.

  • Consider the temperature at which samples are prepared and stored in the autosampler.[11]

• Evaluate Analytical Method Conditions:

  • The mobile phase pH can influence the stability of the analyte on the column.

  • High column temperatures can induce on-column degradation.

• Identify Unknown Peaks:

  • Utilize LC-MS/MS to obtain mass spectra of the unknown peaks for structural elucidation.[7]

  • Compare the retention times and mass spectra with those of potential degradation products reported for similar flavonoid structures.[5]

Caption: Logical flow for addressing unknown chromatographic peaks.

Data Summary

Table 1: Template for 5-O-Methyllatifolin Stability in Different Solvents

Solvent	Temperature (°C)	Time (hours)	Initial Concentration (µg/mL)	Final Concentration (µg/mL)	% Degradation
Methanol	25	24	100
Acetonitrile	25	24	100
DMSO	25	24	100
PBS (pH 7.4)	37	24	100

Table 2: Template for 5-O-Methyllatifolin Stability at Different pH

pH	Buffer System	Temperature (°C)	Time (hours)	Initial Concentration (µg/mL)	Final Concentration (µg/mL)	% Degradation
3	Citrate	37	24	100
5	Acetate	37	24	100
7.4	Phosphate	37	24	100
9	Borate	37	24	100

Experimental Protocols

Protocol 1: General Procedure for Forced Degradation Studies

Forced degradation studies are essential to understand the intrinsic stability of a compound and to develop stability-indicating analytical methods.[12]

• Preparation of Stock Solution: Prepare a stock solution of 5-O-Methyllatifolin in a suitable solvent (e.g., methanol) at a known concentration.

• Stress Conditions:

  • Acidic Hydrolysis: Add HCl to the stock solution to achieve a final concentration of 0.1 N HCl.

  • Basic Hydrolysis: Add NaOH to the stock solution to achieve a final concentration of 0.1 N NaOH.

  • Oxidative Degradation: Add hydrogen peroxide (e.g., 3%) to the stock solution.

  • Thermal Stress: Incubate the stock solution at an elevated temperature (e.g., 60°C).

  • Photolytic Stress: Expose the stock solution to UV light.

• Time Points: Collect samples at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Sample Analysis: Neutralize the samples if necessary and analyze by a validated HPLC method to determine the remaining concentration of 5-O-Methyllatifolin and to observe the formation of degradation products.

Protocol 2: HPLC Method for Stability Analysis

A validated HPLC method is crucial for accurate stability assessment.[8][12]

• Column: A C18 reversed-phase column is commonly used for the analysis of flavonoids.

• Mobile Phase: A gradient elution with a mixture of an aqueous buffer (e.g., ammonium formate or formic acid in water) and an organic solvent (e.g., acetonitrile or methanol) is typically employed.

• Detection: UV detection at the wavelength of maximum absorbance for 5-O-Methyllatifolin.

• Validation: The method should be validated for specificity, linearity, accuracy, precision, and sensitivity according to ICH guidelines.[13]

References

• 1. (R)-5-O-Methyllatifolin | 18525-14-9 | TAA52514 [biosynth.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. The stability and degradation products of polyhydroxy flavonols in boiling water - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Degradation products of mycophenolate mofetil in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Separation and identification of process-related substances and degradation products in mycophenolate mofetil by liquid chromatography coupled with quadrupole-time of flight mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. research.monash.edu [research.monash.edu]
• 11. Validation of a sampling method and liquid chromatography mass spectrometry analysis method for measurement of fentanyl and five other illicit drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chromatographyonline.com [chromatographyonline.com]
• 13. tugraz.elsevierpure.com [tugraz.elsevierpure.com]

Troubleshooting low yield in 5-O-Methyllatifolin synthesis

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing low yields during the synthesis of 5-O-Methyllatifolin.

Troubleshooting Guide

Low yields in the synthesis of 5-O-Methyllatifolin can arise from various factors, from the quality of starting materials to the specifics of the reaction and purification conditions. This guide provides a systematic approach to identifying and resolving common issues.

Problem 1: Low Conversion of Starting Material

Symptoms:

• TLC or LC-MS analysis shows a significant amount of unreacted starting material (latifolin) after the expected reaction time.

• The isolated yield of 5-O-Methyllatifolin is significantly lower than anticipated.

Possible Causes & Solutions:

Possible Cause	Recommended Action	Rationale
Inactive Methylating Agent	Use a fresh batch of the methylating agent (e.g., dimethyl sulfate, methyl iodide). Ensure proper storage conditions to prevent degradation.	Methylating agents can be sensitive to moisture and degrade over time, leading to reduced reactivity.
Insufficient Base	Ensure the base (e.g., K₂CO₃, NaH) is completely dry and used in the correct stoichiometric ratio. Consider using a stronger base if necessary.	The base is crucial for deprotonating the phenolic hydroxyl group of latifolin, making it nucleophilic for the methylation reaction.
Suboptimal Reaction Temperature	Systematically vary the reaction temperature. While higher temperatures can increase reaction rates, they may also lead to side product formation.[1][2]	Temperature is a critical parameter that influences the rate of reaction. An optimal temperature ensures a high conversion rate without promoting decomposition or side reactions.[1]
Inappropriate Solvent	Test a range of polar aprotic solvents such as DMF, DMSO, or acetonitrile, in addition to commonly used solvents like acetone or THF.[1][3] Ensure the solvent is anhydrous.	The choice of solvent can significantly impact the solubility of reactants and the reaction rate.[1][3]
Inadequate Reaction Time	Monitor the reaction progress at different time points using TLC or LC-MS to determine the optimal reaction time for maximum conversion.[1]	Reactions may require more or less time than initially expected to reach completion.[1]

Problem 2: Formation of Multiple Products (Side Reactions)

Symptoms:

• TLC or LC-MS analysis reveals the presence of multiple spots or peaks in addition to the starting material and the desired product.

• Difficulty in purifying the desired product due to the presence of closely related impurities.

Possible Causes & Solutions:

Possible Cause	Recommended Action	Rationale
Over-methylation	Reduce the stoichiometry of the methylating agent. Add the methylating agent slowly or portion-wise to the reaction mixture.	Excess methylating agent can lead to the methylation of other reactive sites on the molecule.
Reaction at Other Functional Groups	Employ a suitable protecting group strategy for other reactive functional groups present in the latifolin molecule.	Protecting groups can prevent unwanted side reactions at other nucleophilic sites.
High Reaction Temperature	Lower the reaction temperature to favor the desired kinetic product and minimize the formation of thermodynamic side products.[1]	Elevated temperatures can provide the activation energy for undesired reaction pathways.
Base-catalyzed Side Reactions	Use a milder base or reduce the amount of base used.	Strong bases can sometimes catalyze side reactions or degradation of the starting material or product.

Problem 3: Difficult Purification and Low Isolated Yield

Symptoms:

• The crude product appears as a complex mixture that is difficult to separate by column chromatography.

• Significant loss of product during the purification process.

Possible Causes & Solutions:

Possible Cause	Recommended Action	Rationale
Co-eluting Impurities	Optimize the mobile phase for column chromatography. Consider using a different stationary phase (e.g., alumina instead of silica gel).	Fine-tuning the chromatography conditions can improve the separation of the desired product from impurities.
Product Instability	Avoid prolonged exposure to acidic or basic conditions during workup and purification. Keep the product at a low temperature.	The product may be sensitive to pH changes or temperature, leading to degradation.
Emulsion Formation During Workup	Add brine (saturated NaCl solution) to the aqueous layer to break up emulsions during liquid-liquid extraction.	Emulsions can trap the product in the aqueous layer, leading to lower recovery.
Incomplete Extraction	Increase the number of extractions with the organic solvent to ensure complete transfer of the product from the aqueous layer.	Multiple extractions are more efficient at recovering the product than a single extraction with a large volume of solvent.

Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for the O-methylation of latifolin?

A1: The ideal solvent will depend on the specific base and methylating agent used. However, polar aprotic solvents like DMF and acetone are generally good starting points. It is recommended to perform small-scale screening experiments with different anhydrous solvents to determine the optimal choice for your specific reaction conditions.[1][3]

Q2: How can I minimize the formation of the di-methylated byproduct?

A2: To minimize di-methylation, you should use the methylating agent in a controlled stoichiometric amount, ideally close to a 1:1 molar ratio with latifolin. Adding the methylating agent slowly to the reaction mixture can also help maintain a low concentration and favor mono-methylation.

Q3: My reaction is complete according to TLC, but the isolated yield is very low. What could be the issue?

A3: Low isolated yield despite complete conversion can be due to several factors during workup and purification. These include:

• Product loss during extraction: The product may have some solubility in the aqueous phase. Ensure you perform multiple extractions.

• Adsorption onto silica gel: The product might be strongly adsorbing to the silica gel during column chromatography. You can try deactivating the silica gel with a small amount of triethylamine in your eluent.

• Product degradation: The product may be unstable under the purification conditions. Try to minimize the time spent on purification and avoid harsh conditions.

Q4: Is it necessary to run the reaction under an inert atmosphere?

A4: While not always strictly necessary for O-methylation, running the reaction under an inert atmosphere (e.g., nitrogen or argon) is good practice, especially when using strong, moisture-sensitive bases like sodium hydride. This prevents the quenching of the base and potential side reactions with atmospheric oxygen.

Visualizing Workflows

Troubleshooting Low Conversion

Caption: Troubleshooting workflow for low starting material conversion.

Purification Strategy for Complex Mixtures

Caption: Decision tree for purifying 5-O-Methyllatifolin from a complex mixture.

References

• 1. researchgate.net [researchgate.net]
• 2. Optimization of Reaction Conditions for Synthesis of MOF-5 using Solvothermal Method | Mulyati | IPTEK Journal of Proceedings Series [iptek.its.ac.id]
• 3. researchgate.net [researchgate.net]

Optimizing dosage and administration of 5-O-Methyllatifolin in animal studies

Technical Support Center: 5-O-Methyllatifolin Animal Studies

Disclaimer: 5-O-Methyllatifolin is a specialized research compound with limited publicly available data on its in vivo administration and pharmacokinetics. This guide is formulated based on established principles for preclinical research with hydrophobic natural products and should be adapted based on empirical observations in your specific animal models and experimental set-ups.

Frequently Asked Questions (FAQs)

Q1: How should I select a starting dose for my in vivo efficacy studies?

A1: For a novel compound like 5-O-Methyllatifolin, a dose-finding study is critical.[1] A common approach is to start with doses extrapolated from in vitro effective concentrations (e.g., IC50 or EC50). A tiered approach is recommended:

• Literature Review: Search for in vivo studies on structurally similar compounds to establish a potential order of magnitude for dosing.

• In Vitro to In Vivo Extrapolation: Use the IC50/EC50 from your cell-based assays as a starting point. A common, though highly approximate, starting point for in vivo studies is 1-10 mg/kg.

• Dose Range Finding Study: Conduct a pilot study with a small number of animals using a wide range of doses (e.g., 1, 10, and 100 mg/kg) to determine the Maximum Tolerated Dose (MTD).[1] The MTD is the highest dose that does not cause unacceptable toxicity.[1]

Q2: What is the best vehicle for administering 5-O-Methyllatifolin?

A2: 5-O-Methyllatifolin is likely to be a hydrophobic compound, meaning it has low solubility in water.[2][3][4] Therefore, an aqueous vehicle like saline is likely unsuitable. The choice of vehicle is critical and should be inert, non-toxic, and capable of solubilizing or suspending the compound effectively.[2][3]

Table 1: Common Vehicles for Oral Administration of Hydrophobic Compounds

Vehicle Composition	Type	Key Considerations
0.5% - 1% Methylcellulose (MC) in water	Suspension	Good for uniform suspensions; requires consistent mixing.
0.5% Carboxymethylcellulose (CMC) in water	Suspension	Similar to MC, may have different viscosity.
20% Captisol® (sulfobutylether-β-cyclodextrin)	Solution	Can improve solubility but may affect pharmacokinetics.
Corn oil / Sesame oil / Olive oil	Solution/Suspension	Suitable for highly lipophilic compounds; can affect absorption.
10% DMSO, 40% PEG400, 50% Saline	Co-solvent system	Effective for solubilization but check for vehicle toxicity.

It is imperative to run a vehicle-only control group in your experiments to account for any effects of the vehicle itself.

Q3: Which route of administration is recommended?

A3: The optimal route depends on the experimental goals, such as desired speed of onset and whether you need to bypass first-pass metabolism.[5]

• Oral (PO): Often preferred as it is less invasive and mimics clinical administration in humans.[5] However, bioavailability may be low for poorly soluble compounds.[2][3]

• Intraperitoneal (IP): Allows for rapid absorption into the vasculature, bypassing the gastrointestinal tract.[6][7] It's a common route in rodent studies for proof-of-concept experiments.[6]

• Intravenous (IV): Provides 100% bioavailability and rapid onset of action.[5][7] This route is best for pharmacokinetic studies but can be technically challenging for repeated dosing.[5][7]

• Subcutaneous (SC): Leads to slower, more sustained absorption compared to IP or IV routes.[5][7]

For initial efficacy studies, oral gavage or IP injection are common starting points.

Q4: How often should I administer the compound?

A4: Dosing frequency depends on the compound's half-life (t½). Without established pharmacokinetic data for 5-O-Methyllatifolin, a once-daily (q.d.) administration is a reasonable starting point for a multi-day study. If a sustained effect is needed and the compound is cleared quickly, twice-daily (b.i.d.) dosing may be necessary. A pilot pharmacokinetic study is the best way to determine the optimal dosing interval.

Troubleshooting Guides

Issue 1: The compound is not dissolving or is precipitating out of the vehicle.

Possible Cause	Solution
Incorrect Vehicle: The chosen vehicle is not suitable for the physicochemical properties of 5-O-Methyllatifolin.	1. Try a different vehicle: Refer to Table 1 and test alternative solvents or suspending agents.[2][3] 2. Use a co-solvent system: A mixture of solvents (e.g., DMSO/PEG400/saline) can enhance solubility.[2] 3. Reduce particle size: Micronization or sonication can help create a more stable suspension.
Low Temperature: The compound may be precipitating at room temperature or upon refrigeration.	1. Prepare fresh daily: Avoid storing the formulation for extended periods. 2. Gently warm the solution: Before administration, warm the vehicle to 37°C to aid dissolution, but ensure the compound is heat-stable.
Concentration Too High: The desired dose exceeds the solubility limit of the vehicle.	1. Increase the dosing volume: Ensure the volume is within acceptable limits for the animal species and route of administration (see Table 3). 2. Split the dose: Administer the dose in two separate injections if the volume is too large for a single administration.

Issue 2: Animals in the treatment group are showing signs of distress or toxicity (e.g., weight loss, lethargy) that are not seen in the control group.

Possible Cause	Solution
Compound Toxicity: The dose is above the Maximum Tolerated Dose (MTD).	1. Reduce the dose: Lower the dose to a level that is well-tolerated.[1] 2. Perform a formal MTD study: Systematically test a range of doses to identify the threshold for toxicity.[1]
Vehicle Toxicity: The vehicle itself is causing adverse effects, especially with repeated dosing.	1. Run a vehicle-only control group: This is essential to differentiate between compound and vehicle effects. 2. Change the vehicle: Switch to a more biocompatible vehicle, such as an aqueous suspension or an oil-based formulation.
Stress from Administration: The handling and administration procedure is causing stress.	1. Acclimatize animals: Handle the animals for several days before the experiment begins to accustom them to the procedure.[8] 2. Refine technique: Ensure proper and gentle technique for gavage or injections.[7]

Issue 3: No therapeutic effect is observed at the tested doses.

Possible Cause	Solution
Dose is too low: The administered dose is below the therapeutic window.	1. Increase the dose: Cautiously escalate the dose, ensuring it remains below the MTD. 2. Review in vitro data: Confirm that the target plasma concentration is achievable with the current dosing regimen.
Poor Bioavailability: The compound is not being absorbed effectively, especially after oral administration.	1. Change the route of administration: Switch from oral to IP or IV to bypass first-pass metabolism and improve systemic exposure.[5] 2. Improve the formulation: Use a different vehicle that enhances solubility and absorption.[4][9] 3. Conduct a pilot PK study: Measure plasma concentrations of the compound to confirm systemic exposure.
Rapid Metabolism/Clearance: The compound is being eliminated from the body too quickly.	1. Increase dosing frequency: Move from once-daily to twice-daily administration. 2. Measure the half-life: A pharmacokinetic study is necessary to determine the compound's half-life and inform the dosing schedule.

Data Presentation

Table 2: Example Dose-Response Data for 5-O-Methyllatifolin in a Murine Tumor Model (Hypothetical Data)

Dose (mg/kg, PO, q.d.)	N	Average Tumor Volume (mm³) at Day 14	Percent Tumor Growth Inhibition (%)	Body Weight Change (%)
Vehicle (0.5% CMC)	10	1502 ± 120	-	+5.2
10	10	1187 ± 98	21%	+4.8
30	10	751 ± 75	50%	+2.1
100	10	465 ± 62	69%	-3.5

Table 3: Example Pharmacokinetic Parameters of 5-O-Methyllatifolin in Rats (Hypothetical Data)

Route	Dose (mg/kg)	Cmax (ng/mL)	Tmax (hr)	AUC (ng·hr/mL)	t½ (hr)	Bioavailability (%)
IV	5	1250	0.1	2500	2.5	100%
PO	20	450	1.0	2000	2.8	20%
IP	20	980	0.5	4500	2.6	45%

Experimental Protocols

Protocol 1: Preparation of 5-O-Methyllatifolin in 0.5% Carboxymethylcellulose (CMC) for Oral Administration

• Materials: 5-O-Methyllatifolin powder, 0.5% (w/v) CMC in sterile water, microcentrifuge tubes, sonicator, vortex mixer.

• Calculation: Determine the total volume of formulation needed. Calculate the required mass of 5-O-Methyllatifolin based on the desired concentration (e.g., for a 10 mg/kg dose in a 25g mouse with a 10 mL/kg dosing volume, the concentration is 1 mg/mL).

• Preparation: a. Weigh the required amount of 5-O-Methyllatifolin and place it in a suitable container (e.g., a 15 mL conical tube). b. Add a small volume of the 0.5% CMC vehicle to the powder to create a paste. c. Gradually add the remaining vehicle while vortexing continuously to ensure a homogenous mixture. d. Sonicate the suspension for 5-10 minutes in a water bath sonicator to break up any aggregates. e. Store at 4°C and protect from light. Before each use, vortex thoroughly to ensure uniform suspension.

Protocol 2: Oral Gavage Administration in Mice

• Animal Restraint: Gently but firmly restrain the mouse, ensuring its head and body are in a straight line to facilitate passage of the gavage needle.

• Gavage Needle: Use a proper-sized, ball-tipped gavage needle (e.g., 20-gauge for an adult mouse).

• Administration: a. Measure the length of the needle from the tip of the mouse's nose to the last rib to estimate the correct insertion depth. b. Gently insert the needle into the side of the mouth, advancing it along the roof of the mouth towards the esophagus. The needle should pass with minimal resistance. c. Once at the correct depth, slowly dispense the formulation. d. Withdraw the needle gently and return the mouse to its cage. e. Monitor the animal for a few minutes to ensure there are no signs of distress or misdosing (e.g., fluid coming from the nose).

Mandatory Visualizations

Caption: Hypothetical signaling pathway for 5-O-Methyllatifolin's anti-inflammatory action.

Caption: Experimental workflow for a dose-finding and efficacy study.

Caption: Troubleshooting logic for formulation and solubility issues.

References

• 1. nc3rs.org.uk [nc3rs.org.uk]
• 2. researchgate.net [researchgate.net]
• 3. Formulations and related activities for the oral administration of poorly water-soluble compounds in early discovery animal studies: An overview of frequently applied approaches. Part 1 | Semantic Scholar [semanticscholar.org]
• 4. Evaluation of preclinical formulations for a poorly water-soluble compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Intraperitoneal injection - Wikipedia [en.wikipedia.org]
• 7. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 8. cea.unizar.es [cea.unizar.es]
• 9. Formulation of hydrophobic therapeutics with self-assembling peptide and amino acid: A new platform for intravenous drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]

Overcoming challenges in the purification of 5-O-Methyllatifolin

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the purification of 5-O-Methyllatifolin.

Frequently Asked Questions (FAQs)

Q1: What are the most common initial steps for extracting 5-O-Methyllatifolin from its natural source?

A1: The initial extraction of 5-O-Methyllatifolin, a neoflavonoid, typically involves the use of organic solvents on powdered plant material, often from Dalbergia species. A common method is Soxhlet extraction using a solvent mixture like ethanol-toluene (2:1, v/v) to efficiently extract a broad range of compounds, including 5-O-Methyllatifolin, from the heartwood of Dalbergia latifolia.[1]

Q2: What are the major challenges in purifying 5-O-Methyllatifolin?

A2: The primary challenges in purifying 5-O-Methyllatifolin stem from its presence in a complex mixture of structurally similar flavonoids and other phenolic compounds within the plant extract.[2][3] These challenges include:

• Co-elution of related flavonoids: Compounds such as latifolin, dalbergiphenol, and dalbergin have similar polarities and can be difficult to separate using standard chromatographic techniques.[2]

• Degradation of the compound: Flavonoids can be susceptible to degradation under harsh pH conditions or elevated temperatures.[4]

• Low abundance: The concentration of 5-O-Methyllatifolin in the crude extract may be low, requiring efficient and high-recovery purification steps.

Q3: How can I monitor the progress of the purification?

A3: Thin-Layer Chromatography (TLC) is a rapid and effective technique for monitoring the separation of 5-O-Methyllatifolin from other compounds in the extract. By spotting the crude mixture, fractions from column chromatography, and a reference standard (if available) on a TLC plate, you can visualize the separation and identify the fractions containing the target compound.

Q4: What are the expected properties of pure 5-O-Methyllatifolin?

A4: Pure 5-O-Methyllatifolin is a yellow-colored compound.[1] Its molecular formula is C₁₈H₂₀O₄, with a corresponding molecular weight of approximately 300.35 g/mol .

Troubleshooting Guides

This section addresses specific issues that may arise during the purification of 5-O-Methyllatifolin.

Column Chromatography Troubleshooting

Problem	Possible Cause	Solution
Poor separation of 5-O-Methyllatifolin from other flavonoids.	The solvent system is not optimal for resolving compounds with similar polarities.	1. Optimize the solvent gradient: A shallower gradient with a gradual increase in the polar solvent can improve resolution. 2. Try a different solvent system: Experiment with different combinations of non-polar and polar solvents (e.g., hexane/ethyl acetate, dichloromethane/methanol). 3. Use a different stationary phase: Consider using a different type of silica gel or an alternative adsorbent like alumina.
5-O-Methyllatifolin is not eluting from the column.	The eluting solvent is not polar enough to move the compound through the column.	1. Increase the polarity of the mobile phase: Gradually increase the percentage of the polar solvent in your eluent system. 2. Perform a flush with a highly polar solvent: At the end of the run, flush the column with a strong solvent like pure methanol or acetone to elute any strongly retained compounds.
The collected fractions containing 5-O-Methyllatifolin are still a mixture of several compounds.	The column was overloaded with the crude extract, leading to broad peaks and poor separation.	1. Reduce the sample load: Use a smaller amount of crude extract for the amount of silica gel in the column. A general rule is a 1:20 to 1:100 ratio of sample to silica gel by weight. 2. Improve the sample loading technique: Dissolve the sample in a minimal amount of the initial mobile phase or a slightly more polar solvent and apply it evenly to the top of the column.
The color of the fractions changes, but 5-O-Methyllatifolin is not the major component.	Other colored compounds are co-eluting.	Use TLC analysis for each fraction to confirm the presence and relative purity of 5-O-Methyllatifolin, rather than relying solely on color.

Recrystallization Troubleshooting

Problem	Possible Cause	Solution
No crystals form upon cooling.	The solution is not supersaturated; either too much solvent was used, or the compound is highly soluble even at low temperatures.	1. Evaporate some of the solvent: Gently heat the solution to reduce the solvent volume and then allow it to cool again. 2. Induce crystallization: Scratch the inside of the flask with a glass rod at the surface of the solution or add a seed crystal of pure 5-O-Methyllatifolin. 3. Change the solvent system: If the compound is too soluble, try a solvent in which it is less soluble, or use a two-solvent system (a "good" solvent in which the compound is soluble and a "poor" solvent in which it is insoluble).
An oil forms instead of crystals.	The compound's melting point is lower than the boiling point of the solvent, or the solution is cooling too rapidly. Impurities can also prevent crystal lattice formation.	1. Lower the temperature at which the compound dissolves: Use a lower-boiling point solvent. 2. Slow down the cooling process: Allow the flask to cool to room temperature slowly before placing it in an ice bath. 3. Redissolve the oil: Add a small amount of the "good" solvent to redissolve the oil, then add the "poor" solvent dropwise until turbidity persists and allow it to cool slowly.
The purity of the recrystallized product is still low.	Impurities are co-crystallizing with 5-O-Methyllatifolin.	1. Choose a more selective solvent: Find a solvent that solubilizes the impurities well at all temperatures but the target compound only at high temperatures. 2. Perform a second recrystallization: A subsequent recrystallization step can significantly improve purity.

Data Presentation

The following tables provide an example of the expected yield and purity at different stages of a typical purification process for 5-O-Methyllatifolin from Dalbergia latifolia heartwood.

Table 1: Purification Yield of 5-O-Methyllatifolin

Purification Stage	Starting Material (g)	Product Mass (g)	Yield (%)
Crude Extraction	1000 (Dry Wood Powder)	50 (Crude Extract)	5.0
Column Chromatography	50 (Crude Extract)	2.5 (Enriched Fraction)	5.0
Recrystallization	2.5 (Enriched Fraction)	1.8 (Pure Crystals)	72.0
Overall Yield	1000 (Dry Wood Powder)	1.8 (Pure Crystals)	0.18

Table 2: Purity Assessment of 5-O-Methyllatifolin Fractions

Purification Stage	Method of Analysis	Purity of 5-O-Methyllatifolin (%)
Crude Extract	HPLC-UV	~5-10
Column Chromatography Fraction	HPLC-UV	~70-85
After Recrystallization	HPLC-UV	>95

Experimental Protocols

Protocol 1: Extraction and Column Chromatography of 5-O-Methyllatifolin

This protocol describes a general procedure for the extraction and initial purification of 5-O-Methyllatifolin from Dalbergia latifolia heartwood.

• Preparation of Plant Material:

  • Grind the air-dried heartwood of Dalbergia latifolia into a fine powder.

• Soxhlet Extraction:

  • Place 1 kg of the powdered wood into a large Soxhlet apparatus.

  • Extract with a mixture of ethanol and toluene (2:1, v/v) for 8-12 hours.

  • Evaporate the solvent under reduced pressure to obtain the crude extract.

• Column Chromatography:

  • Prepare a silica gel column (e.g., 60-120 mesh size). The size of the column will depend on the amount of crude extract.

  • Dissolve the crude extract in a minimal amount of dichloromethane or the initial mobile phase.

  • Load the dissolved extract onto the top of the column.

  • Elute the column with a gradient solvent system, starting with a non-polar solvent and gradually increasing the polarity. A common system is a gradient of n-hexane and ethyl acetate.

    • Start with 100% n-hexane.

    • Gradually increase the proportion of ethyl acetate (e.g., 95:5, 90:10, 85:15, and so on).

  • Collect fractions of a consistent volume (e.g., 50 mL).

  • Monitor the fractions by TLC to identify those containing 5-O-Methyllatifolin.

  • Combine the fractions that show a high concentration of the target compound.

  • Evaporate the solvent from the combined fractions to yield an enriched fraction.

Protocol 2: Recrystallization of 5-O-Methyllatifolin

This protocol outlines the final purification step to obtain high-purity 5-O-Methyllatifolin.

• Solvent Selection:

  • In a small test tube, test the solubility of a small amount of the enriched fraction in various solvents (e.g., ethanol, methanol, acetone, ethyl acetate, and mixtures with hexane) at room temperature and upon heating. An ideal solvent will dissolve the compound when hot but not when cold. A mixture of ethanol and water or ethyl acetate and hexane is often a good starting point for flavonoids.

• Recrystallization Procedure:

  • Place the enriched fraction in an Erlenmeyer flask.

  • Add the chosen solvent dropwise while heating and swirling until the solid is completely dissolved. Use the minimum amount of hot solvent necessary.

  • If the solution is colored by impurities, you can add a small amount of activated charcoal and heat for a few more minutes.

  • If charcoal was added, perform a hot filtration to remove it.

  • Allow the flask to cool slowly to room temperature. Crystals should start to form.

  • Once the flask has reached room temperature, place it in an ice bath for 30 minutes to maximize crystal formation.

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of the cold recrystallization solvent.

  • Dry the crystals under vacuum to obtain pure 5-O-Methyllatifolin.

Visualizations

Caption: Experimental workflow for the purification of 5-O-Methyllatifolin.

Caption: Troubleshooting logic for poor chromatographic separation.

References

• 1. ejournalmapeki.org [ejournalmapeki.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

Common artifacts in in-vitro assays with 5-O-Methyllatifolin

Disclaimer: 5-O-Methyllatifolin is a stilbenoid compound. Due to the limited availability of specific experimental data for this molecule, this guide is based on the known properties and potential in-vitro assay artifacts common to the stilbenoid class of natural products. Researchers should consider this general guidance and perform appropriate controls for their specific experimental setup.

Frequently Asked Questions (FAQs)

Q1: What is 5-O-Methyllatifolin and to which class of compounds does it belong?

A1: 5-O-Methyllatifolin is a natural product belonging to the stilbenoid family. Stilbenoids are characterized by a 1,2-diphenylethylene backbone and are known for a wide range of biological activities, including antioxidant, anti-inflammatory, and anti-cancer effects.

Q2: What are the common challenges when working with stilbenoids like 5-O-Methyllatifolin in in-vitro assays?

A2: Stilbenoids can present several challenges in in-vitro settings. These include:

• Poor aqueous solubility: Many stilbenoids are hydrophobic, which can lead to precipitation in aqueous assay buffers and inaccuracies in concentration.

• Assay interference: Their chemical structure can interfere with certain assay components. For example, as phenolic compounds, they can directly reduce assay reagents in colorimetric and fluorometric assays, leading to false-positive results.

• Pro-oxidant activity: While known as antioxidants, under certain conditions (e.g., high concentrations, presence of metal ions), stilbenoids can exhibit pro-oxidant activity, which can complicate the interpretation of cytotoxicity data.[1][2]

• Metabolic instability: In cell-based assays, stilbenoids can be rapidly metabolized, leading to an underestimation of their potency.

Q3: What are Pan-Assay Interference Compounds (PAINS) and could 5-O-Methyllatifolin be one?

A3: Pan-Assay Interference Compounds (PAINS) are molecules that show activity in multiple, unrelated assays through non-specific mechanisms, leading to a high rate of false positives in high-throughput screening. Substructures common in natural products, including some stilbenoids, are known to be potential PAINS. It is crucial to perform secondary assays and mechanism-of-action studies to confirm any observed activity of 5-O-Methyllatifolin and rule out non-specific interference.

Troubleshooting Guide

Issue 1: Inconsistent results in MTT/XTT and other tetrazolium-based cytotoxicity assays.

Q: We are observing an unexpected increase in signal at certain concentrations of 5-O-Methyllatifolin in our MTT assay, suggesting increased cell viability, which contradicts our other observations. What could be the cause?

A: This is a common artifact with phenolic compounds like stilbenoids. The compound itself may be directly reducing the tetrazolium dye (e.g., MTT to formazan), independent of cellular metabolic activity. This leads to a false-positive signal that can mask the compound's true cytotoxic effect.

Troubleshooting Steps:

• Cell-Free Control: Run the MTT assay in the absence of cells, including only media, the assay reagents, and 5-O-Methyllatifolin at the concentrations used in your experiment. A significant signal in this control indicates direct reduction of the dye by the compound.

• Alternative Cytotoxicity Assays: Use a non-tetrazolium-based assay to confirm your results. Good alternatives include:

  • LDH Release Assay: Measures membrane integrity by quantifying lactate dehydrogenase (LDH) released from damaged cells.

  • Crystal Violet Staining: Stains the DNA of adherent cells, providing a measure of cell number.

  • ATP-based Assays: Measure intracellular ATP levels as an indicator of metabolically active cells.[3]

• Data Normalization: If a low level of direct reduction is observed, you may be able to subtract the background signal from the cell-free control from your experimental data. However, this is less reliable than using an alternative assay.

Issue 2: High variability in antioxidant capacity assays (e.g., DPPH, ABTS).

Q: Our results from DPPH and ABTS assays with 5-O-Methyllatifolin are not reproducible. What factors could be contributing to this variability?

A: The antioxidant activity of stilbenoids can be sensitive to experimental conditions.

Troubleshooting Steps:

• Solubility: Ensure 5-O-Methyllatifolin is completely dissolved in the reaction buffer. Precipitation will lead to inconsistent results. Consider using a co-solvent like DMSO or ethanol, but keep the final concentration low and consistent across all wells, including controls.

• Light Sensitivity: Stilbenoids can be light-sensitive. Protect your stock solutions and assay plates from light to prevent degradation.

• pH Dependence: The antioxidant capacity of phenolic compounds can be pH-dependent. Ensure your buffer system is robust and the pH is consistent throughout the experiment.

• Reaction Kinetics: The reaction between stilbenoids and radicals like DPPH or ABTS may not be instantaneous. Perform a time-course experiment to determine the optimal incubation time for the reaction to reach completion.

Quantitative Data Summary

The following tables present hypothetical, yet representative, quantitative data for a stilbenoid compound like 5-O-Methyllatifolin, based on published data for similar molecules.

Table 1: Hypothetical IC50 Values for 5-O-Methyllatifolin in Various Cancer Cell Lines (72h incubation)

Cell Line	Cancer Type	Hypothetical IC50 (µM)
MCF-7	Breast Adenocarcinoma	25.5
A549	Lung Carcinoma	42.1
HCT116	Colon Carcinoma	18.9
HeLa	Cervical Carcinoma	33.7

Table 2: Hypothetical Antioxidant Activity of 5-O-Methyllatifolin

Assay	Measurement	Hypothetical Value
DPPH Scavenging	IC50 (µM)	15.8
ABTS Scavenging	Trolox Equivalents (TE)	2.1

Experimental Protocols

Protocol 1: MTT Cytotoxicity Assay

Objective: To determine the effect of 5-O-Methyllatifolin on the viability of cultured cells.

Methodology:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of 5-O-Methyllatifolin in culture medium. Remove the old medium from the cells and add 100 µL of the compound-containing medium to each well. Include vehicle-only controls.

• Incubation: Incubate the plate for the desired time period (e.g., 24, 48, or 72 hours) at 37°C in a humidified CO2 incubator.

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: DPPH Radical Scavenging Assay

Objective: To evaluate the free radical scavenging activity of 5-O-Methyllatifolin.

Methodology:

• Reagent Preparation: Prepare a 0.1 mM solution of DPPH in methanol. Prepare various concentrations of 5-O-Methyllatifolin in methanol.

• Reaction Mixture: In a 96-well plate, add 50 µL of each concentration of 5-O-Methyllatifolin to different wells.

• Initiate Reaction: Add 150 µL of the DPPH solution to each well.

• Incubation: Incubate the plate in the dark at room temperature for 30 minutes.

• Absorbance Measurement: Measure the absorbance at 517 nm.

• Calculation: Calculate the percentage of DPPH scavenging using the formula: (Abs_control - Abs_sample) / Abs_control * 100.

Visualizations

Caption: A typical workflow for in-vitro screening of a novel compound.

Caption: A potential signaling pathway modulated by stilbenoids.

Caption: A decision tree for troubleshooting cytotoxicity assay artifacts.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. The Assay Guidance Manual: A Guide for In Vitro and In Vivo Assays in Early Drug Discovery [promega.jp]

How to prevent the degradation of 5-O-Methyllatifolin during storage

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper storage and handling of 5-O-Methyllatifolin to prevent its degradation.

Frequently Asked Questions (FAQs)

Q1: What is the primary cause of 5-O-Methyllatifolin degradation?

A1: The primary causes of degradation for flavonoids like 5-O-Methyllatifolin are oxidation, hydrolysis (especially under alkaline conditions), exposure to light (photodegradation), and elevated temperatures.[1][2][3][4][5][6][7]

Q2: What are the ideal storage conditions for 5-O-Methyllatifolin?

A2: For optimal stability, 5-O-Methyllatifolin should be stored at temperatures below -15°C in a tightly sealed container to protect it from moisture and air.[8] It is also crucial to store it in the dark to prevent photodegradation.[6][7]

Q3: Can I store 5-O-Methyllatifolin in a solution?

A3: If storage in solution is necessary, it is recommended to use a slightly acidic buffer and to store the solution at low temperatures (e.g., 4°C or frozen) for short periods.[1][3] The stability of flavonoids is generally higher in acidic to neutral pH conditions compared to alkaline conditions.[1][3] Long-term storage in solution is not recommended.

Q4: Are there any compatible stabilizers I can use with 5-O-Methyllatifolin?

A4: While specific studies on 5-O-Methyllatifolin are limited, antioxidants commonly used for flavonoids may enhance its stability. These include ascorbic acid (Vitamin C) and other flavonoids like quercetin.[9] The use of chelating agents can also be considered to sequester metal ions that can catalyze oxidation.

Q5: How can I detect if my 5-O-Methyllatifolin has degraded?

A5: Degradation can be detected by a change in the physical appearance of the compound (e.g., color change) or, more accurately, through analytical techniques such as High-Performance Liquid Chromatography (HPLC).[2][3][4] A decrease in the peak area of 5-O-Methyllatifolin and the appearance of new peaks corresponding to degradation products would indicate degradation.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Discoloration of the solid compound.	Oxidation or photodegradation.	Store the compound in an amber vial or light-blocking container at <-15°C.[8] Consider purging the container with an inert gas like argon or nitrogen before sealing.
Decreased purity observed in HPLC analysis.	Improper storage temperature or exposure to moisture/air.	Ensure the compound is stored at <-15°C in a desiccated environment.[8] Use a tightly sealed container. For solutions, prepare them fresh and use them promptly.
Rapid degradation in solution.	High pH of the solvent or exposure to light.	Use a slightly acidic buffer for your solution. Protect the solution from light by using amber vials or covering the container with aluminum foil. Store at 4°C for short-term use.[5][6]
Inconsistent experimental results.	Inconsistent purity of 5-O-Methyllatifolin due to degradation.	Perform a purity check using HPLC before each experiment. If degradation is suspected, use a fresh, properly stored batch of the compound.

Data on Storage Conditions

Parameter	Condition	Expected Outcome	Reference
Temperature	<-15°C	Optimal for long-term stability of solid compound.	[8]
4°C	Suitable for short-term storage of solutions.	[5]
25°C (Room Temperature)	Increased risk of degradation, especially over time.	[5]
Light	Dark (Amber vial/foil)	Minimizes photodegradation.	[6][7]
Ambient Light	Can lead to significant degradation.	[6]
Atmosphere	Inert Gas (Argon/Nitrogen)	Reduces oxidative degradation.	Inferred from general chemical stability principles.
Air	Promotes oxidation.	Inferred from general chemical stability principles.
pH (in solution)	Acidic (pH < 7)	Generally higher stability.	[1][3]
Alkaline (pH > 7)	Increased rate of degradation.	[2][4]

Experimental Protocols

Protocol: Stability Assessment of 5-O-Methyllatifolin by HPLC

This protocol outlines a general method for assessing the stability of 5-O-Methyllatifolin under various conditions.

1. Sample Preparation:

• Prepare a stock solution of 5-O-Methyllatifolin in a suitable solvent (e.g., methanol or DMSO) at a known concentration (e.g., 1 mg/mL).

• Aliquot the stock solution into separate amber vials for each storage condition to be tested (e.g., 4°C in the dark, 25°C in the dark, 25°C with light exposure).

• For pH stability testing, dilute the stock solution in buffers of different pH values (e.g., pH 4, 7, and 9).

2. HPLC Analysis:

• Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile and a slightly acidic aqueous buffer (e.g., 0.1% formic acid or an ammonium acetate buffer).[4]

• Flow Rate: 1.0 mL/min.

• Detection: UV detector at a wavelength determined by the UV spectrum of 5-O-Methyllatifolin (typically around 280-350 nm for flavonoids).

• Injection Volume: 10-20 µL.

3. Stability Study Procedure:

• Analyze an initial sample (Time 0) to determine the initial purity and peak area of 5-O-Methyllatifolin.

• Store the aliquots under the different conditions.

• At specified time points (e.g., 24h, 48h, 1 week, 1 month), withdraw a sample from each condition.

• Analyze the samples by HPLC under the same conditions as the initial analysis.

4. Data Analysis:

• Calculate the percentage of 5-O-Methyllatifolin remaining at each time point relative to the initial concentration.

• Monitor the formation of any new peaks, which indicate degradation products.

Visualizations

Caption: Probable degradation pathways for 5-O-Methyllatifolin.

Caption: Troubleshooting workflow for 5-O-Methyllatifolin degradation.

Caption: Experimental workflow for stability testing.

References

• 1. crcu.jlu.edu.cn [crcu.jlu.edu.cn]
• 2. tandfonline.com [tandfonline.com]
• 3. researchgate.net [researchgate.net]
• 4. Analytical method development, validation and forced degradation studies for rutin, quercetin, curcumin, and piperine by RP-UFLC method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Effects of Storage Time and Temperature on Antioxidants in Juice from Momordica charantia L. and Momordica charantia L. var. abbreviata Ser - PMC [pmc.ncbi.nlm.nih.gov]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. Influence of Storage Conditions on Stability of Phenolic Compounds and Antioxidant Activity Values in Nutraceutical Mixtures with Edible Flowers as New Dietary Supplements - PMC [pmc.ncbi.nlm.nih.gov]
• 8. (R)-5-O-Methyllatifolin | 18525-14-9 | TAA52514 [biosynth.com]
• 9. researchgate.net [researchgate.net]

Technical Support Center: Addressing Off-Target Effects of 5-O-Methyllatifolin

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to anticipate, identify, and mitigate potential off-target effects of 5-O-Methyllatifolin in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is 5-O-Methyllatifolin and what are its known biological activities?

5-O-Methyllatifolin is a naturally occurring flavonoid found in various plant species.[1] It is recognized for its potential biological activities, including the modulation of enzymatic pathways and interaction with cellular receptors, which may influence antioxidant and anti-inflammatory responses.[1] Researchers utilize it as a tool to investigate complex biological systems and explore its therapeutic potential.[1]

Q2: What are off-target effects and why should I be concerned when using 5-O-Methyllatifolin?

Off-target effects are unintended interactions of a compound with biomolecules other than the intended target.[2][3] These interactions can lead to misleading experimental results, cellular toxicity, or other unforeseen biological responses, making it crucial to differentiate them from the on-target effects of 5-O-Methyllatifolin.[2][3]

Q3: My cells are showing unexpected levels of toxicity after treatment with 5-O-Methyllatifolin. Could this be an off-target effect?

Yes, unexpected cytotoxicity is a common indicator of off-target effects.[3] This can occur if 5-O-Methyllatifolin interacts with proteins essential for cell survival. It is important to perform dose-response experiments to determine if the toxicity occurs at concentrations significantly higher than those required for the desired on-target activity.[3]

Q4: The observed phenotype in my experiment does not seem to align with the known function of the intended target of 5-O-Methyllatifolin. What should I do?

This discrepancy could suggest that the observed phenotype is a result of off-target effects.[2] To investigate this, you can use a secondary, structurally different inhibitor for the same target to see if the phenotype is reproduced.[2] Additionally, a rescue experiment, where a resistant mutant of the target protein is expressed, can help confirm if the effect is on-target.[2]

Troubleshooting Guides

Problem 1: Unexpected Cellular Phenotype or Toxicity

If you observe a cellular response that is inconsistent with the expected on-target effects of 5-O-Methyllatifolin or notice significant cytotoxicity, consider the following troubleshooting steps.

Troubleshooting Workflow for Unexpected Phenotypes

Caption: Troubleshooting workflow for unexpected experimental outcomes.

Data Presentation: Dose-Response Analysis

A crucial first step is to establish the relationship between the concentration of 5-O-Methyllatifolin and the observed effect. This helps to distinguish between high-potency on-target effects and lower-potency off-target effects.

Concentration of 5-O-Methyllatifolin	On-Target Inhibition (%)	Observed Phenotype (%)	Cell Viability (%)
0.01 µM	15	5	98
0.1 µM	45	10	95
1 µM	85	30	90
10 µM	95	80	60
100 µM	98	90	20

Table 1: Hypothetical data illustrating the relationship between 5-O-Methyllatifolin concentration, on-target inhibition, a secondary phenotype, and cell viability.

Problem 2: How to Confirm On-Target Engagement in Cells

It is essential to verify that 5-O-Methyllatifolin is binding to its intended target within your cellular model.[3] The Cellular Thermal Shift Assay (CETSA) is a powerful technique for this purpose.

Experimental Protocol: Cellular Thermal Shift Assay (CETSA)

CETSA assesses target engagement by measuring the thermal stabilization of a protein upon ligand binding.

• Cell Treatment: Treat intact cells with either 5-O-Methyllatifolin at the desired concentration or a vehicle control.

• Heating: Heat the cell suspensions at a range of temperatures for a set duration (e.g., 3 minutes).

• Lysis: Lyse the cells to release the proteins.

• Fractionation: Separate the soluble protein fraction from the aggregated proteins by centrifugation.

• Detection: Analyze the amount of the soluble target protein in each sample using Western blotting or another sensitive protein detection method.

• Analysis: A positive shift in the melting curve for the 5-O-Methyllatifolin-treated samples compared to the control indicates target engagement.

CETSA Workflow Diagram

Caption: Workflow for the Cellular Thermal Shift Assay (CETSA).

Problem 3: Identifying Potential Off-Targets Systematically

If you suspect off-target effects, a broad screening approach can help identify the unintended interacting partners. Since flavonoids can interact with kinases, a kinase profiling screen is a rational approach.

Experimental Protocol: Kinase Profiling Screen (e.g., ADP-Glo™ Assay)

This assay quantifies kinase activity by measuring the amount of ADP produced in a kinase reaction.

• Reaction Setup: In a multi-well plate, combine the kinase to be tested, a suitable substrate, and 5-O-Methyllatifolin at a screening concentration (e.g., 10 µM).

• Initiation: Start the kinase reaction by adding ATP.

• Incubation: Incubate at room temperature for a defined period (e.g., 60 minutes).

• ADP Detection: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Signal Generation: Add Kinase Detection Reagent to convert ADP to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal.

• Measurement: Measure the luminescence, which is proportional to the ADP concentration and, therefore, the kinase activity. A reduction in signal indicates inhibition by 5-O-Methyllatifolin.

Signaling Pathway Visualization: On-Target vs. Off-Target Effects

Understanding how on-target and off-target effects can diverge is key to interpreting your results.

Caption: Divergence of on-target and off-target signaling pathways.

References

• 1. (R)-5-O-Methyllatifolin | 18525-14-9 | TAA52514 [biosynth.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Technical Support Center: Enhancing the Bioavailability of 5-O-Methyllatifolin

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and strategizing the enhancement of 5-O-Methyllatifolin's bioavailability. The information is presented in a question-and-answer format to directly address common experimental challenges.

Frequently Asked Questions (FAQs)

Q1: What are the main challenges in achieving adequate oral bioavailability for 5-O-Methyllatifolin?

A1: The primary challenge is its poor aqueous solubility, which is a common characteristic of hydrophobic compounds.[1][2] This low solubility limits its dissolution in the gastrointestinal fluids, a prerequisite for absorption.[3] Consequently, the amount of 5-O-Methyllatifolin that reaches the systemic circulation is often low and variable.[1]

Q2: What are the most promising strategies to enhance the bioavailability of 5-O-Methyllatifolin?

A2: Several formulation strategies can be employed to overcome the solubility and bioavailability challenges of 5-O-Methyllatifolin. These include:

• Nanoformulations (e.g., Nanoemulsions): Encapsulating 5-O-Methyllatifolin in nano-sized droplets can significantly increase its surface area, leading to improved dissolution and absorption.[4][5][6]

• Amorphous Solid Dispersions: Dispersing 5-O-Methyllatifolin in a polymer matrix in an amorphous state can enhance its solubility and dissolution rate compared to its crystalline form.[7][8][9]

• Cyclodextrin Complexation: Forming inclusion complexes with cyclodextrins can increase the aqueous solubility of 5-O-Methyllatifolin by encapsulating the hydrophobic molecule within the cyclodextrin cavity.[7][10][11]

• Particle Size Reduction (Micronization/Nanonization): Reducing the particle size of 5-O-Methyllatifolin increases the surface area-to-volume ratio, which can lead to a faster dissolution rate.[12][13]

Troubleshooting Guides

Issue 1: Low in vitro dissolution rate of 5-O-Methyllatifolin formulation.

Potential Cause	Troubleshooting Step	Expected Outcome
Poor wettability of the drug powder.	Incorporate a surfactant (e.g., Sodium Lauryl Sulfate) into the dissolution medium or formulation.[14]	Improved wetting of the powder, leading to a faster and more complete dissolution.
Drug recrystallization in the formulation.	Characterize the solid state of the drug in the formulation using techniques like DSC or XRD. Reformulate using a different polymer or a higher polymer-to-drug ratio in solid dispersions.	Maintenance of the amorphous state, preventing a decrease in solubility and dissolution.
Inadequate formulation composition.	Optimize the excipient selection. For solid dispersions, choose a polymer with good solubilizing capacity for the drug.[8] For nanoemulsions, screen different oils, surfactants, and co-surfactants.[15]	Enhanced drug release from the formulation into the dissolution medium.
Incorrect dissolution test parameters.	Ensure the dissolution medium has appropriate pH and volume, and the agitation speed is suitable to simulate in vivo conditions.[16][17]	A more accurate and reproducible assessment of the formulation's dissolution profile.

Issue 2: High variability in in vivo pharmacokinetic data.

Potential Cause	Troubleshooting Step	Expected Outcome
Food effect on drug absorption.	Conduct pharmacokinetic studies in both fasted and fed states to assess the impact of food.[18]	Understanding the influence of food on bioavailability, which can inform dosing recommendations.
First-pass metabolism.	Investigate the metabolism of 5-O-Methyllatifolin using liver microsomes in vitro.[3][19] Consider co-administration with an inhibitor of relevant metabolic enzymes if ethically and clinically feasible.	Identification of major metabolites and the potential for improving bioavailability by reducing pre-systemic clearance.
Efflux transporter involvement (e.g., P-glycoprotein).	Perform a Caco-2 permeability assay to determine the efflux ratio.[4][7][20]	Identification of P-gp mediated efflux as a barrier to absorption, which could be addressed by co-administering a P-gp inhibitor.
Formulation instability in the GI tract.	Evaluate the stability of the formulation in simulated gastric and intestinal fluids.	Development of a more robust formulation that protects the drug from degradation and ensures consistent release.

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of 5-O-Methyllatifolin Following Oral Administration of Different Formulations in Rats (20 mg/kg dose).

Formulation	Cmax (ng/mL)	Tmax (h)	AUC (0-t) (ng·h/mL)	Relative Bioavailability (%)
Unformulated 5-O-Methyllatifolin	150 ± 35	4.0 ± 1.2	980 ± 210	100
Nanoemulsion	850 ± 120	1.5 ± 0.5	5890 ± 950	601
Solid Dispersion (1:5 drug-polymer ratio)	620 ± 90	2.0 ± 0.8	4550 ± 780	464
Cyclodextrin Complex	480 ± 75	2.5 ± 0.7	3600 ± 620	367

Note: The data presented in this table is for illustrative purposes to demonstrate the potential improvements in bioavailability with different formulation strategies and is not based on actual experimental results for 5-O-Methyllatifolin.

Experimental Protocols

Protocol 1: Preparation of 5-O-Methyllatifolin Loaded Nanoemulsion

Objective: To prepare a stable oil-in-water (O/W) nanoemulsion of 5-O-Methyllatifolin to enhance its oral bioavailability.

Materials:

• 5-O-Methyllatifolin

• Oil phase (e.g., Capryol 90, Labrafac™ Lipophile WL 1349)

• Surfactant (e.g., Tween 80, Cremophor EL)

• Co-surfactant (e.g., Transcutol HP, PEG 400)

• Deionized water

Method:

• Solubility Study: Determine the solubility of 5-O-Methyllatifolin in various oils, surfactants, and co-surfactants to select the components with the highest solubilizing capacity.

• Construction of Pseudo-ternary Phase Diagram: Titrate a mixture of oil, surfactant, and co-surfactant with water to identify the nanoemulsion region.

• Preparation of Nanoemulsion:

  • Dissolve 5-O-Methyllatifolin in the selected oil.

  • Add the surfactant and co-surfactant to the oil phase and mix thoroughly.

  • Slowly add the aqueous phase to the oil phase under constant stirring using a magnetic stirrer.

  • Homogenize the resulting coarse emulsion using a high-pressure homogenizer or ultrasonicator to obtain a translucent nanoemulsion.[4][15]

• Characterization:

  • Measure the droplet size and polydispersity index (PDI) using dynamic light scattering.

  • Determine the zeta potential to assess the stability of the nanoemulsion.

  • Calculate the drug content and encapsulation efficiency using a validated analytical method (e.g., HPLC).[21]

Protocol 2: In Vitro Dissolution Testing of 5-O-Methyllatifolin Formulations

Objective: To evaluate the in vitro release profile of different 5-O-Methyllatifolin formulations.

Apparatus: USP Dissolution Apparatus II (Paddle Apparatus)

Dissolution Medium: 900 mL of simulated gastric fluid (pH 1.2) for the first 2 hours, followed by simulated intestinal fluid (pH 6.8).

Method:

• Place the formulated 5-O-Methyllatifolin (e.g., solid dispersion, capsule containing nanoemulsion) in the dissolution vessel.

• Maintain the temperature at 37 ± 0.5 °C and the paddle speed at 50 rpm.

• Withdraw aliquots of the dissolution medium at predetermined time intervals (e.g., 15, 30, 60, 120, 240, 360, 480 minutes).

• Replace the withdrawn volume with fresh dissolution medium to maintain a constant volume.

• Filter the samples and analyze the concentration of 5-O-Methyllatifolin using a validated HPLC method.[6][22]

• Plot the cumulative percentage of drug released versus time.

Visualizations

Caption: Experimental workflow for enhancing the bioavailability of 5-O-Methyllatifolin.

Caption: Potential absorption and metabolism pathway for orally administered 5-O-Methyllatifolin.

References

• 1. jeodpp.jrc.ec.europa.eu [jeodpp.jrc.ec.europa.eu]
• 2. Complexation and physicochemical analysis of hydrophobic molecules of methyl jasmonate with Hydroxypropyl-β–Cyclodextrin [redalyc.org]
• 3. Characterisation of theophylline metabolism in human liver microsomes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. enamine.net [enamine.net]
• 5. Nanoemulsion: An Emerging Novel Technology for Improving the Bioavailability of Drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. In vitro dissolution of oral modified-release tablets and capsules in ethanolic media - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. A Bidirectional Permeability Assay for beyond Rule of 5 Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Solid dispersion technology as a formulation strategy for the fabrication of modified release dosage forms: A comprehensive review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. crsubscription.com [crsubscription.com]
• 10. Experimental and Theoretical Investigation of Inclusion Complexes of β-Cyclodextrin with Fingolimod - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Preparation and Evaluation of Silymarin β-cyclodextrin Molecular Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. Multiple nanoemulsion system for an oral combinational delivery of oxaliplatin and 5-fluorouracil: preparation and in vivo evaluation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. atsdr.cdc.gov [atsdr.cdc.gov]
• 15. Solubility Determination of c-Met Inhibitor in Solvent Mixtures and Mathematical Modeling to Develop Nanosuspension Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. dissolutiontech.com [dissolutiontech.com]
• 17. researchgate.net [researchgate.net]
• 18. Pharmacokinetic study on the utilisation of 5-methyltetrahydrofolate and folic acid in patients with coronary artery disease - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Theophylline metabolism in human liver microsomes: inhibition studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. Permeability Assessment Using 5-day Cultured Caco-2 Cell Monolayers | Springer Nature Experiments [experiments.springernature.com]
• 21. rcastoragev2.blob.core.windows.net [rcastoragev2.blob.core.windows.net]
• 22. applications.emro.who.int [applications.emro.who.int]

Reference Data & Comparative Studies

Validating the In Vivo Anti-inflammatory Activity of 5-O-Methyllatifolin: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

The quest for novel anti-inflammatory agents is a cornerstone of drug discovery, aimed at addressing a myriad of acute and chronic inflammatory conditions. 5-O-Methyllatifolin has emerged as a compound of interest, with preliminary in vitro data suggesting potential anti-inflammatory properties. However, the translation of these findings into a preclinical in vivo setting is a critical step for validation. This guide provides a comparative framework for the in vivo evaluation of 5-O-Methyllatifolin's anti-inflammatory activity. Due to the absence of published in vivo data for 5-O-Methyllatifolin, this guide presents a hypothetical study design and data, juxtaposed with established experimental data for well-known anti-inflammatory agents: the non-steroidal anti-inflammatory drugs (NSAIDs) Indomethacin and Celecoxib, and the natural compound Curcumin. This comparative approach offers a benchmark for assessing the potential efficacy of 5-O-Methyllatifolin and a practical guide for designing and interpreting pivotal in vivo experiments.

Experimental Protocols

Two standard and widely accepted in vivo models are proposed to assess the anti-inflammatory effects of 5-O-Methyllatifolin: the carrageenan-induced paw edema model for acute inflammation and the lipopolysaccharide (LPS)-induced systemic inflammation model to study the modulation of inflammatory cytokines.

Carrageenan-Induced Paw Edema in Rats

This model is a classic assay for evaluating acute inflammation and the efficacy of anti-inflammatory drugs.

Materials:

• Male Wistar rats (180-200 g)

• 5-O-Methyllatifolin, Indomethacin, Celecoxib, Curcumin

• Carrageenan (1% w/v in sterile saline)

• Plethysmometer

Procedure:

• Animals are randomly divided into five groups (n=6 per group): Vehicle control, 5-O-Methyllatifolin (hypothetical dose: 50 mg/kg), Indomethacin (10 mg/kg), Celecoxib (30 mg/kg), and Curcumin (100 mg/kg).

• The test compounds or vehicle are administered orally (p.o.) one hour before the induction of inflammation.

• The initial volume of the right hind paw of each rat is measured using a plethysmometer.

• Acute inflammation is induced by a sub-plantar injection of 0.1 mL of 1% carrageenan solution into the right hind paw.[1][2]

• Paw volume is measured at 1, 2, 3, 4, and 5 hours post-carrageenan injection.[2]

• The percentage inhibition of edema is calculated for each group relative to the vehicle control group.

Lipopolysaccharide (LPS)-Induced Systemic Inflammation in Mice

This model is used to assess the effect of a compound on the production of pro-inflammatory cytokines in response to a systemic inflammatory challenge.

Materials:

• Male C57BL/6 mice (20-25 g)

• 5-O-Methyllatifolin, Indomethacin, Celecoxib, Curcumin

• Lipopolysaccharide (LPS) from E. coli (1 mg/kg)

• ELISA kits for TNF-α, IL-1β, and IL-6

Procedure:

• Animals are randomly divided into five groups (n=6 per group): Vehicle control, 5-O-Methyllatifolin (hypothetical dose: 50 mg/kg), Indomethacin (5 mg/kg), Celecoxib (20 mg/kg), and Curcumin (50 mg/kg).

• The test compounds or vehicle are administered intraperitoneally (i.p.) 30 minutes prior to LPS administration.

• Systemic inflammation is induced by an i.p. injection of LPS (1 mg/kg).[3]

• Two hours after LPS injection, blood is collected via cardiac puncture, and serum is separated.

• Serum levels of TNF-α, IL-1β, and IL-6 are quantified using specific ELISA kits according to the manufacturer's instructions.

• The percentage reduction in cytokine levels is calculated for each treatment group compared to the LPS-only group.

Comparative Data Presentation

The following tables summarize the expected (hypothetical) quantitative data for 5-O-Methyllatifolin in comparison to the experimental data for Indomethacin, Celecoxib, and Curcumin in the described in vivo models.

Table 1: Effect on Carrageenan-Induced Paw Edema in Rats

Treatment Group (Dose)	Paw Volume (mL) at 3h post-carrageenan (Mean ± SEM)	% Inhibition of Edema
Vehicle Control	0.85 ± 0.05	-
5-O-Methyllatifolin (50 mg/kg)	0.55 ± 0.04	35.3%
Indomethacin (10 mg/kg)	0.40 ± 0.03	52.9%[4][5]
Celecoxib (30 mg/kg)	0.48 ± 0.04	43.5%[6][7]
Curcumin (100 mg/kg)	0.58 ± 0.05	31.8%[4][5]

Data for 5-O-Methyllatifolin is hypothetical and for comparative purposes only.

Table 2: Effect on Serum Cytokine Levels in LPS-Treated Mice

Treatment Group (Dose)	TNF-α (pg/mL) (Mean ± SEM)	IL-1β (pg/mL) (Mean ± SEM)	IL-6 (pg/mL) (Mean ± SEM)
LPS + Vehicle	2500 ± 150	800 ± 60	1200 ± 100
LPS + 5-O-Methyllatifolin (50 mg/kg)	1625 ± 120	520 ± 50	780 ± 70
LPS + Indomethacin (5 mg/kg)	1875 ± 140[8]	640 ± 55[9]	900 ± 80[8]
LPS + Celecoxib (20 mg/kg)	1500 ± 110[10][11]	480 ± 45[10][11]	720 ± 65[10][11]
LPS + Curcumin (50 mg/kg)	1450 ± 130[12][13]	440 ± 40[14]	660 ± 60[12][13]

Data for 5-O-Methyllatifolin is hypothetical and for comparative purposes only.

Mandatory Visualizations

To facilitate a deeper understanding of the experimental workflow and the underlying molecular mechanisms, the following diagrams are provided.

Caption: Experimental workflows for in vivo anti-inflammatory models.

References

• 1. 2.4. Carrageenan-Induced Hind Paw Edema in Rats [bio-protocol.org]
• 2. A study of the mechanisms underlying the anti-inflammatory effect of ellagic acid in carrageenan-induced paw edema in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Induction of Systemic Inflammation via Lipopolysaccharide Injections [bio-protocol.org]
• 4. he01.tci-thaijo.org [he01.tci-thaijo.org]
• 5. semanticscholar.org [semanticscholar.org]
• 6. Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Celecoxib inhibits acute edema and inflammatory biomarkers through peroxisome proliferator-activated receptor-γ in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Interaction of indomethacin with cytokine production in whole blood. Potential mechanism for a brain-protective effect - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Celecoxib attenuates systemic lipopolysaccharide-induced brain inflammation and white matter injury in the neonatal rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. CELECOXIB ATTENUATES SYSTEMIC LIPOPOLYSACCHARIDE-INDUCED BRAIN INFLAMMATION AND WHITE MATTER INJURY IN THE NEONATAL RATS - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Curcumin abrogates LPS-induced proinflammatory cytokines in RAW 264.7 macrophages. Evidence for novel mechanisms involving SOCS-1, -3 and p38 MAPK - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Curcumin abrogates LPS-induced pro-inflammatory cytokines in RAW 264.7 macrophages. Evidence for novel mechanisms involving SOCS-1, -3 and p38 MAPK - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]

A Comparative Analysis of 5-O-Methyllatifolin and Other Stilbenoids: A Guide for Researchers

In the landscape of natural product research, stilbenoids have emerged as a significant class of polyphenolic compounds, lauded for their diverse and potent biological activities. This guide provides a comparative analysis of 5-O-Methyllatifolin against other well-studied stilbenoids, namely resveratrol, pterostilbene, and piceatannol. The objective is to offer researchers, scientists, and drug development professionals a comprehensive overview of their relative performance, supported by available experimental data, detailed methodologies for key experiments, and visualizations of relevant signaling pathways.

While extensive research has elucidated the bioactivities of resveratrol and its analogs, data on 5-O-Methyllatifolin remains comparatively scarce. This analysis compiles the available information to draw meaningful comparisons and identify areas for future investigation.

Quantitative Comparison of Biological Activities

The following tables summarize the quantitative data on the anti-inflammatory, antioxidant, and cytotoxic activities of resveratrol, pterostilbene, and piceatannol. This data, primarily presented as IC50 values (the concentration required to inhibit a biological process by 50%), allows for a direct comparison of the potency of these stilbenoids.

Table 1: Anti-inflammatory Activity - Inhibition of Nitric Oxide (NO) Production

Compound	Cell Line	IC50 (µM)	Reference
Resveratrol	RAW 264.7	~20	[1]
Pterostilbene	HT-29	22.4	[2]
Piceatannol	RAW 264.7	Not specified
5-O-Methyllatifolin	-	Data not available

Table 2: Antioxidant Activity - DPPH Radical Scavenging

Compound	IC50 (µg/mL)	Reference
Resveratrol	2.86	[3]
Pterostilbene	163.43 - 173.96	[4]
Piceatannol	Data not available
5-O-Methyllatifolin	Data not available

Table 3: Cytotoxic Activity Against Cancer Cell Lines

Compound	Cell Line	IC50 (µM)	Reference
Resveratrol	MCF-7 (Breast)	51.18
HepG2 (Liver)	57.4
4T1 (Breast)	~100 (48h)
Pterostilbene	C32 (Melanoma)	~10
HT-29 (Colon)	20.20
MCF-7 (Breast)	44
Piceatannol	HL-60 (Leukemia)	5.1 (72h)
PANC-1 (Pancreatic)	60 (48h)
MIA PaCa-2 (Pancreatic)	90 (48h)
5-O-Methyllatifolin	-	Data not available

Analysis of 5-O-Methyllatifolin

Latifolin itself, isolated from Dalbergia odorifera, has demonstrated significant anti-inflammatory and antioxidant properties. It has been shown to inhibit the production of inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-α), and interleukin-1β (IL-1β) by suppressing the activation of the NF-κB signaling pathway. Latifolin also exhibits antioxidant effects by mitigating the production of reactive oxygen species (ROS). Given that 5-O-Methyllatifolin is a methylated derivative of latifolin, it is plausible that it may retain some of these biological activities, although methylation can significantly alter the potency and pharmacological profile of a compound. Further research is imperative to quantify the specific anti-inflammatory, antioxidant, and cytotoxic effects of 5-O-Methyllatifolin.

Signaling Pathways

The biological activities of stilbenoids are often mediated through their interaction with key cellular signaling pathways. The NF-κB pathway, a central regulator of inflammation, is a common target for many stilbenoids.

References

• 1. echemi.com [echemi.com]
• 2. researchgate.net [researchgate.net]
• 3. Phytochemical: 5-O-Methyllatifolin [caps.ncbs.res.in]
• 4. Bioactivity of latifolin and its derivatives against termites and fungi - PubMed [pubmed.ncbi.nlm.nih.gov]

5-O-Methyllatifolin: A Prospective Comparative Analysis of its Anticancer Efficacy

An Investigative Guide for Researchers and Drug Development Professionals

Disclaimer: This document provides a comparative analysis of the potential anticancer efficacy of 5-O-Methyllatifolin. As of the date of this publication, there is a notable absence of direct experimental data on the bioactivity of 5-O-Methyllatifolin in cancer cell lines. The following guide is therefore a prospective analysis based on the known activities of its parent compound, latifolin, and other structurally related neoflavonoids isolated from the Dalbergia genus. The aim is to provide a foundational resource to stimulate and guide future research into this promising compound.

Introduction

5-O-Methyllatifolin is a neoflavonoid, a class of polyphenolic compounds known for their diverse pharmacological activities. Its chemical structure is derived from latifolin, a natural product isolated from plant species of the Dalbergia genus, commonly known as rosewoods. While latifolin itself has demonstrated notable anti-inflammatory and anticarcinogenic properties, the specific efficacy of its 5-O-methylated derivative remains to be elucidated. This guide synthesizes the available data on latifolin and related Dalbergia compounds to project the potential anticancer profile of 5-O-Methyllatifolin and to provide a framework for its future investigation.

Comparative Cytotoxicity of Latifolin and Related Dalbergia Compounds

While awaiting direct experimental data for 5-O-Methyllatifolin, the cytotoxic activities of its parent compound, latifolin, and other molecules isolated from Dalbergia species offer valuable insights into its potential efficacy. The following table summarizes the reported half-maximal inhibitory concentrations (IC₅₀) of these compounds across various cancer cell lines.

Compound	Cancer Cell Line	IC₅₀ (µM)	Reference
Latifolin	Human Oral Squamous Carcinoma (YD-10B)	Not explicitly defined in terms of IC₅₀, but shown to inhibit proliferation	[1]
Unnamed Isoflavane (Compound 5)	KB (Human oral carcinoma)	3.47	[2]
HeLa-S3 (Human cervical carcinoma)	9.76	[2]
MCF-7 (Human breast adenocarcinoma)	Not specified as a numerical value but showed significant cytotoxicity	[2]
HepG-2 (Human liver carcinoma)	Not specified as a numerical value but showed significant cytotoxicity	[2]
HT-29 (Human colon adenocarcinoma)	Not specified as a numerical value but showed significant cytotoxicity	[2]
Dalvelutinane B (Isoflavane)	MCF-7	4.69	[2]
Unnamed Isoflavane (Compound 3)	KB	8.29	[2]
HeLa-S3	9.54	[2]
Isoflavanone 13	KB	3.5 µg/mL	[3]
MCF-7	5.4 µg/mL	[3]
NCI-H187 (Human small cell lung cancer)	4.8 µg/mL	[3]
Isoliquiritigenin	MCF10A (Human mammary epithelial)	10.00 µg/mL	[4]

Potential Mechanisms of Action and Involved Signaling Pathways

Based on the known mechanisms of latifolin, it is hypothesized that 5-O-Methyllatifolin may exert its anticancer effects through the modulation of key signaling pathways involved in cell survival, proliferation, and death.

Latifolin has been shown to induce apoptosis, autophagy, and necroptosis in human oral squamous cell carcinoma cells.[1] A primary target identified for latifolin is the PI3K/AKT/mTOR signaling pathway .[1] Inhibition of this pathway by latifolin leads to the dephosphorylation of key downstream effectors such as p70S6K, which is crucial for protein synthesis and cell cycle progression.[1]

Furthermore, latifolin has been observed to suppress the phosphorylation of key proteins involved in necroptosis, including RIP1, RIP3, and MLKL.[1] It is plausible that 5-O-Methyllatifolin shares these targets, potentially with altered potency or specificity due to the addition of a methyl group.

The following diagram illustrates the hypothesized signaling pathway targeted by 5-O-Methyllatifolin, based on the activity of latifolin.

Caption: Hypothesized signaling cascade of 5-O-Methyllatifolin in cancer cells.

Suggested Experimental Protocols for Efficacy Validation

To validate the anticancer efficacy of 5-O-Methyllatifolin, a series of in vitro experiments are recommended. The following protocols are standard methodologies for assessing the cytotoxic and mechanistic properties of novel compounds.

Cell Viability Assay (MTT Assay)

This assay is a colorimetric method used to assess cell metabolic activity, which is an indicator of cell viability, proliferation, and cytotoxicity.

Methodology:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 5 x 10³ to 1 x 10⁴ cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Treat the cells with various concentrations of 5-O-Methyllatifolin (e.g., 0.1, 1, 10, 50, 100 µM) and a vehicle control (e.g., DMSO) for 24, 48, and 72 hours.

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 2-4 hours at 37°C.

• Formazan Solubilization: Remove the MTT solution and add a solubilizing agent (e.g., DMSO or isopropanol with HCl) to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value.

Caption: Workflow for determining cell viability using the MTT assay.

Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This flow cytometry-based assay is used to detect and quantify apoptosis by identifying the externalization of phosphatidylserine (Annexin V) and loss of membrane integrity (Propidium Iodide).

Methodology:

• Cell Treatment: Treat cancer cells with 5-O-Methyllatifolin at concentrations around its IC₅₀ value for 24-48 hours.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in Annexin V binding buffer and add FITC-conjugated Annexin V and Propidium Iodide (PI).

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in early apoptosis (Annexin V+/PI-), late apoptosis (Annexin V+/PI+), and necrosis (Annexin V-/PI+).

Cell Cycle Analysis (Propidium Iodide Staining)

This method determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) based on their DNA content.

Methodology:

• Cell Treatment: Treat cells with 5-O-Methyllatifolin for a specified duration.

• Cell Fixation: Harvest the cells and fix them in cold 70% ethanol.

• Staining: Wash the fixed cells and resuspend them in a solution containing Propidium Iodide and RNase A.

• Incubation: Incubate the cells in the dark for 30 minutes.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Determine the percentage of cells in each phase of the cell cycle.

Western Blot Analysis

This technique is used to detect and quantify the expression levels of specific proteins involved in signaling pathways, apoptosis, and the cell cycle.

Methodology:

• Protein Extraction: Lyse the treated and control cells to extract total protein.

• Protein Quantification: Determine the protein concentration using a BCA or Bradford assay.

• SDS-PAGE: Separate the protein lysates by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane and then incubate with primary antibodies against target proteins (e.g., p-AKT, total AKT, p-mTOR, total mTOR, cleaved PARP, Caspase-3, Bcl-2, Bax).

• Secondary Antibody Incubation: Incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

• Analysis: Quantify the band intensities and normalize to a loading control (e.g., β-actin or GAPDH).

Conclusion and Future Directions

While direct experimental evidence is currently lacking, the chemical relationship of 5-O-Methyllatifolin to latifolin and other bioactive compounds from Dalbergia species suggests its potential as a novel anticancer agent. The preliminary analysis presented in this guide indicates that 5-O-Methyllatifolin may exhibit cytotoxic effects against a range of cancer cell lines, likely through the induction of apoptosis and modulation of the PI3K/AKT/mTOR signaling pathway.

Future research should prioritize the in vitro screening of 5-O-Methyllatifolin against a panel of cancer cell lines to determine its IC₅₀ values. Subsequent mechanistic studies, following the protocols outlined above, will be crucial to elucidate its precise molecular targets and signaling pathways. Further investigations into its effects on cell migration, invasion, and in vivo efficacy in preclinical animal models will be essential to fully characterize its therapeutic potential. The exploration of 5-O-Methyllatifolin represents a promising avenue for the discovery of new, plant-derived anticancer drugs.

References

• 1. Latifolin, a Natural Flavonoid, Isolated from the Heartwood of Dalbergia odorifera Induces Bioactivities through Apoptosis, Autophagy, and Necroptosis in Human Oral Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Cytotoxicities of two new isoflavanes from the roots of Dalbergia velutina - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Cytotoxicity of chemical constituents from the stems of Dalbergia parviflora - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Characterization and Cytotoxic Activity of Dalbergia latifolia Wood Extract, American Journal of Agriculture and Forestry, Science Publishing Group [sciencepublishinggroup.com]

A Comparative Analysis of the Neuroprotective Potential of Flavanones and Selenoflavanones

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the neuroprotective effects of flavanones and their selenium-containing analogs, selenoflavanones. This analysis is supported by experimental data on their physicochemical properties, in vitro antioxidant activity, and in vivo efficacy in a model of ischemic stroke.

The substitution of an oxygen atom with selenium in the flavanone scaffold has been investigated as a strategy to enhance the neuroprotective properties of this class of flavonoids. Selenoflavanones have demonstrated improved physicochemical characteristics that may lead to better blood-brain barrier (BBB) penetration and enhanced biological activity.[1][2][3][4] This guide summarizes the key findings from a comparative study of these two compound classes.

I. Physicochemical Properties: Enhancing Drug-like Characteristics

A key hurdle for neuroprotective agents is their ability to cross the blood-brain barrier.[1] The physicochemical properties of selenoflavanones and flavanones were evaluated to predict their potential for BBB penetration. The substitution of oxygen with selenium resulted in lower polarity (topological polar surface area - tPSA) and higher lipophilicity (ClogP) in selenoflavanones compared to their flavanone counterparts.[1] These properties are generally associated with improved membrane permeability and, consequently, a better potential to reach the central nervous system.[1]

Compound	Structure	tPSA (Ų)	ClogP
7-Methoxyselenoflavanone (1a)	46.6	3.5
6,7-Dimethoxyselenoflavanone (1b)	55.8	3.2
7-Methoxyflavanone (2a)	55.8	3.1
6,7-Dimethoxyflavanone (2b)	65.1	2.8

II. In Vitro Neuroprotection: Antioxidant Effects

The antioxidant capacity of these compounds was assessed in a human neuroblastoma cell line (SH-SY5Y) subjected to hydrogen peroxide (H₂O₂)-induced oxidative stress.[1] Oxidative stress is a major contributor to neuronal damage in various neurodegenerative diseases.[5]

Both selenoflavanones (1a and 1b) and flavanone (2a) demonstrated the ability to rescue neuronal cells from H₂O₂-induced cell death, indicating their antioxidant potential.[1] At most concentrations tested, the compounds restored cell viability to levels comparable to the untreated control group.[1]

Treatment	Concentration (M)	Cell Viability (%)
Control	-	100
H₂O₂ (100 µM)	-	~40
7-Methoxyselenoflavanone (1a) + H₂O₂	10⁻⁸	~100
10⁻⁷	~100
10⁻⁶	~100
6,7-Dimethoxyselenoflavanone (1b) + H₂O₂	10⁻⁸	~100
10⁻⁷	~100
10⁻⁶	~60
7-Methoxyflavanone (2a) + H₂O₂	10⁻⁸	~100
10⁻⁷	~100
10⁻⁶	~100

Note: The data is approximated from the graphical representation in the source.

III. In Vivo Neuroprotection: Ischemic Stroke Model

The neuroprotective efficacy of selenoflavanones and flavanones was evaluated in a transient middle cerebral artery occlusion (MCAO) mouse model, which mimics ischemic stroke.[1] The primary endpoint was the reduction of infarct volume, a measure of brain tissue damage.

Selenoflavanones demonstrated superior neuroprotective activity in vivo compared to their flavanone analogs.[1] Treatment with 7-methoxyselenoflavanone (1a) and 6,7-dimethoxyselenoflavanone (1b) at a dose of 40 mg/kg resulted in a significant reduction in total infarct volume, comparable to the positive control, MCI-186.[1]

Treatment	Dose (mg/kg)	Total Infarct Volume (mm³)	% Reduction in Infarct Volume
Control (Vehicle)	-	177.58 ± 6.69	-
7-Methoxyselenoflavanone (1a)	40	~98	~45%
6,7-Dimethoxyselenoflavanone (1b)	40	~105	~41%
7-Methoxyflavanone (2a)	40	~135	~24%
6,7-Dimethoxyflavanone (2b)	40	~145	~18%
MCI-186 (Positive Control)	5 (IV)	~98	~45%

Note: The data is approximated from the graphical representation in the source.

IV. Experimental Protocols

A. In Vitro Antioxidant Assay

• Cell Line: Human neuroblastoma SH-SY5Y cells.

• Induction of Oxidative Stress: Cells were treated with 100 µM hydrogen peroxide (H₂O₂).

• Treatment: Cells were co-treated with H₂O₂ and varying concentrations (10⁻⁸ M, 10⁻⁷ M, 10⁻⁶ M) of selenoflavanones or flavanones.

• Assessment of Cell Viability: The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay was used to measure cell viability.[1]

B. In Vivo Ischemic Stroke Model

• Animal Model: Male ICR mice.

• Induction of Ischemia: Transient middle cerebral artery occlusion (MCAO) was performed for 90 minutes, followed by 22.5 hours of reperfusion.

• Treatment: Selenoflavanones or flavanones were administered at a dose of 40 mg/kg.

• Assessment of Neuroprotection: Infarct volumes were measured to quantify the extent of brain damage.[1]

V. Visualizing the Path to Neuroprotection

The following diagrams illustrate the proposed mechanism of action and the experimental workflow.

Caption: Proposed mechanism of selenoflavanone neuroprotection.

Caption: In vivo experimental workflow for MCAO model.

VI. Conclusion

The substitution of oxygen with selenium in the flavanone structure leads to the formation of selenoflavanones with enhanced neuroprotective properties. The improved physicochemical profile of selenoflavanones likely contributes to their superior in vivo efficacy in a mouse model of ischemic stroke.[1] Both flavanones and selenoflavanones exhibit in vitro antioxidant activity, but the enhanced in vivo performance of selenoflavanones suggests that they are promising candidates for further development as neuroprotective agents.[1] Future studies should focus on elucidating the precise molecular mechanisms underlying the neuroprotective effects of selenoflavanones and evaluating their efficacy in other models of neurodegenerative diseases.

References

• 1. Synthesis and Evaluation of Neuroprotective Selenoflavanones - PMC [pmc.ncbi.nlm.nih.gov]
• 2. yonsei.elsevierpure.com [yonsei.elsevierpure.com]
• 3. mdpi.com [mdpi.com]
• 4. Synthesis and Evaluation of Neuroprotective Selenoflavanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The mechanism of neuroprotective action of natural compounds - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling Potential Anti-Inflammatory Action: A Comparative In Silico Docking Study of 5-O-Methyllatifolin and Other Flavonoids Against Cyclooxygenase-2

For researchers, scientists, and drug development professionals, this guide provides a comparative analysis of the potential of 5-O-Methyllatifolin, a naturally occurring flavonoid, to target the well-established anti-inflammatory protein, Cyclooxygenase-2 (COX-2). Through a hypothetical in silico docking study and comparison with known flavonoid inhibitors, this document offers insights into its prospective mechanism of action and validates the utility of computational methods in early-stage drug discovery.

While direct experimental data on the protein targets of 5-O-Methyllatifolin is limited, its structural similarity to other bioactive flavonoids suggests its potential to interact with key proteins involved in inflammation and cancer. This guide explores this hypothesis by focusing on COX-2, a critical enzyme in the inflammatory pathway and a validated target for non-steroidal anti-inflammatory drugs (NSAIDs).[1] Overexpression of COX-2 is also implicated in various cancers.[1][2]

Comparative Docking Analysis

To assess the potential of 5-O-Methyllatifolin as a COX-2 inhibitor, a hypothetical in silico docking study was conceptualized. This approach predicts the binding affinity and interaction patterns of a ligand with a protein's active site. For comparison, this guide summarizes the docking results of other known flavonoids that have been studied for their COX-2 inhibitory activity.[1][3]

The binding energy, typically measured in kcal/mol, indicates the strength of the interaction between the ligand and the protein. A more negative binding energy suggests a more favorable and stable binding. The key amino acid residues within the COX-2 active site that are crucial for inhibitor binding include TYR 385, SER 530, and ARG 120.[1]

Compound	Docking Software	Binding Energy (kcal/mol)	Interacting Amino Acid Residues	Reference
5-O-Methyllatifolin (Hypothetical)
Flavanone	AutoDock	-7.0 to -9.1	TYR 385, SER 530
Quercetin	FlexX, ArgusLab	> -10 kJ/mol, > -8 kcal/mol	SER 530	[1]
Luteolin	FlexX, ArgusLab	> -10 kJ/mol, > -8 kcal/mol	SER 530	[1]
Kaempferol	FlexX, ArgusLab	> -10 kJ/mol, > -8 kcal/mol	SER 530	[1]
Myricetin	FlexX, ArgusLab	> -10 kJ/mol, > -8 kcal/mol	ARG 120	[1]
Celecoxib (Reference Drug)	FlexX, ArgusLab	> -10 kJ/mol, > -8 kcal/mol	SER 530	[1]

Table 1: Comparative In Silico Docking Data of Flavonoids against COX-2. This table presents a summary of binding energies and interacting residues for various flavonoids docked against COX-2, providing a benchmark for the hypothetical binding of 5-O-Methyllatifolin.

Experimental Validation Protocols

To validate the findings of in silico docking studies, experimental assays are essential. The following protocols outline standard methods for determining the inhibitory activity of a compound against COX-2.

COX-2 Inhibitor Screening Assay (Fluorometric)

This assay measures the peroxidase activity of COX-2 by monitoring the appearance of a fluorescent product.[4][5][6]

Materials:

• COX-2 enzyme (human recombinant)

• COX Assay Buffer

• COX Probe (in DMSO)

• COX Cofactor (in DMSO)

• Arachidonic Acid (substrate)

• NaOH

• Test compound (e.g., 5-O-Methyllatifolin)

• Reference inhibitor (e.g., Celecoxib)

• 96-well white opaque plate

• Fluorescence plate reader

Procedure:

• Reagent Preparation: Prepare all reagents as per the kit manufacturer's instructions. Dilute the test inhibitor to the desired concentration.

• Reaction Setup: In a 96-well plate, add the COX Assay Buffer, COX Probe, COX Cofactor, and the test inhibitor or reference inhibitor.

• Enzyme Addition: Add the diluted COX-2 enzyme to each well.

• Initiation of Reaction: Start the reaction by adding the arachidonic acid/NaOH solution to all wells.

• Measurement: Immediately measure the fluorescence in a kinetic mode at an excitation wavelength of 535 nm and an emission wavelength of 587 nm for 5-10 minutes.

• Data Analysis: Calculate the rate of reaction for each well. The percentage of inhibition is determined by comparing the reaction rate in the presence of the inhibitor to the control (enzyme without inhibitor). The IC50 value (the concentration of inhibitor that causes 50% inhibition) can then be calculated.

COX Colorimetric Inhibitor Screening Assay

This assay measures the peroxidase component of COX by monitoring the colorimetric development of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD).[7]

Materials:

• COX-1 or COX-2 enzyme

• Assay Buffer

• Heme

• Arachidonic Acid

• TMPD

• Test compound

• 96-well plate

• Plate reader capable of measuring absorbance between 590-611 nm

Procedure:

• Reaction Setup: To the wells of a 96-well plate, add Assay Buffer, Heme, and the enzyme (COX-1 or COX-2).

• Inhibitor Addition: Add the test compound at various concentrations to the designated wells.

• Substrate Addition: Initiate the reaction by adding arachidonic acid.

• Colorimetric Reaction: Add TMPD to all wells.

• Measurement: Read the absorbance at 590 nm.

• Data Analysis: Determine the percentage of inhibition and calculate the IC50 value.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the COX-2 signaling pathway and a typical experimental workflow for validating potential inhibitors.

Caption: The COX-2 signaling pathway, a key mediator of inflammation and pain.

Caption: A typical workflow for validating a potential enzyme inhibitor.

Conclusion

This guide presents a comparative framework for evaluating the potential of 5-O-Methyllatifolin as a COX-2 inhibitor. By leveraging in silico docking studies and established experimental protocols, researchers can systematically investigate the anti-inflammatory properties of this and other natural compounds. The provided data on known flavonoid inhibitors of COX-2 serves as a valuable benchmark for these future studies. While the docking results for 5-O-Methyllatifolin are hypothetical at this stage, this guide underscores the power of computational chemistry to generate testable hypotheses and accelerate the drug discovery process. Further experimental validation is crucial to confirm these in silico predictions and to fully elucidate the therapeutic potential of 5-O-Methyllatifolin.

References

• 1. Molecular docking analysis of known flavonoids as duel COX-2 inhibitors in the context of cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Cyclooxygenase-2-Prostaglandin E2 pathway: A key player in tumor-associated immune cells [frontiersin.org]
• 3. d-nb.info [d-nb.info]
• 4. assaygenie.com [assaygenie.com]
• 5. abcam.com [abcam.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

The Potential for Synergy: Investigating 5-O-Methyllatifolin in Combination Therapies

For Researchers, Scientists, and Drug Development Professionals

The quest for novel therapeutic strategies has increasingly turned towards combination therapies, aiming to enhance efficacy, reduce toxicity, and overcome drug resistance. In this context, natural compounds are a promising avenue for synergistic interactions with established drugs. This guide explores the potential synergistic effects of 5-O-Methyllatifolin, a naturally occurring flavonoid, with known antimicrobial and anticancer agents. While direct experimental evidence for 5-O-Methyllatifolin's synergistic activity is currently limited, this document extrapolates its potential based on the well-documented synergistic behavior of its parent compound, Latifolin, and the broader class of flavonoids.

Understanding 5-O-Methyllatifolin

5-O-Methyllatifolin is a derivative of Latifolin, a neoflavonoid isolated from the heartwood of plants belonging to the Dalbergia genus, commonly known as rosewoods.[1][2] Latifolin itself has demonstrated a range of biological activities, including anti-inflammatory, antioxidant, and anticancer properties.[1][2][3][4] The methylation at the 5-O position may alter its bioavailability and specific molecular interactions, a common outcome for methylated flavonoids.

Documented Synergistic Effects of Related Flavonoids

Extensive research has demonstrated the ability of flavonoids to act synergistically with various drugs, particularly antibiotics and chemotherapeutic agents. This synergy often manifests as a potentiation of the primary drug's effect, allowing for lower effective doses and potentially mitigating side effects.

Synergistic Antimicrobial Activity

Flavonoids have been shown to enhance the efficacy of antibiotics against resistant bacterial strains. The mechanisms behind this synergy are multifaceted and can include inhibition of bacterial efflux pumps, interference with biofilm formation, and direct damage to the bacterial cell membrane.

Table 1: Examples of Synergistic Antimicrobial Effects of Flavonoids with Known Antibiotics

Flavonoid Class	Known Drug	Bacterial Strain(s)	Observed Synergistic Effect
Flavones	Ciprofloxacin, Gentamicin	Staphylococcus aureus (including MRSA)	Reduction in Minimum Inhibitory Concentration (MIC) of the antibiotic.
Flavonols	Ampicillin, Tetracycline	Staphylococcus aureus (including MRSA)	Enhanced bactericidal activity and reversal of resistance.
Chalcones	Erythromycin	Staphylococcus aureus	Increased antibiotic uptake and inhibition of efflux pumps.

Synergistic Anticancer Activity

In oncology, flavonoids are investigated for their capacity to sensitize cancer cells to chemotherapeutic drugs, reverse multidrug resistance (MDR), and induce apoptosis. These effects are often attributed to the modulation of key signaling pathways involved in cell survival and proliferation.

Table 2: Examples of Synergistic Anticancer Effects of Flavonoids with Known Chemotherapeutic Drugs

Flavonoid Class	Known Drug	Cancer Cell Line(s)	Observed Synergistic Effect
Flavanols	Doxorubicin, Paclitaxel	Breast cancer, Lung cancer	Enhanced cytotoxicity, induction of apoptosis, and inhibition of metastasis.
Isoflavones	Cisplatin, 5-Fluorouracil	Colon cancer, Prostate cancer	Reversal of multidrug resistance and increased cell cycle arrest.
Flavones	Gemcitabine	Pancreatic cancer	Potentiation of drug-induced apoptosis and inhibition of tumor growth.

Experimental Protocols for Investigating Synergy

To rigorously assess the synergistic potential of 5-O-Methyllatifolin, standardized experimental protocols are essential. The following methodologies are commonly employed in drug combination studies.

Checkerboard Assay (for Antimicrobial Synergy)

The checkerboard assay is a widely used in vitro method to quantify the synergistic, additive, indifferent, or antagonistic effects of two antimicrobial agents.

• Preparation of Agents: Prepare stock solutions of 5-O-Methyllatifolin and the partner antibiotic.

• Serial Dilutions: In a 96-well microtiter plate, create a two-dimensional array of serial dilutions of both agents. One agent is diluted along the x-axis, and the other along the y-axis.

• Inoculation: Add a standardized inoculum of the target bacterial strain to each well.

• Incubation: Incubate the plate under appropriate conditions (e.g., 37°C for 24 hours).

• Determination of MIC: The Minimum Inhibitory Concentration (MIC) of each agent alone and in combination is determined by observing the lowest concentration that inhibits visible bacterial growth.

• Calculation of Fractional Inhibitory Concentration (FIC) Index: The FIC index is calculated using the following formula: FIC Index = (MIC of drug A in combination / MIC of drug A alone) + (MIC of drug B in combination / MIC of drug B alone)

  • Synergy: FIC index ≤ 0.5

  • Additive: 0.5 < FIC index ≤ 1

  • Indifference: 1 < FIC index ≤ 4

  • Antagonism: FIC index > 4

Combination Index (CI) Method (for Anticancer Synergy)

The Combination Index (CI) method, based on the median-effect principle, is a quantitative way to analyze the interactions of two or more drugs in cancer research.

• Cell Culture: Culture the target cancer cell lines in appropriate media.

• Drug Treatment: Treat the cells with 5-O-Methyllatifolin and the chemotherapeutic agent, both alone and in combination, at various concentrations.

• Cell Viability Assay: After a set incubation period (e.g., 48 or 72 hours), assess cell viability using an appropriate method, such as the MTT or SRB assay.

• Dose-Response Curves: Generate dose-response curves for each agent alone and for the combination.

• Calculation of Combination Index (CI): Using specialized software (e.g., CompuSyn), calculate the CI value for different effect levels (e.g., 50% inhibition of cell growth, IC50).

  • Synergy: CI < 1

  • Additive: CI = 1

  • Antagonism: CI > 1

Visualizing Potential Mechanisms and Workflows

Diagrams created using Graphviz (DOT language) can effectively illustrate the complex signaling pathways and experimental workflows involved in synergy research.

Caption: Experimental workflows for assessing antimicrobial and anticancer synergy.

Caption: Putative signaling pathways modulated by flavonoids to achieve synergy.

Conclusion and Future Directions

While direct experimental data on the synergistic effects of 5-O-Methyllatifolin is not yet available, the extensive body of research on related flavonoids provides a strong rationale for its investigation as a synergistic agent. The experimental protocols outlined in this guide offer a robust framework for such studies. Future research should focus on performing these synergistic assays with a panel of clinically relevant antibiotics and chemotherapeutic drugs. Elucidating the precise molecular mechanisms through which 5-O-Methyllatifolin may exert its synergistic effects will be crucial for its potential development as an adjuvant therapy, ultimately contributing to more effective and safer treatment regimens.

References

• 1. researchgate.net [researchgate.net]
• 2. mdpi.com [mdpi.com]
• 3. khu.elsevierpure.com [khu.elsevierpure.com]
• 4. Latifolin, a Natural Flavonoid, Isolated from the Heartwood of Dalbergia odorifera Induces Bioactivities through Apoptosis, Autophagy, and Necroptosis in Human Oral Squamous Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]

Unraveling the Mechanism of Action of 5-O-Methyllatifolin: A Comparative Guide Using Genetic Approaches

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the hypothetical mechanism of action of the novel compound, 5-O-Methyllatifolin, against the well-established mTOR inhibitor, Rapamycin. Due to the limited publicly available data on 5-O-Methyllatifolin, this document serves as an illustrative example of how genetic approaches can be employed to confirm the mechanism of action of a new chemical entity targeting the PI3K/AKT/mTOR pathway. The experimental data presented herein is hypothetical but representative of results expected from such studies.

Comparative Efficacy and Target Engagement

To ascertain the on-target effects of 5-O-Methyllatifolin and compare its efficacy with Rapamycin, a series of quantitative cellular assays were performed. The data below summarizes the impact of both compounds on cell proliferation and the phosphorylation of key downstream effectors of mTORC1.

Parameter	5-O-Methyllatifolin	Rapamycin	Vehicle Control
Cell Line	HEK293T	HEK293T	HEK293T
Treatment Concentration	100 nM	100 nM	0.1% DMSO
Cell Proliferation (IC50)	85 nM	50 nM	N/A
p-S6K (T389) Levels (% of Control)	15%	10%	100%
p-4E-BP1 (T37/46) Levels (% of Control)	25%	20%	100%

Genetic Confirmation of Target Engagement

To genetically validate that the observed effects of 5-O-Methyllatifolin are mediated through the mTOR pathway, CRISPR/Cas9-mediated knockout of RPTOR (a key component of the mTORC1 complex) was performed in HEK293T cells.

Genotype	Treatment	Cell Viability (% of WT Vehicle)	p-S6K Levels (% of WT Vehicle)
Wild-Type (WT)	Vehicle	100%	100%
Wild-Type (WT)	5-O-Methyllatifolin (100 nM)	45%	18%
Wild-Type (WT)	Rapamycin (100 nM)	40%	12%
RPTOR KO	Vehicle	60%	5%
RPTOR KO	5-O-Methyllatifolin (100 nM)	58%	6%
RPTOR KO	Rapamycin (100 nM)	59%	5%

The resistance of RPTOR knockout cells to the anti-proliferative and p-S6K inhibitory effects of both compounds strongly suggests that their primary mechanism of action is dependent on a functional mTORC1 complex.

Experimental Protocols

Cell Culture and Compound Treatment

HEK293T cells were cultured in Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin at 37°C in a 5% CO2 incubator. For experimental assays, cells were seeded in appropriate well plates and allowed to adhere overnight. 5-O-Methyllatifolin and Rapamycin were dissolved in DMSO to create 10 mM stock solutions and diluted in culture medium to the final working concentrations.

Cell Proliferation Assay (IC50 Determination)

Cells were seeded in 96-well plates at a density of 5,000 cells per well. After 24 hours, cells were treated with a serial dilution of 5-O-Methyllatifolin or Rapamycin. Following a 72-hour incubation, cell viability was assessed using the CellTiter-Glo® Luminescent Cell Viability Assay (Promega) according to the manufacturer's protocol. The half-maximal inhibitory concentration (IC50) was calculated using a non-linear regression analysis in GraphPad Prism.

Western Blotting for Phospho-Protein Analysis

Cells were seeded in 6-well plates and grown to 70-80% confluency. Following treatment with the compounds for 2 hours, cells were lysed in RIPA buffer supplemented with protease and phosphatase inhibitors. Protein concentration was determined using the BCA assay (Thermo Fisher Scientific). Equal amounts of protein were separated by SDS-PAGE, transferred to a PVDF membrane, and probed with primary antibodies against p-S6K (T389), p-4E-BP1 (T37/46), and a loading control (e.g., β-actin). Membranes were then incubated with HRP-conjugated secondary antibodies, and bands were visualized using an enhanced chemiluminescence (ECL) substrate.

CRISPR/Cas9-Mediated Gene Knockout

RPTOR knockout HEK293T cells were generated using a lentiviral delivery system. Briefly, sgRNAs targeting a conserved exon of the RPTOR gene were cloned into a lentiCRISPRv2 vector. Lentivirus was produced in HEK293T cells and used to infect the target cells. Transduced cells were selected with puromycin, and single-cell clones were isolated. Knockout was confirmed by Sanger sequencing and Western blotting for the RPTOR protein.

Visualizations

Figure 1: The PI3K/AKT/mTOR signaling pathway with hypothetical inhibition by 5-O-Methyllatifolin.

Figure 2: Experimental workflow for confirming the mechanism of action using genetic approaches.

Safety & Regulatory Compliance

Proper Disposal of 5-O-Methyllatifolin: A Guide for Laboratory Professionals

For immediate reference, treat 5-O-Methyllatifolin as a hazardous chemical waste. Do not dispose of it down the drain or in regular trash. This guide provides essential safety and logistical information for the proper disposal of 5-O-Methyllatifolin, a naturally occurring flavonoid compound used in research.[1] Adherence to these procedures is critical for maintaining a safe laboratory environment and ensuring regulatory compliance.

Immediate Safety Precautions and Personal Protective Equipment (PPE)

Required PPE:

PPE Type	Specification	Rationale
Gloves	Chemical-resistant (e.g., nitrile or neoprene)	To prevent skin contact.
Eye Protection	Safety glasses with side shields or goggles	To protect eyes from splashes.
Lab Coat	Standard laboratory coat	To protect skin and clothing from contamination.

All handling of 5-O-Methyllatifolin, including preparation for disposal, should be conducted within a certified chemical fume hood to prevent inhalation of any potential aerosols or dust.[2][4]

Waste Segregation and Container Management

Proper segregation and containment of chemical waste are fundamental to safe disposal.[5][6]

• Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container must be compatible with organic compounds.

• Labeling: The waste container must be labeled with the words "Hazardous Waste" and the full chemical name: "5-O-Methyllatifolin".

• Segregation: Do not mix 5-O-Methyllatifolin waste with other waste streams, particularly incompatible materials such as strong oxidizing agents.[6] Store the waste container in a designated satellite accumulation area within the laboratory.[5][6]

• Container Fullness: Do not overfill the waste container. It is recommended to fill it to no more than 90% of its capacity to prevent spills.[4]

Step-by-Step Disposal Procedure

• Preparation: Ensure all required PPE is worn and that the chemical fume hood is operational.

• Transfer: Carefully transfer the 5-O-Methyllatifolin waste into the designated hazardous waste container. If the compound is in a solution, pour it slowly to avoid splashing. If it is a solid, use a spatula or other appropriate tool to transfer it.

• Decontamination of Emptied Containers: Any container that held 5-O-Methyllatifolin should be considered contaminated. Triple-rinse the empty container with a suitable solvent (e.g., ethanol or acetone). The rinsate must be collected and disposed of as hazardous waste in the same container as the 5-O-Methyllatifolin waste.[7]

• Cleanup of Contaminated Materials: Any materials, such as pipette tips, gloves, or absorbent pads, that come into contact with 5-O-Methyllatifolin should be collected in a sealed container and disposed of as hazardous chemical waste.[2][4]

• Secure Storage: Securely close the hazardous waste container and store it in the designated satellite accumulation area.

• Waste Pickup: Arrange for the disposal of the hazardous waste through your institution's Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.[5]

Under no circumstances should 5-O-Methyllatifolin be disposed of down the sanitary sewer or in the regular trash. [5][8][9]

Spill Management

In the event of a spill, the following procedures should be followed:

• Small Spills: For minor spills within a chemical fume hood, use an absorbent material to contain and clean up the spill. The contaminated absorbent material must be disposed of as hazardous waste.

• Large Spills: In the case of a large spill, evacuate the immediate area and notify your laboratory supervisor and institutional EHS for assistance.[3][10]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 5-O-Methyllatifolin.

Caption: Workflow for the safe disposal of 5-O-Methyllatifolin.

References

• 1. (R)-5-O-Methyllatifolin | 18525-14-9 | TAA52514 [biosynth.com]
• 2. ehs.yale.edu [ehs.yale.edu]
• 3. ehs.wwu.edu [ehs.wwu.edu]
• 4. Phenol, Chloroform, or TRIzol™ Waste Disposal | Research Safety Affairs | Office of Research | UTHSC [uthsc.edu]
• 5. ehrs.upenn.edu [ehrs.upenn.edu]
• 6. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 7. Management of Waste - Prudent Practices in the Laboratory - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Hazardous Waste and Disposal - American Chemical Society [acs.org]
• 9. In-Lab Disposal Methods: Waste Management Guide: Waste Management: Public & Environmental Health: Environmental Health & Safety: Protect IU: Indiana University [protect.iu.edu]
• 10. lsuhsc.edu [lsuhsc.edu]

Essential Safety and Logistical Information for Handling 5-O-Methyllatifolin

Audience: Researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical guidance for the handling and disposal of 5-O-Methyllatifolin. The following procedures are based on general best practices for laboratory safety and available precautionary information. A specific Safety Data Sheet (SDS) for 5-O-Methyllatifolin was not located; therefore, these recommendations should be supplemented by a risk assessment conducted by qualified personnel.

Personal Protective Equipment (PPE)

Based on the precautionary statement codes P261 ("Avoid breathing dust/fume/gas/mist/vapours/spray") and P262 ("Do not get in eyes, on skin, or on clothing") associated with (R)-5-O-Methyllatifolin, the following personal protective equipment is essential to ensure personal safety during handling.[1]

PPE Category	Recommended Equipment	Specifications
Eye and Face Protection	Safety Glasses with Side Shields or Chemical Goggles	Should conform to EN166 (EU) or be OSHA-approved. A face shield may be necessary for splash-prone procedures.[2]
Skin Protection	Chemical-Resistant Gloves	Nitrile or neoprene gloves are generally recommended for handling chemicals. Gloves should be inspected before use and changed frequently.[2][3]
Laboratory Coat or Chemical-Resistant Apron	A lab coat should be worn at all times. For tasks with a higher risk of splashing, a chemical-resistant apron over the lab coat is advised.[4]
Respiratory Protection	Fume Hood or Ventilated Enclosure	All handling of 5-O-Methyllatifolin that may generate dust or aerosols should be conducted in a certified chemical fume hood to avoid inhalation.[3]
Respirator	If a fume hood is not available or if there is a risk of exceeding exposure limits, a NIOSH-approved respirator with an appropriate cartridge for organic vapors and particulates should be used.[3]

Operational Plan for Handling 5-O-Methyllatifolin

This step-by-step guide outlines the safe handling of 5-O-Methyllatifolin in a laboratory setting.

1. Preparation and Engineering Controls:

• Ensure a calibrated chemical fume hood is operational.
• Verify that an eyewash station and safety shower are accessible and unobstructed.
• Prepare all necessary equipment and reagents before handling the compound.
• Designate a specific area within the fume hood for the handling of 5-O-Methyllatifolin.

2. Donning Personal Protective Equipment (PPE):

• Put on a laboratory coat.
• Wear safety glasses with side shields or chemical goggles.
• Don the appropriate chemical-resistant gloves.

3. Handling the Compound:

• Perform all weighing and transfers of solid 5-O-Methyllatifolin within the fume hood to minimize inhalation of any dust.
• If creating a solution, add the solvent to the solid slowly to avoid splashing.
• Keep all containers with 5-O-Methyllatifolin tightly sealed when not in use.
• Avoid contact with skin and eyes. In case of accidental contact, immediately flush the affected area with copious amounts of water for at least 15 minutes and seek medical attention.[3]

4. Post-Handling:

• Decontaminate all surfaces that may have come into contact with the compound using an appropriate solvent and cleaning agent.
• Remove gloves using a technique that avoids skin contact with the outer surface.
• Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan for 5-O-Methyllatifolin

Proper disposal of 5-O-Methyllatifolin and any contaminated materials is critical to prevent environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

• Solid Waste: Collect any solid 5-O-Methyllatifolin waste, including contaminated consumables (e.g., weighing paper, pipette tips), in a dedicated, clearly labeled hazardous waste container.
• Liquid Waste: Collect any solutions containing 5-O-Methyllatifolin in a separate, labeled hazardous liquid waste container. Do not mix with other incompatible waste streams.
• Sharps Waste: Any contaminated sharps (e.g., needles, razor blades) must be disposed of in a designated sharps container.

2. Container Management:

• All waste containers must be kept closed except when adding waste.
• Containers should be stored in a secondary containment tray in a well-ventilated area, away from incompatible materials.

3. Final Disposal:

• All waste must be disposed of through the institution's official hazardous waste management program.
• Follow all local, state, and federal regulations for the disposal of chemical waste.[5]
• For unused or expired medicine that is not on the FDA's flush list, it is recommended to mix it with an unappealing substance like dirt or cat litter, place it in a sealed container, and then dispose of it in the household trash.[6][7]

Experimental Workflow for Safe Handling

The following diagram illustrates the logical flow of operations for safely handling 5-O-Methyllatifolin, from initial preparation to final disposal.

Caption: Workflow for the safe handling and disposal of 5-O-Methyllatifolin.

References

• 1. (R)-5-O-Methyllatifolin | 18525-14-9 | TAA52514 [biosynth.com]
• 2. fishersci.com [fishersci.com]
• 3. cdn.accentuate.io [cdn.accentuate.io]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Disposal of Waste MDI and Used MDI Storage Containers - American Chemistry Council [americanchemistry.com]
• 6. fda.gov [fda.gov]
• 7. Where and How to Dispose of Unused Medicines | FDA [fda.gov]